Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

• CAS: 243669-48-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the synthesis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry. As a member of the 2-aminothiophene family, this molecule serves as a versatile synthetic intermediate for the development of novel therapeutic agents, leveraging the established biological activities of the thiophene core, which include anti-inflammatory, antimicrobial, and anticonvulsant properties.[1] This document, intended for a specialist audience, will detail the prevalent synthetic methodology, elucidate the underlying reaction mechanism, provide a robust experimental protocol, and outline key characterization and safety protocols.

Strategic Approach: The Gewald Reaction

The synthesis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate is most effectively achieved through the Gewald aminothiophene synthesis.[1][2] This powerful, one-pot, multicomponent reaction offers a convergent and efficient pathway to highly functionalized 2-aminothiophenes.[2][3][4] The core principle of this reaction is the condensation of a carbonyl compound with an α-cyanoester in the presence of elemental sulfur and a basic catalyst.[2] For the specific synthesis of the target molecule, this involves the reaction of 2-thiophenecarboxaldehyde, ethyl cyanoacetate, and elemental sulfur.[1]

The choice of the Gewald reaction is predicated on its numerous advantages, including the ready availability of starting materials, mild reaction conditions, and the operational simplicity of a one-pot procedure.[3][5] This methodology avoids the need for the isolation of intermediates, thereby streamlining the synthetic process and often leading to higher overall yields.

Unraveling the Mechanism: A Stepwise Perspective

The formation of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate via the Gewald reaction is a sequential process involving condensation, sulfur addition, and cyclization.[3] A comprehensive understanding of this mechanism is crucial for optimizing reaction conditions and troubleshooting potential synthetic challenges.

The reaction is initiated by a Knoevenagel-Cope condensation between 2-thiophenecarboxaldehyde and ethyl cyanoacetate, catalyzed by a base such as morpholine.[3][4][6] The base deprotonates the active methylene group of ethyl cyanoacetate, generating a carbanion that subsequently attacks the carbonyl carbon of the aldehyde. Dehydration of the resulting aldol adduct yields an α,β-unsaturated nitrile intermediate.[3][7]

The subsequent step involves the addition of elemental sulfur . The α,β-unsaturated nitrile can be deprotonated by the base at the α-position, and this nucleophile then attacks the S8 ring, leading to the formation of a polysulfide intermediate.[4][6] This is followed by an intramolecular cyclization , where the sulfur attacks the nitrile group, and subsequent tautomerization to yield the final, stable 2-aminothiophene ring system.[3] The overall reaction is driven by the formation of the aromatic thiophene ring.[6]

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A Senior Application Scientist's Guide to the Gewald Reaction for Thienylthiophene Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Thienylthiophenes and the Gewald Reaction

Thienylthiophenes, heterocyclic compounds featuring two linked thiophene rings, represent a class of privileged scaffolds in modern chemistry. Their rigid, planar, and electron-rich nature makes them exceptional building blocks for π-conjugated systems in organic electronics and as core structures in medicinal chemistry.[1] The development of efficient, reliable, and versatile synthetic routes to these molecules is therefore of paramount importance.

The Gewald reaction, a multi-component reaction first reported in 1961, stands out as a particularly powerful tool for constructing highly substituted thiophenes.[2][3] In its most common form, it is a one-pot synthesis that combines a carbonyl compound, an active methylene nitrile, and elemental sulfur in the presence of a base to yield a polysubstituted 2-aminothiophene.[4][5] This guide provides an in-depth technical exploration of the Gewald reaction, specifically tailored for the synthesis of thienylthiophene scaffolds, offering field-proven insights into its mechanism, execution, and strategic application.

Core Mechanism: A Symphony of Condensation, Addition, and Cyclization

Understanding the mechanism of the Gewald reaction is critical for troubleshooting and adapting the protocol to new substrates. While the exact behavior of elemental sulfur can be complex, the reaction is broadly understood to proceed through three key stages.[5][6] The entire process is a thermodynamically driven cascade, where the formation of the stable, aromatic thiophene ring funnels the various intermediates to the final product.[6]

• Knoevenagel Condensation: The reaction initiates with a base-catalyzed Knoevenagel condensation between the starting carbonyl compound (in our case, a thienyl ketone or aldehyde) and the active methylene nitrile. This step forms a stable α,β-unsaturated nitrile intermediate, often referred to as a vinylidene cyanide.[5] The choice of base is crucial here; tertiary amines like triethylamine or secondary amines like morpholine are commonly employed.[4]

• Sulfur Addition: Elemental sulfur (S₈) is activated by the base and adds to the Knoevenagel intermediate. A carbanion formed from the intermediate attacks the sulfur ring, leading to the formation of a polysulfide chain.[6] This is often the most mechanistically ambiguous step.

• Cyclization and Aromatization: The sulfur-containing intermediate undergoes an intramolecular cyclization. The terminal sulfur atom attacks the nitrile group, initiating the ring closure. Subsequent tautomerization and elimination of a sulfur fragment leads to the formation of the stable, aromatic 2-aminothiophene ring.

Caption: High-level overview of the Gewald reaction mechanism.

Strategic Protocol Design for Thienylthiophene Synthesis

The true utility of the Gewald reaction lies in its convergence and adaptability. By strategically selecting the three core components, a diverse library of thienylthiophenes can be generated. The key to synthesizing a thienylthiophene is to use a starting material that already contains a thiophene ring.

Causality Behind Component Selection:

• The Carbonyl Component: This determines the substituents at the 4- and 5-positions of the newly formed thiophene ring. To synthesize a thienylthiophene, a thienyl ketone (e.g., 2-acetylthiophene or 3-acetylthiophene) is the logical choice. The use of aryl or heteroaryl ketones in Gewald reactions is well-established.[2]

• The Active Methylene Nitrile: This component provides the carbon atoms for the 2- and 3-positions and determines the crucial 3-position substituent.

  • Malononitrile (NC-CH₂-CN): Yields a 3-cyano-2-aminothiophene. The cyano group is a versatile handle for further chemical transformations.

  • Ethyl Cyanoacetate (NC-CH₂-COOEt): Results in a 3-ethoxycarbonyl-2-aminothiophene. The ester can be readily hydrolyzed or converted to an amide.[7]

• The Base and Solvent System: The choice of base and solvent significantly impacts reaction kinetics and yield.

  • Base: Morpholine is often the base of choice for ketone-based Gewald reactions, frequently leading to higher yields than other amines like triethylamine or piperidine.[4] For a greener approach, catalysts like L-proline have also been shown to be effective.[8]

  • Solvent: Ethanol or Dimethylformamide (DMF) are common solvents. Ethanol is a greener choice, while DMF's higher boiling point and polarity can be beneficial for less reactive substrates.

Field-Validated Experimental Protocol

The following protocol details the synthesis of a representative thienylthiophene scaffold. This self-validating system includes checkpoints and expected observations.

Model Reaction: Synthesis of 2-amino-5-methyl-4-(thiophen-2-yl)thiophene-3-carbonitrile.

Data Presentation: Reagent Table

Reagent	Molar Equiv.	Mol	Amount	Purity	Notes
2-Acetylthiophene	1.0	10 mmol	1.26 g (1.11 mL)	99%	The limiting reagent.
Malononitrile	1.0	10 mmol	0.66 g	99%	Can be irritating; handle in a fume hood.
Elemental Sulfur	1.1	11 mmol	0.35 g	99.5%	Use powdered sulfur for better dissolution.
Morpholine	2.0	20 mmol	1.74 g (1.74 mL)	99%	Acts as both base and catalyst.
Ethanol	-	-	25 mL	200 Proof	Reaction solvent.

Step-by-Step Methodology

• Reagent Combination: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethanol (25 mL), 2-acetylthiophene (1.26 g), malononitrile (0.66 g), and elemental sulfur (0.35 g).

  • Expert Insight: Adding the solids before the liquids can prevent clumping. The initial mixture will be a yellow slurry.

• Base Addition: With gentle stirring, add morpholine (1.74 mL) to the mixture.

  • Expert Insight: The addition of the base is often mildly exothermic. A slight color change to a deeper orange or red is typically observed as the initial condensation begins.

• Reaction Execution: Heat the reaction mixture to a gentle reflux (approx. 78-80°C) with continuous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate).

  • Expected Duration: The reaction is typically complete within 2-4 hours. The disappearance of the starting ketone is a key indicator.

• Product Isolation (Workup): Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature. Then, place the flask in an ice bath for 30 minutes to facilitate precipitation.

  • Observation: A crystalline solid should precipitate from the solution. If no precipitate forms, slowly adding cold water can induce crystallization.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake sequentially with cold ethanol (2 x 10 mL) and then water (2 x 10 mL) to remove residual morpholine and other impurities.

• Drying and Purification: Dry the crude product under vacuum. The product can be further purified by recrystallization from ethanol or isopropanol if necessary.

  • Expected Yield: 65-85%. The final product should be a pale yellow or off-white crystalline solid.

Experimental Workflow Visualization

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Foreword: The Centrality of 2-Aminothiophenes and the Indispensable Role of NMR

An In-Depth Technical Guide to the ¹H and ¹³C NMR Analysis of 2-Aminothiophene Derivatives

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry and materials science. As a privileged structure, it is found in a vast array of compounds exhibiting significant biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.[1][2] The synthesis of highly substituted and novel 2-aminothiophene derivatives, often via methodologies like the Gewald reaction, is a dynamic field of research aimed at the discovery of new therapeutic agents.[2][3]

In this context, Nuclear Magnetic Resonance (NMR) spectroscopy is not merely a characterization technique; it is the definitive tool for unambiguous structure elucidation. The precise arrangement of substituents on the thiophene ring dictates the molecule's three-dimensional shape, reactivity, and ultimately, its biological function. Therefore, a masterful interpretation of ¹H and ¹³C NMR spectra is a critical skill for any researcher in this domain.

This guide moves beyond a simple recitation of spectral data. It is designed to provide a deep, mechanistic understanding of how the electronic environment of the 2-aminothiophene core translates into the NMR spectrum. We will explore the causality behind chemical shifts, the diagnostic power of coupling constants, and the strategic application of one- and two-dimensional NMR experiments to solve complex structural puzzles.

Foundational NMR Characteristics of the 2-Aminothiophene Ring

The thiophene ring is an electron-rich aromatic system. The introduction of a potent electron-donating amino group at the C2 position profoundly influences the electron density distribution across the ring, which is the primary factor governing the chemical shifts of the ring's protons and carbons.

Below is the standard numbering convention for the 2-aminothiophene scaffold, which will be used throughout this guide.

Caption: Standard numbering of the 2-aminothiophene core.

Mastering ¹H NMR Spectroscopy for Structural Elucidation

The proton NMR spectrum provides a wealth of information through three key parameters: chemical shift (δ), signal multiplicity (spin-spin coupling), and integration.

Chemical Shifts (δ): Probing the Electronic Environment

The positions of protons on the thiophene ring are highly sensitive to the nature and location of substituents.

• Amino (-NH₂) Protons: The protons of the C2-amino group typically appear as a broad singlet. Their chemical shift is highly variable (δ 4.0 - 8.0 ppm) and depends on the solvent, concentration, and temperature due to hydrogen bonding and chemical exchange. The definitive method for identifying the -NH₂ signal is through a D₂O exchange experiment . Adding a drop of deuterium oxide to the NMR tube results in the rapid exchange of the amine protons for deuterium (NH₂ → ND₂), causing the signal to disappear from the spectrum.[4]

• Thiophene Ring Protons (H3, H4, H5): The electron-donating amino group shields the ring protons, causing them to appear at a higher field (lower ppm) compared to unsubstituted thiophene (δ ~7.0-7.3 ppm).[5] The presence of electron-withdrawing groups (EWGs) like esters or nitriles, commonly found in these derivatives, will deshield adjacent protons, shifting them downfield.

Proton	Typical δ Range (ppm)	Key Influencing Factors & Causality
-NH₂	4.0 - 8.0 (broad s)	Highly dependent on solvent, concentration, and temperature. Disappears upon D₂O exchange.[4]
H3	6.0 - 7.5	Position is highly sensitive. EWGs at C3 will shift it significantly downfield.
H4	6.5 - 7.8	Influenced by substituents at C3 and C5. Often appears as a doublet of doublets in 2,3,5-trisubstituted patterns.
H5	6.8 - 8.0	Strongly deshielded by EWGs at the C5 position. Its chemical shift provides strong evidence for the substitution pattern.[6]

Spin-Spin Coupling Constants (J): Defining Connectivity

Coupling constants are independent of the spectrometer's magnetic field strength and provide definitive proof of the connectivity and relative positions of protons. For thiophene systems, the magnitude of J is diagnostic.[6]

Coupling	Typical Value (Hz)	Significance & Application
³J₄₅	4.0 - 6.0 Hz	Coupling between adjacent protons. Its presence confirms that C4 and C5 are unsubstituted.
³J₃₄	3.0 - 4.5 Hz	Coupling between adjacent protons. Its presence confirms that C3 and C4 are unsubstituted.
⁴J₃₅	1.0 - 2.0 Hz	"Long-range" coupling across the sulfur atom. Often observable and confirms that C3 and C5 are unsubstituted.[7]

Decoding the ¹³C NMR Spectrum

While ¹H NMR reveals the proton framework, ¹³C NMR provides a direct map of the carbon skeleton. Due to the low natural abundance of ¹³C, spectra are typically acquired with proton decoupling, resulting in a spectrum where each unique carbon appears as a singlet.

Chemical Shifts (δ): The Carbon Skeleton Blueprint

The chemical shifts of the thiophene ring carbons are highly predictable and diagnostic.

• C2 (Amine-bearing carbon): This carbon is significantly deshielded and appears far downfield (δ 155 - 170 ppm) due to the direct attachment of the electronegative nitrogen and the influence of the sulfur atom. Its position is a hallmark of the 2-aminothiophene structure.

• Other Ring Carbons (C3, C4, C5): These carbons appear in the aromatic region (δ 100 - 140 ppm). Their precise shifts are dictated by the substitution pattern. Electron-withdrawing groups will cause a downfield shift for the carbon they are attached to (ipso-carbon) and other carbons in conjugation.[8]

Carbon	Typical δ Range (ppm)	Key Influencing Factors & Causality
C2	155 - 170	Strongly deshielded by the directly attached -NH₂ group and the sulfur heteroatom.
C3	100 - 125	Often the most shielded ring carbon due to the electron-donating effect of the -NH₂ group. EWGs at C3 will shift it downfield.
C4	115 - 140	Chemical shift is highly dependent on substituents at C3 and C5.
C5	120 - 145	The chemical shift is sensitive to substituents at C4 and C5.
Substituents	Variable	Carbonyls (C=O) in esters or amides appear at δ 160-185 ppm. Nitrile (-CN) carbons are found around δ 110-120 ppm.[9][10]

Experimental Protocols & Methodologies: Ensuring Data Integrity

The quality of NMR data is entirely dependent on meticulous experimental technique. Following a validated protocol is essential for obtaining reproducible and reliable results.

Protocol 1: Standard Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the purified 2-aminothiophene derivative directly into a clean, dry vial.

• Solvent Selection: Add approximately 0.6-0.7 mL of a deuterated solvent.

  • Causality: Chloroform-d (CDCl₃) is a common first choice. However, if hydrogen bonding is strong or the compound has poor solubility, Dimethyl sulfoxide-d₆ (DMSO-d₆) is superior.[11] DMSO-d₆ will often resolve broad -NH₂ peaks into sharper signals, albeit at a different chemical shift.[4]

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) if the solvent does not already contain it. TMS serves as the universal reference point (δ = 0.00 ppm).

• Dissolution: Vortex the vial until the sample is fully dissolved. A brief application of sonication may be required for less soluble compounds.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

• Labeling: Clearly label the NMR tube with a unique identifier.

Protocol 2: Acquisition of 1D Spectra

This is a generalized workflow for a modern Fourier Transform NMR spectrometer.

• Instrument Insertion & Locking: Insert the sample into the magnet. The instrument will "lock" onto the deuterium signal of the solvent to maintain a stable magnetic field.

• Shimming: Perform an automated or manual shimming routine to optimize the homogeneity of the magnetic field, which is critical for achieving sharp spectral lines and high resolution.

• ¹H Spectrum Acquisition:

  • Load standard proton acquisition parameters.

  • Set the spectral width to cover the expected range (e.g., -1 to 12 ppm).

  • The acquisition time is typically 2-4 seconds.

  • A relaxation delay of 1-2 seconds is usually sufficient.

  • Collect 8 to 16 scans for a sample of this concentration.

• Data Processing (¹H):

  • Apply Fourier Transform to the Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate all signals.

• ¹³C Spectrum Acquisition:

  • Load standard proton-decoupled carbon acquisition parameters.

  • Set the spectral width to cover the full range of carbon chemical shifts (e.g., 0 to 220 ppm).[10]

  • A longer acquisition time and shorter relaxation delay are typically used.

  • A significantly larger number of scans (e.g., 512 to 2048) is required due to the low natural abundance of ¹³C.

• Data Processing (¹³C):

  • Apply Fourier Transform and automatic phasing.

  • Calibrate the spectrum by referencing the solvent peak (e.g., CDCl₃ at δ 77.16 ppm) or TMS at 0.00 ppm.

Advanced 2D NMR: The Complete Structural Solution

For highly substituted or novel derivatives, 1D spectra may be insufficient for a complete and unambiguous assignment. Two-dimensional (2D) NMR experiments are essential for mapping the full molecular connectivity.[12]

Caption: Workflow for complete structure elucidation using 2D NMR.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-coupled to each other. A cross-peak between two signals in the COSY spectrum provides direct evidence of their connectivity (e.g., a cross-peak between H4 and H5).[13]

• HSQC (Heteronuclear Single Quantum Coherence): This is one of the most powerful experiments. It generates a 2D plot correlating proton signals on one axis with carbon signals on the other. A cross-peak indicates a direct, one-bond attachment between a specific proton and a specific carbon.[14]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment detects longer-range correlations between protons and carbons, typically over two or three bonds. It is indispensable for identifying the placement of substituents and assigning quaternary (non-protonated) carbons, such as carbonyls or ipso-carbons of substituents.[14][15]

By systematically analyzing the data from these three experiments, a researcher can piece together the entire molecular structure with an exceptionally high degree of confidence, creating a self-validating system where every piece of data confirms the others.

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An In-depth Technical Guide to the Mass Spectrometric Analysis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

Senior Application Scientist Note: This document provides a comprehensive framework for the mass spectrometric analysis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate. The methodologies and interpretations presented herein are grounded in established principles of mass spectrometry and tailored to the specific structural attributes of this heterocyclic compound. Our objective is to equip researchers and drug development professionals with a robust, scientifically-sound approach to characterize this molecule, ensuring both accuracy and reproducibility.

Introduction: A Molecule of Significant Interest

Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate (CAS: 243669-48-9) is a heterocyclic compound featuring a bithiophene core structure, which is of considerable interest in medicinal chemistry and material science.[1] Thiophene-based scaffolds are known to exhibit a wide array of biological activities, including antimicrobial and anti-inflammatory properties, making them valuable building blocks in pharmaceutical research.[1][2] Furthermore, their semiconductor-like properties are leveraged in the development of advanced functional materials like organic light-emitting diodes (OLEDs).[1][3]

Accurate structural confirmation and purity assessment are paramount in both of these fields. Mass spectrometry (MS) stands as a cornerstone analytical technique, offering unparalleled sensitivity and structural information from minimal sample quantities. This guide details the application of Electrospray Ionization-Mass Spectrometry (ESI-MS) for the comprehensive characterization of this target molecule.

Compound Profile:

• Molecular Formula: C₁₁H₁₁NO₂S₂[1][4]

• Molecular Weight: 253.33 g/mol [1][4]

• Key Structural Features: Primary amine, ethyl ester, and a bithiophene system.

Caption: Standard experimental workflow for MS analysis.

3.1. Materials and Reagents

• Analyte: Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

• Solvents: HPLC-grade Methanol, Acetonitrile (ACN), and deionized water.

• Acidifier: 0.1% (v/v) Formic Acid in the final sample solution.

  • Rationale: Formic acid aids in the protonation of the analyte in the ESI source, enhancing the signal intensity of the [M+H]⁺ ion.

3.2. Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in methanol.

  • Rationale: Methanol is an excellent solvent for a wide range of organic compounds and is compatible with ESI-MS.

• Working Solution: Dilute the stock solution to a final concentration of 1 µg/mL in a solution of 50:50 acetonitrile:water containing 0.1% formic acid.

  • Rationale: This concentration is typically sufficient for high-sensitivity mass spectrometers. The ACN/water mixture is a common mobile phase that promotes efficient spraying and desolvation in the ESI source.

3.3. Instrumentation and Parameters The following parameters are recommended for a standard quadrupole time-of-flight (Q-TOF) or triple quadrupole mass spectrometer.

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	The basic amine group is readily protonated.
Capillary Voltage	3.5 - 4.5 kV	Optimizes the formation of a stable Taylor cone for efficient ion generation.
Nebulizing Gas (N₂) Flow	10 - 12 L/min	Assists in the desolvation of droplets, releasing ions into the gas phase.
Drying Gas (N₂) Temp	300 - 350 °C	Facilitates rapid evaporation of the solvent from the ESI droplets.
MS1 Scan Range	m/z 50 - 500	Covers the expected molecular ion and potential low-mass fragments.
MS/MS Precursor Ion	m/z 254.0	The monoisotopic mass of the protonated molecule [C₁₁H₁₁NO₂S₂ + H]⁺.
Collision Energy (CID)	10 - 40 eV	A ramp of collision energies should be used to observe both low-energy and high-energy fragmentations.

Interpretation of Mass Spectra

4.1. Full Scan (MS1) Spectrum: Identifying the Molecular Ion The MS1 spectrum is expected to be dominated by the protonated molecule [M+H]⁺.

• Primary Ion: The monoisotopic [M+H]⁺ ion should appear at m/z 254.04 .

• Isotopic Pattern: A distinct [M+2+H]⁺ peak at m/z 256.04 should be observed with a relative intensity of ~8.8% of the base peak, confirming the presence of two sulfur atoms.

• Potential Adducts: Depending on solvent purity, sodium [M+Na]⁺ (m/z 276.02) and potassium [M+K]⁺ (m/z 291.99) adducts may also be present.

4.2. Tandem MS (MS/MS) Spectrum: Elucidating the Structure The fragmentation of the [M+H]⁺ ion (m/z 254.04) provides structural confirmation. The primary sites of fragmentation are the ester group and the bond linking the two thiophene rings.

Caption: Proposed major fragmentation pathways for [M+H]⁺.

Predicted Fragmentation Pathways:

• Loss of Ethylene (C₂H₄): A common fragmentation for ethyl esters is the McLafferty rearrangement, involving the transfer of a gamma-hydrogen and the neutral loss of ethylene (28.03 Da). [5][6]This pathway leads to the formation of a carboxylic acid fragment ion at m/z 226.01 .

• Loss of Ethanol (C₂H₅OH): The direct loss of an ethanol molecule (46.04 Da) from the protonated ester can also occur, resulting in a fragment ion at m/z 208.00 .

• Subsequent Loss of Carbon Monoxide (CO): The fragment at m/z 208.00 can further lose a molecule of carbon monoxide (28.01 Da) to yield a stable ion at m/z 180.97 .

4.3. Summary of Expected Ions The following table summarizes the key ions expected in the ESI-MS and MS/MS spectra. High-resolution mass spectrometry (HRMS) would be required to confirm the elemental compositions experimentally.

m/z (Monoisotopic)	Proposed Formula	Description	Spectrum
254.04	[C₁₁H₁₂NO₂S₂]⁺	Protonated Molecular Ion [M+H]⁺	MS1
256.04	[C₁₁H₁₂NO₂S³⁴S]⁺	Isotopic peak for two sulfur atoms	MS1
276.02	[C₁₁H₁₁NO₂S₂Na]⁺	Sodium Adduct [M+Na]⁺	MS1
226.01	[C₉H₈NOS₂]⁺	Fragment from loss of ethylene (-C₂H₄)	MS/MS
208.00	[C₉H₆NOS₂]⁺	Fragment from loss of ethanol (-C₂H₅OH)	MS/MS
180.97	[C₈H₄NS₂]⁺	Fragment from subsequent loss of carbon monoxide (-CO) from m/z 208.00	MS/MS

Conclusion

The mass spectrometric analysis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate is straightforward when a systematic approach is employed. By leveraging positive mode ESI-MS, the protonated molecular ion can be readily identified, and its distinct isotopic signature provides high confidence in the elemental composition. Subsequent MS/MS analysis via CID yields a predictable fragmentation pattern dominated by losses from the ethyl ester group. This guide provides the necessary protocols and interpretative framework for researchers to confidently characterize this important heterocyclic molecule, ensuring data integrity for applications in both pharmaceutical development and material science.

References

• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. Available at: [Link]. Accessed Jan 23, 2026.

• Fun, H. K., et al. (2014). Ethyl 2-amino-4-methylthiophene-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 7), o793. Available at: [Link]. Accessed Jan 23, 2026.

• Abdel-Wahab, B. F., et al. (2012). STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. Phosphorus, Sulfur, and Silicon and the Related Elements, 187(1), 1-8. Available at: [Link]. Accessed Jan 23, 2026.

• Georganics. Ethyl 2-aminothiazole-4-carboxylate. Available at: [Link]. Accessed Jan 23, 2026.

• National Institute of Standards and Technology. Thiophene. NIST Chemistry WebBook. Available at: [Link]. Accessed Jan 23, 2026.

• PubChem. Ethyl 2-amino-4-methylthiophene-3-carboxylate. National Center for Biotechnology Information. Available at: [Link]. Accessed Jan 23, 2026.

• Breci, L. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]. Accessed Jan 23, 2026.

• MDPI. (2023). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Available at: [Link]. Accessed Jan 23, 2026.

• Mamatha, D. M., et al. (2023). SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. ResearchGate. Available at: [Link]. Accessed Jan 23, 2026.

• Ghorab, M. M., et al. (2010). Synthesis and mass spectra of some new heterocyclic compounds containing thiophene moiety. Phosphorus, Sulfur, and Silicon and the Related Elements, 185(5), 1051-1058. Available at: [Link]. Accessed Jan 23, 2026.

• Margl, L., et al. (2001). GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). Zeitschrift für Naturforschung C, 56(1-2), 65-71. Available at: [Link]. Accessed Jan 23, 2026.

• Bakavoli, M., et al. (2007). Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Molbank, 2007(3), M539. Available at: [Link]. Accessed Jan 23, 2026.

• Kertész, I., et al. (2018). Electrospray ionization–tandem mass spectrometric study of fused nitrogen-containing ring systems. Journal of Mass Spectrometry, 53(10), 999-1008. Available at: [Link]. Accessed Jan 23, 2026.

• Scribd. Mass Spectrometry: Fragmentation Patterns. Available at: [Link]. Accessed Jan 23, 2026.

• Deady, L. W., et al. (2001). Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. Molecules, 6(2), 157-162. Available at: [Link]. Accessed Jan 23, 2026.

• Sharma, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Future Medicinal Chemistry, 16(1), 53-83. Available at: [Link]. Accessed Jan 23, 2026.

• Vanderspikken, J., et al. (2024). Extracting Structural Data from MALDI-ToF Mass Spectrometry Analysis of Alternating Conjugated Polymers – A Case Study on PBTTT Derivatives. Macromolecules. Available at: [Link]. Accessed Jan 23, 2026.

• All about chemistry. (2022, December 2). Lec-30 || Fragmentation pattern of esters || Methyl & higher esters || MacLafferty rearrangement. YouTube. Available at: [Link]. Accessed Jan 23, 2026.

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An In-depth Technical Guide to the Molecular Structure of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry and materials science. The 2-aminothiophene scaffold is a well-established pharmacophore, and this particular derivative, with its bithiophene-like structure, presents unique electronic and steric properties. This document delves into the synthesis, spectroscopic characterization, and structural features of this molecule, offering valuable insights for researchers engaged in drug discovery and the development of novel therapeutic agents. While specific experimental data for the title compound is not widely published, this guide leverages data from closely related analogues to provide a robust and scientifically grounded overview.

Introduction: The Significance of the 2-Aminothiophene Scaffold

The 2-aminothiophene core is a privileged heterocyclic motif in drug discovery, renowned for its broad spectrum of biological activities.[1] Derivatives of this scaffold have demonstrated potential as anticancer, antimicrobial, anti-inflammatory, and antidepressant agents.[2] Their utility also extends to materials science, where they are explored for applications in organic electronics.[3] The title compound, Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, combines the reactive 2-aminothiophene system with a second thiophene ring, creating a molecule with a rich electronic character and multiple points for further chemical modification.

Key Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C₁₁H₁₁NO₂S₂	[2]
Molecular Weight	253.33 g/mol	[2]
Melting Point	85-87 °C	[2]
CAS Number	243669-48-9	[2]

Synthesis and Methodologies: The Gewald Reaction

The most prevalent and efficient method for synthesizing 2-aminothiophenes is the Gewald reaction, a one-pot multicomponent condensation.[2] This reaction typically involves an α-methylene ketone or aldehyde, an activated nitrile (such as ethyl cyanoacetate), and elemental sulfur in the presence of a basic catalyst.

Representative Experimental Protocol: Synthesis of Ethyl 2-amino-4-methylthiophene-3-carboxylate[3]

Materials:

• Acetone (0.5 mmol)

• Ethyl cyanoacetate (0.5 mmol)

• Elemental Sulfur (0.5 mmol)

• Diethylamine (0.5 mmol)

• Absolute Ethanol

• Ethyl acetate

• Hexane

• Anhydrous sodium sulfate

• Silica gel (100-200 mesh)

Procedure:

• A solution of elemental sulfur (0.5 mmol) and diethylamine (0.5 mmol) in absolute ethanol (2 ml) is prepared.

• A mixture of acetone (0.5 mmol) and ethyl cyanoacetate (0.5 mmol) in absolute ethanol (2 ml) is added to the sulfur-diethylamine solution.

• The reaction mixture is stirred continuously for 3 hours at 50°C. Reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched with ice-cold water and extracted with ethyl acetate.

• The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography using a hexane/ethyl acetate (7:3) mixture as the eluent.

• Yellow crystals suitable for X-ray diffraction can be obtained by slow evaporation from a saturated solution in ethyl acetate.

Causality Behind Experimental Choices:

• Base Catalyst (Diethylamine): The basic catalyst is crucial for the initial Knoevenagel condensation between the ketone and the active methylene group of the ethyl cyanoacetate. It also facilitates the subsequent Michael addition of sulfur.

• Solvent (Ethanol): Ethanol is a suitable polar protic solvent that can dissolve the reactants and facilitate the reaction.

• Purification: Column chromatography is a standard and effective method for separating the desired product from unreacted starting materials and byproducts.

Diagram of the Gewald Reaction Pathway:

Caption: Generalized workflow of the Gewald reaction for the synthesis of 2-aminothiophenes.

In-depth Analysis of the Molecular Structure

The molecular structure of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate can be elucidated through a combination of spectroscopic techniques and, when available, single-crystal X-ray diffraction. As specific data for the title compound is scarce, we will analyze the expected spectral features based on its structure and draw comparisons with the well-characterized analogue, Ethyl 2-amino-4-methylthiophene-3-carboxylate.[3]

Spectroscopic Characterization (Predicted and Comparative)

3.1.1. ¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the ethyl group, the amino protons, and the protons on both thiophene rings.

• Ethyl Group: A quartet around 4.2-4.3 ppm (for the -CH₂-) and a triplet around 1.3-1.4 ppm (for the -CH₃).

• Amino Group: A broad singlet for the -NH₂ protons, typically in the range of 6.0-7.0 ppm.

• Thiophene Protons: The protons on the two thiophene rings will appear as multiplets in the aromatic region (typically 6.5-7.5 ppm). The specific coupling patterns will depend on the substitution.

Comparative Data for Ethyl 2-amino-4-methylthiophene-3-carboxylate (400 MHz, CDCl₃): [3]

• δ 6.07 (s, 2H, -NH₂)

• δ 5.82 (s, 1H, thiophene-H)

• δ 4.29 (q, J = 7.1 Hz, 2H, -OCH₂CH₃)

• δ 2.28 (s, 3H, -CH₃)

• δ 1.35 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)

3.1.2. ¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon framework of the molecule.

• Carbonyl Carbon: A signal in the downfield region, typically around 165-170 ppm.

• Thiophene Carbons: Signals for the carbons of both thiophene rings will appear in the aromatic region (approximately 100-150 ppm).

• Ethyl Group Carbons: Signals for the -CH₂- and -CH₃ of the ethyl group will be observed in the upfield region (around 60 ppm and 14 ppm, respectively).

Comparative Data for Ethyl 2-amino-4-methylthiophene-3-carboxylate (400 MHz, CDCl₃): [3]

• δ 166.13, 164.17, 136.71, 106.72, 102.85 (Thiophene and Carbonyl Carbons)

• δ 59.54 (-OCH₂CH₃)

• δ 18.40 (-CH₃)

• δ 14.40 (-OCH₂CH₃)

3.1.3. Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• N-H Stretching: Two bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine.

• C=O Stretching: A strong absorption band around 1650-1700 cm⁻¹ for the ester carbonyl group.

• C=C and C-S Stretching: Bands in the fingerprint region characteristic of the thiophene rings.

3.1.4. Mass Spectrometry

Mass spectrometry will confirm the molecular weight of the compound. For Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, the expected molecular ion peak [M]⁺ would be at m/z 253.33. High-resolution mass spectrometry would provide the exact mass, confirming the elemental composition. The fragmentation pattern would likely involve the loss of the ethoxy group and other characteristic fragments.

Crystallographic Analysis (Based on Analogues)

While the crystal structure of the title compound is not publicly available, analysis of related structures, such as Ethyl 2-amino-4-methylthiophene-3-carboxylate, reveals key structural features.[3]

• Planarity: The thiophene ring and the directly attached atoms are generally coplanar. The ethyl carboxylate group also tends to be nearly coplanar with the thiophene ring.[3]

• Hydrogen Bonding: The amino group and the ester carbonyl can participate in both intramolecular and intermolecular hydrogen bonding. Intramolecular N-H···O hydrogen bonds are common, leading to the formation of a stable six-membered ring motif. Intermolecular hydrogen bonds play a crucial role in the crystal packing, often forming dimers or chains.[3]

Potential Applications in Drug Discovery

The structural features of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate make it a promising scaffold for the development of new therapeutic agents.

• Anticancer Activity: Thiophene derivatives are known for their anticancer properties. This compound has been investigated as a lead for synthesizing more potent anticancer agents.[2]

• Antimicrobial Activity: The 2-aminothiophene core is a common feature in many antimicrobial compounds. This molecule has shown potential as an antibacterial agent.[2]

• Enzyme Inhibition: Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate has been shown to interact with cytochrome P450 enzymes, suggesting its potential in drug metabolism studies and as a starting point for designing enzyme inhibitors.[2]

• Anti-inflammatory and Antidepressant Effects: The ability of thiophene derivatives to modulate inflammatory pathways and interact with neurotransmitter systems suggests potential applications in developing anti-inflammatory and antidepressant drugs.[2]

Diagram of Potential Drug Discovery Pathways:

Caption: Potential avenues for drug discovery originating from the core structure.

Conclusion

Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate is a molecule with significant potential in both medicinal chemistry and materials science. Its synthesis is accessible through the robust Gewald reaction. While a complete, published structural and spectroscopic dataset for this specific molecule is elusive, a comprehensive understanding of its molecular architecture can be inferred from its constituent functional groups and by comparison with closely related, well-characterized analogues. The presence of multiple reactive sites and the inherent biological activity of the 2-aminothiophene scaffold make this compound an attractive starting point for the design and synthesis of novel therapeutic agents. Further research to fully characterize this molecule and explore its biological activities is highly warranted.

References

• Fun, H.-K., et al. (2012). Ethyl 2-amino-4-methylthiophene-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 10), o2993. Available at: [Link]

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Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate mechanism of action

An In-depth Technical Guide to the Mechanism of Action of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

Foreword: Unraveling the Potential of a Versatile Thiophene Scaffold

To the researchers, scientists, and drug development professionals who drive innovation, this document serves as a deep dive into the mechanistic possibilities of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate. As a member of the 2-aminothiophene family, this compound is not just a chemical entity but a versatile building block and a potential pharmacophore with a broad horizon of biological activities.[1] Thiophene derivatives are well-documented for their wide-ranging therapeutic effects, including anti-inflammatory, antimicrobial, anticancer, and antidepressant properties.[1][2]

This guide moves beyond a simple recitation of facts. It is structured to provide a causal narrative—exploring why this molecule is significant, the established and hypothesized pathways it may influence, and, crucially, how these mechanisms can be rigorously investigated. We will synthesize data from existing literature, propose logical mechanistic pathways based on its structural class, and provide actionable experimental protocols. Our approach is grounded in the principles of scientific integrity, ensuring that every proposed step is part of a self-validating system for discovery.

Core Molecular Profile and Synthesis Overview

Before delving into the mechanism, a foundational understanding of the molecule's identity and origin is paramount.

Chemical Identity

Property	Value	Source
IUPAC Name	ethyl 5'-amino-[2,3'-bithiophene]-4'-carboxylate	[3]
CAS Number	243669-48-9	[1][3]
Molecular Formula	C₁₁H₁₁NO₂S₂	[1][3]
Molecular Weight	253.33 g/mol	[1][3]
Physical State	Solid	[1]
Melting Point	85°C to 87°C	[1][3]

Synthetic Context: The Gewald Reaction

Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, like many 2-aminothiophenes, is commonly synthesized via the Gewald reaction . This efficient one-pot, multi-component condensation involves an α-methylene carbonyl compound, an activated nitrile (like ethyl cyanoacetate), and elemental sulfur in the presence of a base.[4][5]

The mechanism is initiated by a Knoevenagel condensation, followed by the addition of sulfur and subsequent ring closure.[1][4][6][7] Understanding this synthesis is crucial as it underscores the accessibility of this scaffold, allowing for the generation of diverse derivatives for structure-activity relationship (SAR) studies—a cornerstone of modern drug discovery.

Postulated Mechanisms of Action: A Multi-Target Hypothesis

While specific, dedicated studies on the precise molecular targets of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate are emerging, a robust mechanistic hypothesis can be constructed based on the extensive research into the 2-aminothiophene class. The molecule's biological activity is likely pleiotropic, engaging multiple pathways.

Primary Postulate: Interaction with Metabolic and Inflammatory Enzymes

Cytochrome P450 (CYP450) Interaction: Multiple sources indicate that thiophene derivatives interact with Cytochrome P450 enzymes.[1] These enzymes are central to drug metabolism and the biotransformation of xenobiotics. This interaction is a critical mechanistic consideration for two reasons:

• Direct Therapeutic Effect: The compound could act as an inhibitor of specific CYP isoforms that are implicated in disease pathology.

• Pharmacokinetic Modulation: Interaction with metabolic enzymes suggests a potential for drug-drug interactions, influencing the efficacy and toxicity of co-administered therapies. This is a vital parameter in drug development.

Modulation of Inflammatory Pathways: The anti-inflammatory properties attributed to thiophenes suggest a direct or indirect influence on key signaling cascades.[1] It is hypothesized that the compound could interfere with pro-inflammatory pathways, such as the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling cascade, which is a master regulator of the inflammatory response. Inhibition of this pathway would lead to a downstream reduction in the expression of inflammatory cytokines (e.g., TNF-α, IL-6) and enzymes like COX-2.

Below is a diagram illustrating this potential mechanism.

Caption: Potential anticancer mechanism through inhibition of tubulin polymerization.

Antimicrobial Activity: Research demonstrates that thiophene derivatives exhibit significant antimicrobial properties against various bacterial and fungal strains. [1][8]The mechanism is likely multifaceted, potentially involving:

• Enzyme Inhibition: Targeting essential bacterial enzymes, such as DNA gyrase or dihydrofolate reductase.

• Cell Membrane Disruption: The lipophilic nature of the thiophene core could allow it to intercalate into the bacterial cell membrane, disrupting its integrity and leading to cell lysis.

• Inhibition of Biofilm Formation: Interference with quorum sensing pathways that regulate bacterial community behaviors.

A Validated Experimental Workflow for Mechanism Elucidation

To move from hypothesis to validated mechanism, a structured, multi-step experimental approach is required. This workflow ensures that each step logically informs the next, creating a self-validating system of inquiry.

Caption: A logical workflow for investigating the mechanism of action.

Protocol 1: In Silico Molecular Docking

Objective: To predict the binding affinity of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate against a panel of known protein targets associated with inflammation and cancer.

Methodology:

• Ligand Preparation: Obtain the 3D structure of the compound (e.g., from PubChem) and perform energy minimization using software like Avogadro or Chimera.

• Target Selection: Download the crystal structures of high-priority targets from the Protein Data Bank (PDB). Examples include:

  • Inflammation: COX-2 (PDB: 5IKR), TNF-α (PDB: 2AZ5), IKKβ (PDB: 3RZF).

  • Cancer: β-Tubulin (PDB: 1SA0), EGFR Kinase Domain (PDB: 2J6M), PI3K (PDB: 4J6I).

• Docking Simulation: Use a docking program like AutoDock Vina. Define the binding site (grid box) on the target protein based on known co-crystallized ligands.

• Analysis: Analyze the results based on binding energy (kcal/mol) and the specific amino acid residues involved in the interaction. A lower binding energy suggests a more favorable interaction.

Trustworthiness Check: The protocol is validated by including a known inhibitor for each target as a positive control. The docking results for the control should replicate the known binding mode and affinity.

Protocol 2: Anti-inflammatory Activity in Macrophages

Objective: To experimentally validate the hypothesized inhibition of the NF-κB pathway.

Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophages or human THP-1 monocytes (differentiated into macrophages).

• Pre-treatment: Treat cells with varying concentrations of the test compound (e.g., 1, 5, 10, 25 µM) for 1-2 hours.

• Stimulation: Induce an inflammatory response by adding Lipopolysaccharide (LPS) (100 ng/mL) for a specified time (e.g., 6 hours for cytokine measurement, 30 minutes for protein analysis).

• Cytokine Measurement (ELISA): Collect the cell culture supernatant and measure the concentration of secreted TNF-α and IL-6 using commercially available ELISA kits. A dose-dependent decrease in cytokine levels indicates anti-inflammatory activity.

• Pathway Analysis (Western Blot): Lyse the cells and perform Western blotting to analyze the phosphorylation of IκBα and the p65 subunit of NF-κB. A reduction in phosphorylation compared to the LPS-only control would confirm pathway inhibition.

Trustworthiness Check: Include a vehicle control (DMSO) and a positive control (a known NF-κB inhibitor like Bay 11-7082) in all experiments.

Protocol 3: Anticancer Cytotoxicity and Cell Cycle Analysis

Objective: To determine the compound's efficacy against cancer cells and confirm if it induces cell cycle arrest consistent with tubulin inhibition.

Methodology:

• Cell Lines: Use relevant cancer cell lines, such as HepG2 (liver), MCF-7 (breast), or A549 (lung).

• Cytotoxicity Assay (MTT/XTT):

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat with a serial dilution of the compound for 48-72 hours.

  • Add MTT or XTT reagent and measure the absorbance to determine cell viability.

  • Calculate the IC50 (the concentration that inhibits 50% of cell growth).

• Cell Cycle Analysis (Flow Cytometry):

  • Treat cells with the compound at its IC50 and 2x IC50 concentrations for 24 hours.

  • Harvest, fix, and stain the cells with propidium iodide (PI).

  • Analyze the DNA content using a flow cytometer. An accumulation of cells in the G2/M phase is indicative of microtubule disruption.

Trustworthiness Check: Use a standard chemotherapeutic agent (e.g., Paclitaxel or Doxorubicin) as a positive control to validate the assay systems.

Conclusion and Future Directions

Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate stands as a compound of significant interest, not necessarily as a final drug product, but as a highly valuable scaffold for medicinal chemistry. [1][9]Its established interactions with metabolic enzymes and the strong, class-associated evidence for its potential to modulate key inflammatory and oncogenic pathways mark it as a promising starting point for targeted drug design. [1] The current body of knowledge suggests a pleiotropic mechanism of action. Future research should focus on the systematic validation of the hypotheses presented here. Advanced studies, including differential proteomics to identify novel binding partners and in vivo studies in animal models of inflammation or cancer, are the logical next steps to fully unlock the therapeutic potential of derivatives from this versatile chemical architecture.

References

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The Synthesis of 2-Aminothiophenes: A Mechanistic and Historical Guide for the Modern Chemist

Introduction: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks appear with remarkable frequency in the structures of bioactive compounds. These are often referred to as "privileged scaffolds" due to their ability to interact with multiple biological targets. The 2-aminothiophene core is a quintessential example of such a scaffold.[1][2] Its unique electronic properties and capacity for diverse functionalization have made it a cornerstone in the development of therapeutics ranging from anti-inflammatory agents to antipsychotics and novel kinase inhibitors.[3][4] More than 75% of all biologically active compounds feature a heterocyclic moiety, and the thiophene ring, in particular, is a well-regarded bioisostere of the phenyl group, offering similar structural properties with distinct electronic and metabolic profiles.[5]

This guide provides an in-depth exploration of the discovery and history of 2-aminothiophene synthesis, designed for researchers, scientists, and drug development professionals. We will move beyond a simple recitation of reactions to delve into the mechanistic underpinnings of the key synthetic transformations, explain the causality behind experimental choices, and highlight the scaffold's journey from a laboratory curiosity to a pillar of modern drug discovery.

Chapter 1: The Foundational Breakthrough - The Gewald Reaction

The chemistry of 2-aminothiophenes is inextricably linked to the work of German chemist Karl Gewald, who, in the 1960s, developed a remarkably efficient and versatile multicomponent reaction for their synthesis.[2][6][7] First reported in 1961 and detailed in a seminal 1966 paper, this reaction became the universal method for preparing polysubstituted 2-aminothiophenes and is now known as the Gewald Aminothiophene Synthesis.[6][7][8][9]

The elegance of the Gewald reaction lies in its convergence, combining three readily available components in a one-pot procedure:

• An α-activated nitrile (e.g., malononitrile, ethyl cyanoacetate).

• A carbonyl compound with an α-methylene group (an aldehyde or ketone).

• Elemental sulfur .[10][11]

The reaction is typically facilitated by a basic catalyst, such as a secondary or tertiary amine (e.g., morpholine, triethylamine), which plays a crucial role in the initial condensation step.[8]

Mechanism Deep Dive: A Cascade of Controlled Reactivity

The enduring power of the Gewald reaction stems from a logical and high-yielding reaction cascade. Although elucidated decades after its discovery, the mechanism is now well-understood to proceed through three key stages.[11]

Stage 1: Knoevenagel Condensation The reaction initiates with a base-catalyzed Knoevenagel condensation between the carbonyl compound and the α-activated nitrile.[5][11][12] The base abstracts a proton from the acidic α-carbon of the nitrile, generating a nucleophilic carbanion. This carbanion then attacks the electrophilic carbonyl carbon, leading to an intermediate that subsequently dehydrates to form a stable α,β-unsaturated nitrile, often referred to as the Knoevenagel adduct.[5][11] The choice of a secondary amine like morpholine or piperidine is strategic; it is a sufficiently strong base to promote the condensation without causing unwanted side reactions.

Stage 2: Michael Addition of Sulfur The second phase involves the addition of sulfur. The α-carbon of the Knoevenagel adduct (allylic to the cyano group) is deprotonated by the base to form a new carbanion.[5] This nucleophile attacks the elemental sulfur ring (S₈), leading to its opening and the formation of a thiolate intermediate.[5][13]

Stage 3: Intramolecular Cyclization and Tautomerization The final, irreversible step is the ring closure.[13] The newly formed thiolate anion acts as an intramolecular nucleophile, attacking the carbon of the nitrile group. This cyclization forms a five-membered ring which, after tautomerization, yields the final, aromatic 2-aminothiophene product.[5][11] The formation of the stable aromatic ring provides a strong thermodynamic driving force for the reaction.[13]

Caption: Key stages of the Gewald 2-aminothiophene synthesis.

Scope and Experimental Considerations

The Gewald reaction is renowned for its broad substrate scope. A wide variety of ketones, including cyclic and acyclic variants, as well as aldehydes, can be used.[7] The nitrile component must possess an electron-withdrawing group (EWG) like cyano (CN), ester (CO₂R), or amide (CONH₂) to activate the adjacent methylene protons.[8]

Carbonyl Component	Activated Nitrile	Base/Solvent	Typical Yield
Cyclohexanone	Malononitrile	Morpholine/Ethanol	~85-95%
Acetone	Ethyl Cyanoacetate	Triethylamine/Methanol	~70-80%
Acetophenone	Malononitrile	Piperidine/DMF	~60-75%
Propanal	Cyanoacetamide	Morpholine/Ethanol	~80-90%
This table presents representative yields; actual results may vary based on specific conditions.

Field-Proven Experimental Protocol: Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

This protocol is a classic example of the Gewald reaction, demonstrating its efficiency and simplicity.

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine cyclohexanone (9.8 g, 0.1 mol), ethyl cyanoacetate (11.3 g, 0.1 mol), and elemental sulfur (3.2 g, 0.1 mol) in ethanol (50 mL).

• Catalyst Addition: To the stirred suspension, add morpholine (8.7 g, 0.1 mol) dropwise at room temperature. The addition of the base is often exothermic and initiates the Knoevenagel condensation, which is a critical first step. The morpholine acts as both the catalyst for the condensation and the base required for the subsequent sulfur addition and cyclization.

• Reaction Execution: Heat the mixture to a gentle reflux (approximately 50-60°C) with continuous stirring for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The initially heterogeneous mixture will gradually become more homogeneous as the sulfur is consumed.

• Work-up and Isolation: After cooling to room temperature, the product often crystallizes directly from the reaction mixture. The solid is collected by vacuum filtration, washed with cold ethanol to remove any unreacted starting materials and soluble impurities, and then dried under vacuum.

• Purification: The crude product is typically of high purity. If necessary, it can be further purified by recrystallization from ethanol or a similar solvent to yield the desired 2-aminothiophene as a crystalline solid.[10]

Chapter 2: Alternative Pathways - The Fiesselmann Synthesis

While the Gewald reaction is the dominant method, other important syntheses exist. The Fiesselmann thiophene synthesis, developed in the 1950s, provides a complementary route, particularly for thiophenes that may be difficult to access via the Gewald pathway.[14][15]

The Fiesselmann synthesis involves the base-catalyzed condensation of a β-ketoester with a thioglycolic acid derivative.[14] Unlike the Gewald reaction, which assembles the ring from three components including elemental sulfur, the Fiesselmann approach uses a pre-formed C-S bond in the thioglycolate reagent.

The mechanism proceeds through an initial S-alkylation or conjugate addition, followed by an intramolecular condensation (related to a Dieckmann condensation) to form the thiophene ring.[14]

Caption: Contrasting the synthetic logic of Gewald and Fiesselmann.

The primary advantage of the Fiesselmann synthesis is its ability to generate different substitution patterns, particularly hydroxy- and carboxy-substituted thiophenes, which are not directly accessible through the standard Gewald protocol.

Chapter 3: From Bench to Bedside - 2-Aminothiophenes in Drug Discovery

The true significance of the Gewald reaction is realized in its application to medicinal chemistry, where 2-aminothiophene derivatives are recognized as privileged structures for drug design.[1][2] Their rigid, planar structure and the presence of key hydrogen bond donors and acceptors allow them to fit into the active sites of numerous enzymes and receptors.

Examples of 2-Aminothiophene-Containing Drugs and Bioactive Molecules:

• Tinoridine: An early example of a non-steroidal anti-inflammatory drug (NSAID) whose structure is based on a classic Gewald product.[4][5]

• Olanzapine and Clotiazepam: These successful antipsychotic and anxiolytic drugs feature a thieno[b]diazepine core, which is synthesized from a 2-aminothiophene precursor.[3]

• PD 81,723: An adenosine A1 receptor agonist with potential applications in treating renal ischemia, showcasing the scaffold's utility in modulating G-protein coupled receptors.[5]

• Kinase Inhibitors: The 2-aminothiophene scaffold is a common feature in modern kinase inhibitors designed for oncology, as it can effectively mimic the hinge-binding region of ATP.[3]

• Antiviral and Antimicrobial Agents: Numerous compounds based on this scaffold have demonstrated potent activity against a range of pathogens, including viruses and protozoa like Leishmania.[1][5]

The ease of synthesis via the Gewald reaction allows for the rapid creation of large compound libraries. By varying the starting carbonyl and nitrile components, medicinal chemists can systematically explore the structure-activity relationship (SAR) to optimize potency, selectivity, and pharmacokinetic properties, accelerating the drug discovery process.[1][5]

Conclusion

The discovery of the Gewald reaction over six decades ago was a transformative event in heterocyclic chemistry. It provided an unprecedentedly simple, efficient, and robust method for accessing the 2-aminothiophene scaffold. This synthetic utility, combined with the scaffold's inherent "drug-like" properties, has cemented its status as a truly privileged structure in medicinal chemistry. From its historical roots in the foundational work of Karl Gewald to its contemporary role in the development of cutting-edge therapeutics, the synthesis and application of 2-aminothiophenes continue to be a vibrant and critically important field for scientists and researchers dedicated to improving human health.

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Protocols & Analytical Methods

The Versatility of Thienylthiophene Scaffolds in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Thienylthiophene Core - A Privileged Scaffold in Drug Discovery

The thienylthiophene moiety, a fused bicyclic heteroaromatic system, has emerged as a "privileged scaffold" in medicinal chemistry. Its structural rigidity, electron-rich nature, and ability to engage in various non-covalent interactions have made it a cornerstone for the design of novel therapeutic agents.[1][2][3] The thiophene ring itself is a key component in numerous FDA-approved drugs, highlighting the therapeutic potential of sulfur-containing heterocycles.[1][3] This guide provides an in-depth exploration of the applications of thienylthiophene derivatives across diverse therapeutic areas, complete with detailed protocols to empower researchers in their drug discovery endeavors. The structural versatility of the thiophene ring allows for a wide range of substitutions, enabling the fine-tuning of physicochemical and pharmacokinetic properties to enhance the efficacy and selectivity for various biological targets.[2]

I. Thienylthiophene Derivatives as Potent Anticancer Agents

Thienylthiophene-based compounds have demonstrated significant potential in oncology, exhibiting cytotoxic effects against a variety of cancer cell lines through diverse mechanisms of action.[2][4][5][6] These mechanisms include the inhibition of critical enzymes like protein kinases and the disruption of microtubule dynamics, ultimately leading to cell cycle arrest and apoptosis.[2][7]

Application Note: Targeting Kinase Signaling in Cancer

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of cancer. Thienylthiophene derivatives have been successfully designed as potent kinase inhibitors, targeting key players in cancer progression such as tyrosine kinases.[8][9][10] For instance, certain thieno[2,3-d]pyrimidine derivatives have shown significant anticancer activity by inhibiting specific protein kinase enzymes.[10]

A logical workflow for identifying and characterizing thienylthiophene-based kinase inhibitors is presented below.

Caption: Workflow for the discovery of thienylthiophene-based kinase inhibitors.

Protocol: Synthesis of a Tetrahydrobenzo[b]thiophene Derivative via Gewald Reaction

The Gewald reaction is a versatile and widely used method for the synthesis of polysubstituted 2-aminothiophenes.[11] This protocol describes the synthesis of an ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivative, a common precursor for more complex thienylthiophene compounds.[12][13]

Materials:

• Cyclohexanone

• Ethyl cyanoacetate

• Elemental sulfur

• Diethylamine or Triethylamine

• Ethanol

• Round-bottom flask

• Stirring plate and magnetic stir bar

• Reflux condenser

• Ice bath

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, combine equimolar amounts of cyclohexanone and ethyl cyanoacetate.

• Add elemental sulfur (1.1 equivalents) to the mixture.

• While stirring, slowly add a catalytic amount of diethylamine or triethylamine dropwise.

• Stir the reaction mixture at room temperature for 1 hour, then heat to 40-50°C and stir for an additional 2-4 hours.[11]

• Allow the reaction to cool to room temperature and then place it in an ice bath to facilitate precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the precipitate with cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from ethanol to obtain the purified ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate.

• Characterize the final product using techniques such as FT-IR, ¹H NMR, and Mass Spectrometry to confirm its structure.[14]

Protocol: Evaluation of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.[2][5][6]

Materials:

• Cancer cell line (e.g., A549, HeLa, HepG2)[2][7]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Thienylthiophene derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplate

• CO₂ incubator

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of the thienylthiophene derivative in complete cell culture medium.

• Remove the old medium from the wells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).[2]

Compound ID	Cancer Cell Line	IC₅₀ (µM)
Thio-Iva	Huh-7	Sub-micromolar
Thio-Dam	Huh-7	Sub-micromolar
Compound S₈	A-549	Effective at 10⁻⁴ M
BU17	A549	Potent antitumor activity

Table 1: Cytotoxic activity of selected thienylthiophene derivatives against various cancer cell lines.[7][8][9][12]

II. Thienylthiophene Derivatives as Antimicrobial Agents

The emergence of drug-resistant pathogens poses a significant threat to global health. Thienylthiophene derivatives have shown promising antibacterial and antifungal activities, making them valuable scaffolds for the development of new anti-infective agents.[12][13][14][15][16][17]

Application Note: Combating Bacterial and Fungal Infections

Thienylthiophene-based compounds have demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as various fungal species.[12][13][15] Their mechanism of action can vary, but they often involve the disruption of microbial cell membranes or the inhibition of essential enzymes.

Protocol: Agar Well Diffusion Assay for Antimicrobial Screening

The agar well diffusion method is a standard technique for evaluating the antimicrobial activity of test compounds.[14]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans, Aspergillus niger)[12][13]

• Nutrient agar (for bacteria) or Sabouraud dextrose agar (for fungi)

• Sterile Petri dishes

• Thienylthiophene derivative stock solution (in a suitable solvent like DMSO)

• Positive control antibiotics (e.g., Ciprofloxacin, Fluconazole)[12][13]

• Sterile cork borer

• Incubator

Procedure:

• Prepare and sterilize the agar medium and pour it into sterile Petri dishes.

• Once the agar has solidified, spread a standardized inoculum of the test microorganism over the surface of the agar.

• Using a sterile cork borer, create wells of uniform diameter in the agar.

• Add a defined volume of the thienylthiophene derivative solution, the positive control, and the solvent control into separate wells.

• Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48-72 hours for fungi.

• Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[15]

III. Thienylthiophene Derivatives in Neurodegenerative Disorders

Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal structure and function.[18][19] Thienylthiophene derivatives have emerged as a promising class of compounds for the treatment of these disorders due to their ability to target multiple pathological pathways.[18][19][20]

Application Note: Multi-Targeting Strategy for Neuroprotection

The complex nature of neurodegenerative diseases often requires a multi-target approach for effective treatment. Thienylthiophene derivatives are well-suited for this strategy as they can be designed to simultaneously modulate different targets, such as inhibiting acetylcholinesterase (AChE), reducing oxidative stress, and preventing the aggregation of amyloid-β and tau proteins.[18][19][21]

The following diagram illustrates the multifaceted role of thienylthiophene derivatives in combating neurodegeneration.

Caption: Multi-target approach of thienylthiophene derivatives in neurodegeneration.

Conclusion and Future Perspectives

Thienylthiophene derivatives represent a highly versatile and promising class of compounds in medicinal chemistry. Their broad spectrum of biological activities, coupled with their synthetic accessibility, makes them attractive candidates for the development of novel therapeutics for a wide range of diseases. Future research will likely focus on the optimization of lead compounds to improve their pharmacokinetic properties and reduce potential off-target effects. The continued exploration of the chemical space around the thienylthiophene scaffold is expected to yield new and improved drug candidates with enhanced efficacy and safety profiles.

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Application Notes & Protocols: Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate as a Versatile Scaffold in Drug Discovery

Introduction: Ethyl 2-amino-4-(2-thienyl)thiophene-3-carboxylate is a heterocyclic compound that has emerged as a significant building block in medicinal chemistry and drug discovery.[1] Its rigid, sulfur-containing bicyclic structure, known as a 2-aminothiophene, serves as a "privileged scaffold." This term refers to molecular frameworks that are capable of binding to multiple, diverse biological targets, thereby offering a rich starting point for the development of novel therapeutic agents. Thiophene derivatives have demonstrated a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antidepressant properties.[1][2]

This document provides an in-depth guide for researchers and drug development professionals on the synthesis, applications, and experimental protocols involving Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate. It aims to bridge the gap between the compound's synthetic chemistry and its practical application in identifying and validating new drug candidates.

Section 1: Compound Profile and Synthesis

The utility of any scaffold begins with its accessibility and fundamental properties. Ethyl 2-amino-4-(2-thienyl)thiophene-3-carboxylate is a solid compound at room temperature with well-characterized physical properties.[1][3]

Table 1: Physicochemical Properties

Property	Value	Reference
CAS Number	243669-48-9	[1][3]
Molecular Formula	C₁₁H₁₁NO₂S₂	[1][3]
Molecular Weight	253.33 g/mol	[1][3]
Melting Point	85°C to 87°C	[1][3]
Appearance	Solid	[1]

| IUPAC Name | ethyl 5'-amino-[2,3'-bithiophene]-4'-carboxylate |[3] |

Protocol 1: Synthesis via Gewald Reaction

The most common and efficient method for synthesizing 2-aminothiophenes like the title compound is the Gewald reaction.[1] This multicomponent reaction is highly valued in synthetic chemistry for its operational simplicity and ability to generate complex heterocyclic structures in a single step from readily available starting materials.

Causality Behind the Method: The Gewald reaction is advantageous because it involves a one-pot cyclocondensation of a ketone (or aldehyde), a cyanoacetate ester, and elemental sulfur.[1] This approach minimizes waste, reduces the number of purification steps, and allows for diverse substitutions on the thiophene ring by simply varying the initial ketone, making it ideal for creating chemical libraries.

Caption: Workflow for the Gewald Synthesis of the title compound.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-acetylthiophene (1 eq.), ethyl cyanoacetate (1 eq.), and elemental sulfur (1.1 eq.) in a suitable polar solvent such as ethanol or dimethylformamide (DMF).

• Catalyst Addition: Add a catalytic amount of a basic amine, such as morpholine or diethylamine (approx. 0.2 eq.), to the mixture. The base is crucial for facilitating the initial Knoevenagel condensation between the ketone and the active methylene group of the cyanoacetate.

• Heating: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, allow the mixture to cool to room temperature. The product often precipitates directly from the reaction mixture.

• Purification: Collect the solid product by filtration. Wash the crude solid with cold ethanol to remove unreacted starting materials and impurities. Further purification can be achieved by recrystallization from a suitable solvent like ethanol to yield the final product with high purity.[1]

Section 2: Core Applications in Medicinal Chemistry

The true value of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate lies in its adaptability as a scaffold for generating derivatives with therapeutic potential across various disease areas.

Anticancer Drug Discovery

The thiophene core is a prominent feature in many anticancer agents.[2] This scaffold can be elaborated to target key oncogenic pathways, particularly protein kinases.

• Kinase Inhibition: Thiophene-based compounds, including derivatives of this scaffold, have been identified as multi-kinase inhibitors, with notable activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[4] Furthermore, the 2-aminothiophene core is a key component for building thieno[2,3-d]pyrimidine-based derivatives, which are structurally analogous to purines and are known to inhibit a wide range of protein kinases.[5][6] Some quinoline derivatives synthesized from similar amino-carboxylate building blocks have shown dual inhibitory activity against EGFR and HER-2.[7]

• Antiproliferative Activity: The parent compound itself has demonstrated potent antiproliferative effects against several human cancer cell lines.[1] This intrinsic activity makes it and its simple derivatives immediate candidates for screening programs.

Table 2: Reported In Vitro Antiproliferative Activity

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
HeLa	Cervical Cancer	1.1 - 4.7	[1]
L1210	Murine Leukemia	1.1 - 4.7	[1]

| CEM | T-lymphoblastoid Leukemia | 1.1 - 4.7 |[1] |

Caption: Scaffold-based drug discovery workflow.

Antimicrobial Agent Development

Thiophene derivatives are well-documented for their antimicrobial properties.[1] The sulfur atom in the thiophene ring is often implicated in interactions with microbial enzymes or cellular structures.

• Antibacterial and Antifungal Activity: Studies have shown that the core compound and its derivatives are effective against a range of bacterial and fungal pathogens.[1][8] Modifications at the 5-position of the thiophene ring can lead to compounds with significant activity, sometimes exceeding that of standard drugs.[8]

Anti-inflammatory Drug Candidates

Chronic inflammation is a hallmark of many diseases. This scaffold offers a promising starting point for developing novel anti-inflammatory agents.

• Mechanism of Action: The compound has been observed to modulate inflammatory pathways.[1] Molecular docking studies have further supported its potential by showing favorable binding interactions with receptors and enzymes involved in the inflammatory response.[1]

Other Therapeutic Applications

• Drug Metabolism Studies: The observed interaction with cytochrome P450 (CYP450) enzymes suggests that this compound could be used as a tool to study drug metabolism or as a basis for designing specific CYP inhibitors.[1]

• CNS Disorders: Some thiophene derivatives have shown potential antidepressant-like effects, indicating that this scaffold could be explored for applications in treating central nervous system disorders.[1]

Section 3: Experimental Protocols & Methodologies

The following protocols provide a framework for utilizing Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate in a drug discovery setting.

Protocol 2: General Procedure for Derivatization via N-Acylation

This protocol describes a common method to modify the 2-amino group, a key handle for creating a library of derivatives for SAR studies.

Causality Behind the Method: N-acylation is a robust and high-yielding reaction that attaches various acyl groups to the primary amine. This modification significantly alters the compound's steric and electronic properties (e.g., size, hydrogen bonding capacity, lipophilicity), which is fundamental for exploring the chemical space around the scaffold and improving biological activity.

• Dissolution: Dissolve Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate (1 eq.) in a suitable aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or pyridine (1.5 eq.), to the solution.

• Acylating Agent: Cool the mixture in an ice bath (0°C). Slowly add the desired acyl chloride or acid anhydride (1.2 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Quenching and Extraction: Quench the reaction by adding water. Extract the aqueous layer with the organic solvent (e.g., DCM).

• Washing: Wash the combined organic layers sequentially with a mild acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting amide derivative using column chromatography on silica gel.

Protocol 3: In Vitro Antiproliferative Assay (MTS/MTT)

This protocol outlines a primary screening method to assess the cytotoxic effects of the synthesized compounds on cancer cells.

Causality Behind the Method: The MTS assay is a colorimetric method used to determine the number of viable cells in proliferation. It relies on the reduction of a tetrazolium salt by metabolically active cells into a colored formazan product. The amount of color produced is directly proportional to the number of living cells, providing a reliable and high-throughput method to quantify the growth-inhibitory effects of test compounds.

Caption: Experimental workflow for an in vitro antiproliferative assay.

• Cell Seeding: Plate a suspension of cancer cells (e.g., HeLa) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. Add the diluted compounds to the wells, including a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for an additional 48 to 72 hours.

• MTS Reagent Addition: Add the MTS reagent to each well according to the manufacturer's instructions.

• Final Incubation: Incubate for 1-4 hours to allow for the conversion of MTS to formazan.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at the appropriate wavelength (typically 490 nm).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.

Conclusion

Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate is more than just a chemical intermediate; it is a validated and versatile platform for drug discovery. Its straightforward synthesis via the Gewald reaction and the presence of reactive handles (the amino and ester groups) make it an ideal starting point for generating diverse chemical libraries. Its demonstrated efficacy across anticancer, antimicrobial, and anti-inflammatory applications underscores its status as a privileged scaffold. By leveraging the protocols and insights provided in this guide, researchers can effectively harness the potential of this compound to discover and develop next-generation therapeutic agents.

References

• Various Authors. Ethyl 2-Aminothiophene-3-Carboxylates in the Synthesis of Isomeric Thienopyridines. ResearchGate. [Link]

• PubChem. Ethyl 2-amino-4-methylthiophene-3-carboxylate. National Center for Biotechnology Information. [Link]

• Al-Warhi, T., et al. (2025). Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. PubMed Central. [Link]

• Abdelgawad, R. M., et al. (2024). Synthesis of Some Novel Thiophene Analogues as Potential Anticancer Agents. Chemistry & Biodiversity. [Link]

• Google Patents.

• Mamatha, D. M., et al. (2023). SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. ResearchGate. [Link]

• Georganics. Ethyl 2-aminothiazole-4-carboxylate. [Link]

• Boichuk, S., et al. (2016). Ethyl-2-amino-pyrrole-3-carboxylates are novel potent anticancer agents that affect tubulin polymerization, induce G2/M cell-cycle arrest, and effectively inhibit soft tissue cancer cell growth in vitro. PubMed. [Link]

• Wieber, T., et al. Novel Thienyl-Based Tyrosine Kinase Inhibitors for the Treatment of Hepatocellular Carcinoma. National Institutes of Health. [Link]

• Fayed, E. A. A., et al. (2015). Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Future Journal of Pharmaceutical Sciences. [Link]

• Al-Zahrani, L. A., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PubMed Central. [Link]

• Fayed, E. A. A., et al. (2015). Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. ResearchGate. [Link]

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Antimicrobial Screening of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate Derivatives: Protocols and Methodologies

An Application Guide for Researchers

Abstract

The persistent rise of antimicrobial resistance (AMR) necessitates the urgent discovery of novel chemical entities with potent antimicrobial activity.[1][2] Thiophene-based heterocyclic compounds, particularly derivatives of 2-aminothiophene, have emerged as a promising class of molecules due to their diverse pharmacological properties.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic in vitro screening of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate and its related derivatives for antimicrobial efficacy. We present a two-tiered screening approach, beginning with a qualitative diffusion-based assay for preliminary assessment, followed by a quantitative broth microdilution method to determine the Minimum Inhibitory Concentration (MIC). The protocols are designed to be robust and self-validating, incorporating essential controls and adhering to internationally recognized standards to ensure data integrity and reproducibility.

Introduction: The Rationale for Screening Thiophene Derivatives

Thiophene rings are privileged structures in medicinal chemistry, forming the core of numerous approved drugs and biologically active compounds.[3] Their derivatives are known to exhibit a wide spectrum of biological activities, including antibacterial and antifungal properties.[5][6][7][8] The specific scaffold, Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, combines several key pharmacophoric features: the 2-aminothiophene core, a flexible ethyl carboxylate group, and a second thienyl moiety. This structural complexity provides a versatile backbone for chemical modification, allowing for the generation of a library of derivatives with potentially diverse antimicrobial profiles.

The primary objective of this screening protocol is to identify lead compounds from a library of these derivatives that demonstrate significant activity against a panel of clinically relevant bacterial and fungal pathogens. This guide explains the causality behind our methodological choices, ensuring that researchers can not only execute the protocols but also understand the principles that guarantee reliable and meaningful results.

General Laboratory and Safety Precautions

All work must be conducted in a BSL-2 (Biosafety Level 2) laboratory facility. Standard microbiological practices should be strictly followed. This includes the use of personal protective equipment (PPE) such as lab coats, gloves, and safety glasses. All microbial cultures and contaminated materials must be decontaminated, typically by autoclaving, before disposal. The thiophene derivatives should be handled with care, and their Safety Data Sheets (SDS) must be consulted prior to use.

Tier 1: Preliminary Screening via Agar Well Diffusion Assay

The agar well diffusion method is a widely used, cost-effective, and straightforward technique for the initial screening of novel compounds.[1][9][10] Its primary advantage lies in its ability to quickly provide a qualitative (or semi-quantitative) visual assessment of antimicrobial activity, allowing for the rapid identification of promising candidates from a large library of derivatives. The principle is based on the diffusion of the test compound from a well through a solidified agar medium seeded with a specific microorganism. If the compound is active, it will inhibit microbial growth, resulting in a clear "zone of inhibition" around the well.[11]

Causality: Why Agar Well Diffusion First?

• High Throughput: Enables simultaneous testing of multiple derivatives against a single microbial strain on one plate.

• Cost-Effectiveness: Requires minimal specialized equipment and consumables compared to quantitative methods.[1]

• Clear Visual Endpoint: A simple visual inspection for a zone of inhibition provides a clear " go/no-go " signal for a compound's activity.

Experimental Workflow: Agar Well Diffusion

Caption: Workflow for the Agar Well Diffusion Assay.

Detailed Protocol: Agar Well Diffusion

Materials and Reagents:

• Test Compounds: Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate derivatives.

• Solvent: Dimethyl sulfoxide (DMSO, sterile).

• Microbial Strains: e.g., Staphylococcus aureus (ATCC 25923), Escherichia coli (ATCC 25922), Candida albicans (ATCC 90028).

• Culture Media: Mueller-Hinton Agar (MHA) for bacteria, Sabouraud Dextrose Agar (SDA) for fungi.

• Positive Controls: Gentamicin (10 µg/mL) for bacteria, Fluconazole (25 µg/mL) for fungi.

• Equipment: Autoclave, incubator, sterile Petri dishes, micropipettes, sterile cork borer (6 mm), biosafety cabinet.

Step-by-Step Procedure:

• Media Preparation: Prepare MHA or SDA according to the manufacturer's instructions and sterilize by autoclaving. Allow the agar to cool to 45-50°C in a water bath.

• Inoculum Preparation: From a fresh overnight culture, pick several colonies and suspend them in sterile saline. Adjust the turbidity to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Plate Seeding: In a biosafety cabinet, add the standardized microbial suspension to the molten agar (a 1:100 dilution is typical, e.g., 1 mL inoculum into 100 mL agar). Swirl gently to mix thoroughly, avoiding air bubbles.

• Pouring Plates: Pour the seeded agar into sterile Petri dishes to a uniform depth of ~4 mm. Allow the plates to solidify completely on a level surface.

• Well Creation: Using a sterile 6 mm cork borer, create uniform wells in the solidified agar. Aseptically remove the agar plugs.

• Sample Loading:

  • Test Wells: Add a fixed volume (e.g., 100 µL) of each thiophene derivative solution (e.g., at a concentration of 1 mg/mL in DMSO) into separate wells.

  • Positive Control Well: Add 100 µL of the standard antibiotic/antifungal solution.

  • Solvent Control Well: Add 100 µL of sterile DMSO. This is critical to ensure that the solvent itself does not inhibit microbial growth.

• Incubation: Allow the plates to stand for 1-2 hours at room temperature to permit pre-diffusion of the compounds. Then, invert the plates and incubate at 37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for yeast.

• Result Interpretation: Measure the diameter of the clear zone of inhibition (including the well diameter) in millimeters (mm). A larger zone diameter suggests greater antimicrobial activity. The solvent control should show no zone of inhibition.

Example Data Presentation: Agar Well Diffusion

Compound ID	Concentration (mg/mL)	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli	Zone of Inhibition (mm) vs. C. albicans
Derivative A	1	18	0	12
Derivative B	1	22	15	0
Derivative C	1	0	0	0
Gentamicin	0.01	25	23	N/A
Fluconazole	0.025	N/A	N/A	20
DMSO	100%	0	0	0

N/A: Not Applicable

Tier 2: Quantitative Analysis via Broth Microdilution Assay

Following the identification of active compounds from the primary screen, a quantitative method is required to determine the precise potency of each derivative. The Broth Microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC).[1][12] The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[13][14] This method is crucial for comparing the potency of different derivatives and for establishing a baseline for further drug development studies. The protocol follows guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[15][16]

Causality: Why Broth Microdilution for Potency?

• Quantitative Data: Provides a precise numerical value (the MIC) that can be used to directly compare compound potencies.[1]

• Standardization: The method is highly standardized by bodies like CLSI and EUCAST, making results comparable across different laboratories.[17]

• Efficiency: The 96-well plate format allows for the efficient testing of multiple concentrations and replicates, conserving both compound and reagents.[12]

Experimental Workflow: Broth Microdilution for MIC Determination

Caption: Workflow for the Broth Microdilution MIC Assay.

Detailed Protocol: Broth Microdilution

Materials and Reagents:

• Active Thiophene Derivatives (identified from Tier 1 screen).

• Culture Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria; RPMI-1640 for fungi.

• Microbial Strains: As used in Tier 1.

• Equipment: Sterile 96-well flat-bottom microtiter plates, multichannel pipette, incubator, microplate reader (optional, for OD measurement).

• Positive Controls: Gentamicin, Fluconazole.

• Solvent: DMSO.

Step-by-Step Procedure:

• Plate Preparation: Add 100 µL of sterile broth to wells 2 through 12 of a 96-well plate.

• Compound Addition: Prepare a stock solution of the thiophene derivative in DMSO, then dilute it in broth to achieve twice the highest desired final concentration. Add 200 µL of this solution to well 1.

• Serial Dilution: Using a multichannel pipette, transfer 100 µL from well 1 to well 2. Mix by pipetting up and down. Continue this two-fold serial dilution process across the plate to well 10. Transfer 100 µL from well 10 to well 11 and discard the final 100 µL from well 11. This creates a concentration gradient (e.g., from 128 µg/mL down to 0.25 µg/mL).

• Control Wells:

  • Well 11: Serves as the lowest concentration test well.

  • Well 12: Serves as the Growth Control (will receive inoculum but no compound). A separate well with only broth should be used as a Sterility Control.

• Inoculum Preparation: Prepare a microbial suspension as described in section 3.3, step 2. Dilute this suspension in broth so that the final concentration in each well after inoculation will be approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add 100 µL of the final standardized inoculum to wells 1 through 12. Do not add inoculum to the sterility control well. The final volume in each test well is now 200 µL.

• Incubation: Seal the plate (e.g., with an adhesive film) to prevent evaporation and incubate at 37°C for 16-20 hours for bacteria, or as appropriate for fungi.

• MIC Determination: After incubation, visually inspect the wells for turbidity (a pellet at the bottom or cloudiness indicates growth). The MIC is the lowest concentration of the compound at which there is no visible growth. The growth control (well 12) must be turbid, and the sterility control must be clear.[18][19]

Example Data Presentation: MIC Values

Compound ID	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. C. albicans
Derivative A	16	>128	32
Derivative B	4	8	>128
Gentamicin	0.5	1	N/A
Fluconazole	N/A	N/A	2

">128" indicates no inhibition was observed at the highest concentration tested.

Conclusion

This application note details a robust, two-tiered approach for the effective antimicrobial screening of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate derivatives. By beginning with the high-throughput Agar Well Diffusion assay to identify active compounds and progressing to the quantitative Broth Microdilution method for precise MIC determination, researchers can efficiently and accurately evaluate their compound library. Adherence to these standardized protocols, including the diligent use of controls, is paramount for generating high-quality, reproducible data that can confidently guide hit-to-lead optimization efforts in the quest for new antimicrobial agents.

References

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations.
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• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram neg
• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram neg
• Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)
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• Antimicrobial Susceptibility Testing. CLSI.
• SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmacy and Biological Sciences.
• The Quest for Novel Antimicrobial Compounds: Emerging Trends in Research, Development, and Technologies. MDPI.

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Application Notes & Protocols: Comprehensive Evaluation of Thienylthiophene Compounds for Anticancer Activity

Introduction: The Therapeutic Promise of Thienylthiophene Scaffolds in Oncology

Thiophene and its fused derivatives, such as thienothiophenes, represent a privileged class of heterocyclic compounds in medicinal chemistry. Their unique structural and electronic properties have positioned them as versatile scaffolds for the design of novel therapeutic agents. In the realm of oncology, thienylthiophene derivatives have garnered significant attention due to their demonstrated ability to target various hallmarks of cancer.[1] These compounds have been shown to exert their anticancer effects through diverse mechanisms, including the inhibition of crucial cellular machinery like protein kinases and microtubule assembly, as well as the induction of programmed cell death (apoptosis).[1][2]

The development of potent and selective anticancer drugs necessitates a rigorous and systematic evaluation of their biological activity. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the anticancer potential of novel thienylthiophene compounds. We will delve into the core in vitro and in vivo assays, providing not just step-by-step protocols but also the underlying scientific rationale to empower robust and reproducible experimental design.

Part 1: Foundational In Vitro Evaluation - Assessing Cytotoxicity

The initial and most critical step in evaluating any potential anticancer agent is to determine its cytotoxic effect on cancer cells.[3][4] This is typically achieved by measuring the compound's ability to reduce cell viability or proliferation. A widely used, reliable, and cost-effective method for this is the MTT assay.[5][6][7]

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[6][8] In viable, metabolically active cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product.[6][8] The amount of formazan produced is directly proportional to the number of living cells. By dissolving the formazan crystals and measuring the absorbance of the solution, we can quantify the effect of a compound on cell viability.

Experimental Workflow: From Cell Seeding to Data Analysis

Caption: Workflow for Annexin V/PI apoptosis assay.

Detailed Protocol: Annexin V/PI Staining

Materials:

• Cells treated with the thienylthiophene compound

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the thienylthiophene compound at its IC50 concentration for a specified time (e.g., 24 hours). Include a vehicle-treated control.

• Cell Harvesting: Harvest the cells (including any floating cells in the medium) and wash them once with cold PBS. 3. Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions. 4. Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark. 5. Flow Cytometry Analysis: Add additional 1X Binding Buffer and analyze the samples immediately by flow cytometry.

Cell Cycle Analysis

Principle: Many anticancer drugs exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest at specific checkpoints (G0/G1, S, or G2/M) and subsequent apoptosis. [2]Cell cycle analysis is performed by staining the DNA of fixed and permeabilized cells with a fluorescent dye like propidium iodide (PI). The amount of PI fluorescence is directly proportional to the amount of DNA in each cell. A flow cytometer can then be used to quantify the number of cells in each phase of the cell cycle.

Detailed Protocol: Cell Cycle Analysis with PI

Materials:

• Cells treated with the thienylthiophene compound

• PBS

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing RNase A) [9][10]* Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest and wash the cells with PBS.

• Fixation: Resuspend the cell pellet in cold 70% ethanol while gently vortexing to prevent clumping. Fix the cells for at least 1 hour at 4°C. [9][11]3. Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in PI staining solution containing RNase A (to degrade RNA and ensure only DNA is stained). [9][10]4. Incubation: Incubate for 30 minutes at room temperature in the dark. [10]5. Flow Cytometry Analysis: Analyze the samples on a flow cytometer.

Table 2: Example Cell Cycle Distribution Data for MCF-7 Cells Treated with Thienylthiophene-A (IC50 concentration, 24h)

Cell Cycle Phase	Vehicle Control (%)	Thienylthiophene-A (%)
G0/G1	65.2	78.5
S	20.5	10.3
G2/M	14.3	11.2

The data in Table 2 suggests that Thienylthiophene-A induces a G0/G1 phase cell cycle arrest in MCF-7 cells. [12]

Part 3: In Vivo Validation - Efficacy in a Preclinical Model

While in vitro assays provide crucial initial data, the ultimate test of an anticancer compound's potential is its efficacy in a living organism. [13]Human tumor xenograft models in immunodeficient mice are a standard and valuable tool for preclinical evaluation of anticancer drugs. [14][15][16]

Principle of Xenograft Models

In a xenograft model, human cancer cells are implanted into immunodeficient mice (e.g., nude or SCID mice), where they can grow and form tumors. [14][16]These tumors can then be used to assess the in vivo efficacy of a test compound. The compound is administered to the mice, and its effect on tumor growth is monitored over time.

Experimental Workflow: In Vivo Xenograft Study

Caption: Workflow for a typical in vivo xenograft study.

Protocol Outline: Subcutaneous Xenograft Model

Materials:

• Immunodeficient mice (e.g., athymic nude mice)

• Human cancer cell line

• Thienylthiophene compound formulated for in vivo administration

• Calipers for tumor measurement

Procedure:

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of each mouse. [14]2. Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a specific size (e.g., 100-150 mm³), randomize the mice into different treatment groups.

• Compound Administration: Administer the thienylthiophene compound and a vehicle control to their respective groups according to a predetermined dosing schedule and route of administration (e.g., oral gavage, intraperitoneal injection).

• Data Collection: Measure tumor dimensions with calipers and calculate tumor volume (e.g., Volume = 0.5 x Length x Width²) and monitor the body weight of the mice throughout the study.

• Endpoint and Analysis: At the end of the study, euthanize the mice, and excise the tumors for final weight measurement and further analysis (e.g., histopathology, biomarker analysis).

Conclusion

The systematic evaluation of thienylthiophene compounds, from initial cytotoxicity screening to mechanistic studies and in vivo validation, is essential for identifying promising new anticancer drug candidates. The protocols and principles outlined in this guide provide a robust framework for conducting these critical experiments. By understanding the "why" behind each step, researchers can generate high-quality, reproducible data that will drive the development of the next generation of cancer therapeutics.

References

• Al-Ostoot, F. H., Al-Ghamdi, M. A., Al-Zahrani, A. A., Al-Amer, O. M., Al-Massarani, S. M., El-Sherbiny, M., & Abdel-Hameed, R. S. (Year). Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly. National Institutes of Health. [Link]

• Zhang, Y., Wang, F., Li, C., Zhang, Q., & Gao, J. (2019). Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. MDPI. [Link]

• Mendonça Junior, F. J. B., et al. (2017). Anticancer properties of thiophene derivatives in breast cancer MCF-7 cells. ResearchGate. [Link]

• Shin, J. Y., & Kim, H. S. (2015). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. PubMed Central. [Link]

• Ahmad, I., et al. (2022). A Review on Anticancer Activities of Thiophene and Its Analogs. PubMed. [Link]

• Bahar, E., et al. (2017). In vitro assays and techniques utilized in anticancer drug discovery. PubMed. [Link]

• Jayaraman, S. (2020). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PubMed Central. [Link]

• Ganot, N., et al. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. PubMed Central. [Link]

• Noble Life Sciences. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]

• Crown Bioscience. (2025). Cell Line-Derived Xenografts: A Reliable Platform for Preclinical Cancer Drug Testing. Crown Bioscience. [Link]

• University of Arizona. (n.d.). DNA Cell Cycle Analysis with PI. University of Arizona. [Link]

• The Francis Crick Institute. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. The Francis Crick Institute. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

• Al-Rashood, S. T., et al. (2019). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. PubMed Central. [Link]

• Cescon, D. W., et al. (2022). Patient-derived cancer models: Valuable platforms for anticancer drug testing. Frontiers. [Link]

• Wozniak, M., & Rygiel, K. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers. [Link]

• Texas Children's Hospital. (n.d.). MTT Cell Assay Protocol. Texas Children's Hospital. [Link]

• University of Cambridge. (n.d.). Propidium Iodide Cell Cycle Staining Protocol. University of Cambridge. [Link]

• IGBMC. (2010). Cell cycle staining with Propidium Iodide for the cytoplasmic GFP transfected cells using Paraformaldehyde and Ethanol. IGBMC. [Link]

• De la Cruz, L. K., et al. (2017). In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. National Institutes of Health. [Link]

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Application Notes and Protocols for Evaluating the Anti-inflammatory Properties of 2-Aminothiophene Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Therapeutic Potential of 2-Aminothiophene Analogs in Inflammation

Inflammation is a fundamental biological process orchestrated by the immune system in response to harmful stimuli, such as pathogens and damaged cells. While acute inflammation is a protective and restorative mechanism, chronic and unresolved inflammation is a key driver of numerous debilitating diseases, including rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. The inflammatory cascade is a complex interplay of cellular and molecular events, prominently featuring the activation of immune cells like macrophages, and the subsequent production of pro-inflammatory mediators. Key players in this process include enzymes like cyclooxygenase-2 (COX-2), which is responsible for the synthesis of prostaglandins, and signaling molecules such as nitric oxide (NO). Furthermore, the expression of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), is tightly regulated by transcription factors, with nuclear factor-kappa B (NF-κB) acting as a master regulator.

The 2-aminothiophene scaffold has emerged as a privileged structure in medicinal chemistry, with its derivatives exhibiting a wide range of biological activities. Of particular interest is the growing body of evidence highlighting the anti-inflammatory potential of these analogs. Their structural versatility allows for modifications that can be tailored to target specific components of the inflammatory pathway, offering the promise of more selective and efficacious therapeutic agents. This application note provides a comprehensive guide for researchers, outlining the key mechanisms of action of 2-aminothiophene analogs and providing detailed, field-proven protocols for their evaluation as anti-inflammatory agents.

Unraveling the Mechanism of Action: Targeting Key Inflammatory Pathways

The anti-inflammatory effects of 2-aminothiophene analogs are believed to be multifactorial, targeting several key nodes in the inflammatory signaling network. A thorough understanding of these mechanisms is crucial for the rational design and development of novel anti-inflammatory drugs.

Inhibition of Cyclooxygenase-2 (COX-2)

One of the primary mechanisms by which non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects is through the inhibition of cyclooxygenase enzymes. COX-2 is of particular interest as it is inducibly expressed at sites of inflammation and is responsible for the production of pro-inflammatory prostaglandins. Several studies have identified 2-aminothiophene derivatives as potent and selective inhibitors of COX-2, suggesting a mechanism of action similar to established COX-2 inhibitors like celecoxib. The thiophene core and its substituents can be designed to fit into the active site of the COX-2 enzyme, blocking its catalytic activity.

Attenuation of Nitric Oxide Production

Nitric oxide (NO) is a pleiotropic signaling molecule that, at high concentrations produced by inducible nitric oxide synthase (iNOS) in macrophages, contributes to the inflammatory response and tissue damage. The overproduction of NO is a hallmark of many inflammatory conditions. Evidence suggests that certain 2-aminothiophene analogs can effectively suppress the production of NO in lipopolysaccharide (LPS)-stimulated macrophages, indicating an interference with the iNOS pathway.

Suppression of Pro-inflammatory Cytokines: Targeting the NF-κB Signaling Cascade

The transcription factor NF-κB is a central regulator of the inflammatory response, controlling the expression of a vast array of pro-inflammatory genes, including those encoding TNF-α and IL-6.[1] In resting cells, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by inflammatory signals such as LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα.[2] This frees NF-κB to translocate to the nucleus, where it binds to specific DNA sequences and initiates the transcription of its target genes.[3]

Emerging research indicates that 2-aminothiophene analogs can exert their anti-inflammatory effects by modulating the NF-κB signaling pathway.[4] This can occur at various levels, including the direct inhibition of the IKK complex, which prevents the phosphorylation of IκBα, or by interfering with the nuclear translocation of the p65 subunit of NF-κB.[4][5] By inhibiting NF-κB activation, these compounds can effectively downregulate the production of key pro-inflammatory cytokines, thereby dampening the inflammatory response.

Diagram of the NF-κB Signaling Pathway and Potential Inhibition by 2-Aminothiophene Analogs

Caption: NF-κB pathway and points of inhibition by 2-aminothiophene analogs.

Experimental Protocols for Evaluating Anti-inflammatory Activity

The following protocols provide detailed, step-by-step methodologies for assessing the anti-inflammatory properties of 2-aminothiophene analogs in vitro. Each protocol is designed as a self-validating system, incorporating appropriate controls to ensure data integrity and reproducibility.

Protocol 1: In Vitro Cyclooxygenase-2 (COX-2) Inhibition Assay

This assay determines the ability of a test compound to inhibit the peroxidase activity of human recombinant COX-2.

Principle: The peroxidase activity of COX-2 is measured using a chromogenic substrate, N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which is oxidized during the reduction of PGG2 to PGH2, resulting in a colored product that can be quantified spectrophotometrically.

Materials:

• Human recombinant COX-2 enzyme

• Tris-HCl buffer (100 mM, pH 8.0)

• Hematin

• Arachidonic acid

• TMPD

• Test compounds (2-aminothiophene analogs)

• Positive control (e.g., Celecoxib)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a working solution of human recombinant COX-2 in Tris-HCl buffer. The final concentration should be optimized based on the manufacturer's instructions.

  • Prepare a stock solution of Hematin in a suitable solvent.

  • Prepare a stock solution of arachidonic acid in ethanol.

  • Prepare a stock solution of TMPD in DMSO.

  • Prepare stock solutions of the test compounds and positive control in DMSO. Perform serial dilutions to obtain a range of concentrations for IC50 determination.

• Assay Setup:

  • In a 96-well plate, add 150 µL of Tris-HCl buffer to each well.

  • Add 10 µL of the Hematin solution to each well.

  • Add 10 µL of the COX-2 enzyme solution to each well, except for the blank wells.

  • Add 10 µL of the diluted test compounds or positive control to the respective wells. For the vehicle control, add 10 µL of DMSO.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Add 10 µL of TMPD solution to each well.

  • Initiate the reaction by adding 10 µL of arachidonic acid solution to each well.

• Measurement: Immediately measure the absorbance at 570 nm in a kinetic mode for 5-10 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Rate of sample / Rate of vehicle control)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Experimental Workflow for COX-2 Inhibition Assay

Caption: Workflow for the in vitro COX-2 inhibition assay.

Protocol 2: Nitric Oxide (NO) Production Assay in LPS-Stimulated Macrophages

This protocol measures the inhibitory effect of 2-aminothiophene analogs on NO production in murine macrophage cell line RAW 264.7 stimulated with lipopolysaccharide (LPS).

Principle: The concentration of NO is determined by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (2-aminothiophene analogs)

• Positive control (e.g., L-NAME)

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Culture:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment:

  • The next day, remove the medium and replace it with fresh medium containing various concentrations of the test compounds or the positive control.

  • Pre-incubate the cells with the compounds for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours. Include a vehicle control (cells treated with LPS and DMSO) and a negative control (cells without any treatment).

• Griess Assay:

  • After 24 hours, collect 50 µL of the cell culture supernatant from each well and transfer it to a new 96-well plate.

  • Add 50 µL of Griess Reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B to each well and incubate for another 10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Determine the nitrite concentration in the samples from the standard curve.

  • Calculate the percentage of inhibition of NO production for each compound concentration.

Protocol 3: Measurement of TNF-α and IL-6 Production by ELISA

This protocol quantifies the levels of the pro-inflammatory cytokines TNF-α and IL-6 in the supernatant of LPS-stimulated RAW 264.7 cells treated with 2-aminothiophene analogs.

Principle: A sandwich enzyme-linked immunosorbent assay (ELISA) is used to detect and quantify the cytokines.

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• LPS from E. coli

• Test compounds (2-aminothiophene analogs)

• Positive control (e.g., Dexamethasone)

• Mouse TNF-α and IL-6 ELISA kits

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Culture and Treatment: Follow steps 1-3 as described in Protocol 2.

• Supernatant Collection: After the 24-hour incubation period, centrifuge the 96-well plate at a low speed to pellet any detached cells. Carefully collect the supernatant for analysis.

• ELISA Assay:

  • Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions provided with the kits.

  • Briefly, this typically involves coating a 96-well plate with a capture antibody, adding the cell culture supernatants and standards, followed by the addition of a detection antibody, a streptavidin-HRP conjugate, and finally a substrate solution.

• Measurement: Measure the absorbance at the appropriate wavelength (usually 450 nm) using a microplate reader.

• Data Analysis:

  • Generate a standard curve for each cytokine using the provided standards.

  • Determine the concentration of TNF-α and IL-6 in the samples from their respective standard curves.

  • Calculate the percentage of inhibition of cytokine production for each compound concentration.

Protocol 4: Western Blot Analysis of NF-κB Pathway Activation

This protocol assesses the effect of 2-aminothiophene analogs on the phosphorylation of IκBα and the nuclear translocation of the p65 subunit of NF-κB in LPS-stimulated macrophages.

Principle: Western blotting is used to detect specific proteins in a cell lysate separated by gel electrophoresis.

Materials:

• RAW 264.7 macrophage cell line

• DMEM, FBS, penicillin-streptomycin

• LPS from E. coli

• Test compounds (2-aminothiophene analogs)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-IκBα, anti-IκBα, anti-p65, anti-Lamin B1 (nuclear marker), anti-β-actin (cytosolic marker)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

  • Pre-treat the cells with the test compounds for 1 hour, followed by stimulation with LPS (1 µg/mL) for a short duration (e.g., 15-30 minutes for phospho-IκBα, 30-60 minutes for p65 translocation).

• Cell Lysate Preparation:

  • For total cell lysates (to detect phospho-IκBα), wash the cells with ice-cold PBS and lyse them directly in lysis buffer.

  • For nuclear and cytoplasmic fractions (to assess p65 translocation), use a nuclear/cytoplasmic extraction kit according to the manufacturer's protocol.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein (20-40 µg) on SDS-PAGE gels and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the levels of phospho-IκBα to total IκBα.

  • For p65 translocation, compare the levels of p65 in the nuclear and cytoplasmic fractions. Use Lamin B1 as a loading control for the nuclear fraction and β-actin for the cytoplasmic fraction.

Data Presentation and Interpretation

For a clear and comparative analysis of the anti-inflammatory activity of different 2-aminothiophene analogs, it is recommended to present the quantitative data in a tabular format.

Table 1: Inhibitory Activity of 2-Aminothiophene Analogs on Inflammatory Markers

Compound	COX-2 Inhibition (IC50, µM)	NO Production Inhibition (IC50, µM)	TNF-α Production Inhibition (IC50, µM)	IL-6 Production Inhibition (IC50, µM)
Analog 1	5.2 ± 0.4	12.8 ± 1.1	8.5 ± 0.7	10.1 ± 0.9
Analog 2	1.8 ± 0.2	4.5 ± 0.5	3.1 ± 0.3	4.2 ± 0.4
Analog 3	> 50	45.2 ± 3.8	38.9 ± 3.2	> 50
Celecoxib	0.5 ± 0.05	-	-	-
L-NAME	-	25.6 ± 2.2	-	-
Dexamethasone	-	-	0.1 ± 0.01	0.2 ± 0.02
Data are presented as mean ± SD from three independent experiments.

Conclusion and Future Directions

The 2-aminothiophene scaffold represents a promising starting point for the development of novel anti-inflammatory agents. The protocols outlined in this application note provide a robust framework for the systematic evaluation of these compounds, from their direct enzymatic inhibition to their effects on key cellular signaling pathways. By employing these methodologies, researchers can effectively screen and characterize new 2-aminothiophene analogs, elucidating their mechanisms of action and identifying lead candidates for further preclinical and clinical development. Future studies should focus on optimizing the structure-activity relationships of these compounds to enhance their potency and selectivity, as well as evaluating their efficacy and safety in in vivo models of inflammation.

References

• Jeon, H., et al. (2016). Measurement of LPS-Induced Nitric Oxide (NO) Production and Cell Viability. Bio-protocol, 6(16), e1887. [Link]

• Hayden, M. S., & Ghosh, S. (2008). Shared principles in NF-kappaB signaling. Cell, 132(3), 344–362. [Link]

• Häcker, H., & Karin, M. (2006). Regulation and function of IKK and IKK-related kinases. Science's STKE, 2006(357), re13. [Link]

• Bartosh, T. J., Ylöstalo, J. H., & Prockop, D. J. (2013). Macrophage inflammatory assay. Bio-protocol, 3(19), e919. [Link]

• Jan, B., et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Frontiers in Chemistry, 11, 1243765. [Link]

• Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy, 2, 17023. [Link]

• Gilmore, T. D. (2006). Introduction to NF-κB: players, pathways, perspectives. Oncogene, 25(51), 6680–6684. [Link]

• National Cancer Institute. (2020). Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. NCI CPTAC Assay Portal. [Link]

• Bio-Rad. (n.d.). Western Blotting Sample Preparation Techniques. Retrieved from [Link]

• Gámez-Ménez, M., et al. (2007). Inhibition of IKK-2 by 2-[(aminocarbonyl)amino]-5-acetylenyl-3-thiophenecarboxamides. Bioorganic & Medicinal Chemistry Letters, 17(23), 6478-6482. [Link]

• ResearchGate. (2024). What will be the best way to test NFkb activation via western blot?. Retrieved from [Link]

• ResearchGate. (n.d.). Regulation of p65 nuclear translocation by AA Immunofluorescence assays... Retrieved from [Link]

• Biomatik. (2023). The Role of Quality Control in Ensuring Accurate Results with Elisa Test Kits. Retrieved from [Link]

• Cusabio. (n.d.). Quality Control and Performance Evaluation for ELISA Kits. Retrieved from [Link]

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Application Notes & Protocols: A Senior Application Scientist's Guide to the Synthesis of Substituted Thiophenes

Introduction: The thiophene nucleus is a cornerstone of modern chemical science, serving as a critical pharmacophore in numerous clinically approved drugs and a fundamental building block for high-performance organic electronic materials.[1][2][3][4] Its unique electronic properties, arising from the sulfur heteroatom, allow it to act as a bioisostere for the benzene ring, often improving potency and pharmacokinetic profiles in drug candidates.[2] This guide provides an in-depth exploration of the primary synthetic strategies for constructing and functionalizing the thiophene ring, offering both the theoretical underpinnings and field-proven laboratory protocols for researchers in medicinal chemistry, drug development, and materials science.

Part 1: Foundational Ring-Closure Strategies

The construction of the thiophene ring from acyclic precursors remains a robust and versatile approach. The choice of method is dictated by the desired substitution pattern and the availability of starting materials.

The Paal-Knorr Thiophene Synthesis

Principle & Causality: The Paal-Knorr synthesis is a classic and straightforward method for preparing thiophenes from 1,4-dicarbonyl compounds.[5][6] The reaction's driving force is the formation of the stable aromatic thiophene ring. The key is the use of a sulfurizing agent, which not only introduces the sulfur atom but also acts as a dehydrating agent to facilitate the final aromatization step.[7][8] Phosphorus pentasulfide (P₄S₁₀) and Lawesson's reagent are the most common sulfur sources.[2][7] The mechanism involves the conversion of one or both carbonyls into thiocarbonyls, followed by intramolecular cyclization and dehydration.

Mechanism: Paal-Knorr Thiophene Synthesis

Caption: Mechanism of the Paal-Knorr thiophene synthesis.

Experimental Protocol: Synthesis of 2,5-Dimethylthiophene

• Materials: Hexane-2,5-dione (11.4 g, 0.1 mol), Phosphorus pentasulfide (P₄S₁₀) (11.1 g, 0.025 mol), Toluene (150 mL), 10% NaOH solution, Saturated NaCl solution, Anhydrous MgSO₄.

• Equipment: 500 mL three-neck round-bottom flask, reflux condenser, mechanical stirrer, heating mantle, separatory funnel.

• Procedure:

  • Setup: Assemble the flask with the stirrer, condenser, and a nitrogen inlet. Causality: An inert atmosphere prevents side reactions and ensures safety.

  • Reagent Addition: Charge the flask with hexane-2,5-dione and toluene. Begin stirring. Add the phosphorus pentasulfide in small portions over 20 minutes. Causality: Portion-wise addition controls the initial exotherm of the reaction. Caution: Hydrogen sulfide (H₂S) gas is evolved. Conduct this reaction in a well-ventilated fume hood.[7]

  • Reaction: Heat the mixture to reflux (approx. 110°C) and maintain for 2 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

  • Work-up: Cool the reaction mixture to room temperature. Slowly pour the mixture over 100 g of crushed ice. Separate the organic layer.

  • Purification: Wash the organic layer sequentially with 10% NaOH solution (50 mL), water (50 mL), and saturated NaCl solution (50 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Isolation: Purify the crude product by fractional distillation to yield 2,5-dimethylthiophene as a colorless liquid.

• Self-Validation: The final product should be characterized by ¹H NMR, ¹³C NMR, and GC-MS to confirm its structure and purity.

Parameter	Condition	Expected Yield	Reference
Reactants	Hexane-2,5-dione, P₄S₁₀	70-80%	[5][7]
Solvent	Toluene	-	-
Temperature	Reflux (~110°C)	-	-
Time	2 hours	-	-

The Gewald Aminothiophene Synthesis

Principle & Causality: The Gewald synthesis is a powerful, one-pot, multi-component reaction for preparing 2-aminothiophenes.[9] It involves the condensation of a ketone or aldehyde with an α-cyanoester (or other activated nitrile), in the presence of elemental sulfur and a base (typically a secondary amine like morpholine or piperidine).[1][8] The reaction proceeds through a Knoevenagel condensation, followed by the addition of sulfur to the activated methylene group, and subsequent intramolecular cyclization and tautomerization to yield the highly functionalized aminothiophene.[10][11] Its utility is immense, as the resulting products are versatile intermediates for pharmaceuticals and dyes.[11][12]

Experimental Protocol: Synthesis of Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate

• Materials: Butan-2-one (7.21 g, 0.1 mol), Ethyl cyanoacetate (11.31 g, 0.1 mol), Elemental sulfur (3.21 g, 0.1 mol), Morpholine (8.71 g, 0.1 mol), Ethanol (100 mL).

• Equipment: 250 mL round-bottom flask, magnetic stirrer, reflux condenser, heating mantle.

• Procedure:

  • Mixing: To the flask, add butan-2-one, ethyl cyanoacetate, elemental sulfur, and ethanol.

  • Catalyst Addition: Add morpholine dropwise while stirring. Causality: The base catalyzes both the initial Knoevenagel condensation and the subsequent ring-closure steps.[11]

  • Reaction: Heat the mixture to 50-60°C and stir for 3 hours. The product often begins to precipitate from the solution.

  • Isolation: Cool the reaction mixture in an ice bath. Collect the precipitated solid by vacuum filtration.

  • Purification: Wash the solid with cold ethanol to remove unreacted starting materials and impurities. The product is often pure enough for subsequent steps, but can be further purified by recrystallization from ethanol if necessary.

• Self-Validation: Purity and structure should be confirmed via melting point determination, FTIR (to observe N-H and C=O stretches), and NMR spectroscopy.

Parameter	Condition	Expected Yield	Reference
Reactants	Ketone, Activated Nitrile, Sulfur	80-95%	[9][13]
Base	Morpholine	-	-
Solvent	Ethanol	-	-
Temperature	50-60°C	-	-

Part 2: Modern Cross-Coupling for Thiophene Functionalization

While ring-closure methods build the thiophene core, cross-coupling reactions are indispensable for elaborating pre-existing thiophene scaffolds. These palladium-catalyzed reactions offer unparalleled precision for installing aryl, alkyl, and other functional groups, which is a cornerstone of modern drug discovery.[14]

General Workflow: Palladium-Catalyzed Cross-Coupling

Caption: General laboratory workflow for a cross-coupling reaction.

Stille Coupling

Principle & Causality: The Stille coupling forms a C-C bond between an organostannane (organotin) reagent and an organic halide or triflate in the presence of a palladium catalyst.[15] Its primary advantage is the stability and tolerance of organostannane reagents to a wide variety of functional groups, making it highly reliable for complex molecule synthesis.[15] The reaction involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[16]

Experimental Protocol: Stille Coupling of 2-Bromothiophene with (Tributylstannyl)benzene

• Materials: 2-Bromothiophene (1.63 g, 10 mmol), (Tributylstannyl)benzene (4.04 g, 11 mmol), Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (231 mg, 0.2 mmol), Anhydrous Toluene (50 mL).

• Equipment: Schlenk flask, magnetic stirrer, reflux condenser, nitrogen/argon line.

• Procedure:

  • Inerting: Flame-dry the Schlenk flask under vacuum and backfill with nitrogen. Causality: The Pd(0) catalyst is oxygen-sensitive, requiring an inert atmosphere.

  • Reagent Addition: Add Pd(PPh₃)₄, 2-bromothiophene, and (tributylstannyl)benzene to the flask. Add anhydrous, degassed toluene via cannula.

  • Reaction: Heat the mixture to 90°C and stir for 12-16 hours under a positive pressure of nitrogen.

  • Work-up: Cool to room temperature. Dilute with diethyl ether (50 mL) and wash with a saturated aqueous solution of KF (3 x 30 mL). Causality: The fluoride solution precipitates the tin byproducts as insoluble tributyltin fluoride, simplifying purification.

  • Purification: Dry the organic layer over MgSO₄, filter, and concentrate. Purify the residue by flash column chromatography on silica gel (eluting with hexanes) to yield 2-phenylthiophene.

• Self-Validation: Confirm product identity and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

Heck Coupling

Principle & Causality: The Mizoroki-Heck reaction couples aryl or vinyl halides with alkenes to form substituted alkenes.[17] When applied to thiophenes, it allows for the direct vinylation of the ring. The reaction is catalyzed by a palladium complex and requires a base to regenerate the active Pd(0) catalyst at the end of the cycle.[18] This method is highly valuable for synthesizing precursors to conjugated polymers and other advanced materials.

Coupling Type	Thiophene Partner	Coupling Partner	Key Advantage
Stille	Halogenated Thiophene	Organostannane	High functional group tolerance
Suzuki	Halogenated Thiophene	Boronic Acid/Ester	Boronic acids are generally non-toxic and stable
Heck	Halogenated Thiophene	Alkene	Forms C(sp²)-C(sp²) vinyl bonds
C-H Arylation	Thiophene (unfunctionalized)	Aryl Halide	Atom and step-economical; avoids pre-functionalization

Part 3: Emerging Trends and Green Chemistry

Modern synthetic chemistry emphasizes sustainability. In thiophene synthesis, this translates to using less hazardous solvents, developing catalytic versions of classical reactions, and employing energy-efficient technologies like microwave irradiation or flow chemistry.[12][19][20][21][22]

• Microwave-Assisted Synthesis: Can dramatically reduce reaction times for methods like the Paal-Knorr and Gewald syntheses from hours to minutes, often improving yields.[9][23]

• Direct C-H Arylation: This advanced cross-coupling variant avoids the need to pre-functionalize the thiophene ring (e.g., with bromine or tin), making it a more atom-economical process.[21][23]

• Aqueous Synthesis: Performing reactions like the C-H arylation in water instead of organic solvents significantly improves the green credentials of the process.[21]

References

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• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. Retrieved from [Link][1]

• Research and Reviews. (2022). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Research & Reviews: Journal of Medicinal & Organic Chemistry, 9(4). Retrieved from [Link][2]

• Mal, D.R. (2013). Mod-31 Lec-35 Thiophene Synthesis. YouTube. Retrieved from [Link][24]

• Li, J., et al. (2022). Synthesis of Substituted Thiophenes through Dehydration and Heterocyclization of Alkynols. The Journal of Organic Chemistry, 87(5), 3555–3566. Retrieved from [Link][25]

• Abdel-Wahab, B. F., et al. (2022). Synthesis of New Substituted Thiophene Derivatives and Evaluating their Antibacterial and Antioxidant Activities. Polycyclic Aromatic Compounds, 42(6), 3235-3254. Retrieved from [Link][26]

• Saeed, A., et al. (2023). Green Methodologies for the Synthesis of Thiophene Chalcone Derivatives: A Review. Chemistry & Biodiversity, 20(6), e202300187. Retrieved from [Link][19]

• Takahashi, K., et al. (1983). The Substituent Effects in Thiophene Compounds. II. 1 H NMR and IR Studies in Methyl (Substituted 3-Thiophenecarboxylate)s. Bulletin of the Chemical Society of Japan, 56(11), 3588-3592. Retrieved from [Link][27]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Thiophene Synthesis. Retrieved from [Link][7]

• Sabanis, D., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246. Retrieved from [Link][9]

• Wen, Z-K., et al. (2019). Palladium-Catalyzed Controllable Reductive/Oxidative Heck Coupling between Cyclic Enones and Thiophenes via C–H Activation. Organic Letters, 21(23), 9590–9595. Retrieved from [Link][28]

• Alvarez, M., et al. (1998). Synthesis of Mixed Thiophene/Furan Oligomers by Stille Coupling. The Journal of Organic Chemistry, 63(22), 8043–8044. Retrieved from [Link][29]

• Wikipedia. (n.d.). Fiesselmann thiophene synthesis. Retrieved from [Link][30]

• Champagne, P. A., et al. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Retrieved from [Link][10]

• Zhang, Y., & Wang, J. (2016). Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. In Functional Polymers (pp. 1-28). Wiley-VCH. Retrieved from [Link][15]

• Cetin, A., et al. (2019). Synthesis and Characterization of the Novel Thiophene Derivatives. Journal of the Institute of Science and Technology, 9(1), 111-120. Retrieved from [Link][3]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved from [Link][5]

• Sabanis, D., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Retrieved from [Link][13]

• Maji, M., et al. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. Organic & Biomolecular Chemistry, 21(34), 6901-6921. Retrieved from [Link][31]

• All About Chemistry. (2019). Paal Knorr Synthesis of Thiophene with Mechanism. YouTube. Retrieved from [Link][32]

• Takahashi, K., et al. (1983). The substituent effects in thiophene compounds. I. 1H NMR and IR studies in methyl (substituted 2-thiophenecarboxylate)s. Semantic Scholar. Retrieved from [Link][33]

• Fricero, P., et al. (2018). Synthesis of Bifunctional Thiophenes via Fiesselmann Condensation of Ynone Trifluoroborate Salts. Organic Letters, 20(1), 198–200. Retrieved from [Link][34]

• Saeed, A., et al. (2023). Green Methodologies for the Synthesis of Thiophene Chalcone Derivatives: A Review. Chemistry & Biodiversity. Retrieved from [Link][20]

• Tsuchiya, S., et al. (1960). The Infrared Absorption Spectra of Thiophene Derivatives. The Pharmaceutical Bulletin, 8(11), 1006-1012. Retrieved from [Link][35]

• Barbero, N., et al. (2021). Green Chemistry. Green Chemistry, 23(1), 439-446. Retrieved from [Link][21]

• Total Organic Chemistry. (2021). Heck Reaction | Named Reactions | Organic Chemistry Lessons. YouTube. Retrieved from [Link][17]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved from [Link][6]

• SlideShare. (n.d.). Synthesis of Furan and Thiophene. Retrieved from [Link][8]

• Ashenhurst, J. (2016). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Retrieved from [Link][14]

• Kumar, A., et al. (2017). Green Synthesis of Halogenated Thiophenes, Selenophenes and Benzo[b]selenophenes Using Sodium Halides as a Source of Electrophilic Halogens. NIH National Library of Medicine. Retrieved from [Link][4]

• Chemistry LibreTexts. (2023). Heck Reaction. Retrieved from [Link][18]

• Gutmann, B., et al. (2022). Understanding flow chemistry for the production of active pharmaceutical ingredients. Heliyon, 8(2), e08911. Retrieved from [Link][22]

• Meffre, P., & Benfodda, Z. (2023). Green methodologies for the synthesis of 2-aminothiophene. Molecular Diversity, 27(4), 1609–1627. Retrieved from [Link][12]

• Filo. (2024). Fiesselmann thiophene synthesis. Retrieved from [Link][36]

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Application and Protocol for the Chromatographic Purification of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

Introduction: The Imperative for Purity in Thiophene-Based Scaffolds

Ethyl 2-amino-4-(2-thienyl)thiophene-3-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and material science. As a versatile synthetic intermediate, it serves as a foundational building block for a variety of more complex molecules with potential therapeutic applications, including anti-inflammatory, antimicrobial, and antidepressant agents.[1] The purity of this intermediate is paramount, as even trace impurities can lead to undesirable side reactions, reduced yields in subsequent synthetic steps, and potentially confounding results in biological assays.

This compound is commonly synthesized via the Gewald reaction, a multicomponent condensation that, while efficient, can introduce a range of impurities.[2][3][4] These may include unreacted starting materials such as the precursor aldehyde and ethyl cyanoacetate, residual elemental sulfur, and polymeric byproducts.[1] Consequently, a robust and reproducible purification strategy is essential to isolate the target compound with the high degree of purity required for its intended applications. This application note provides a detailed protocol for the purification of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate using silica gel chromatography, from initial method development on thin-layer chromatography (TLC) to a preparative column chromatography procedure and final purity assessment by High-Performance Liquid Chromatography (HPLC).

Physicochemical Properties of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

A thorough understanding of the target molecule's properties is fundamental to designing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₁₁H₁₁NO₂S₂	[1]
Molecular Weight	253.33 g/mol	[1]
Appearance	Pale yellow solid/crystals	[1]
Melting Point	85°C to 87°C	[1][5]
Purity (Typical)	97%	[1][5]

Part 1: Method Development with Thin-Layer Chromatography (TLC)

The Rationale: TLC is an indispensable tool for rapidly developing an optimal solvent system (mobile phase) for the separation of a target compound from its impurities. The principle lies in the differential partitioning of the components of a mixture between the stationary phase (in this case, silica gel) and the mobile phase. By testing various solvent combinations, one can identify a system that provides good separation, ideally with a retention factor (Rƒ) for the target compound between 0.3 and 0.5.

Experimental Protocol: TLC Analysis

• Plate Preparation: Use commercially available silica gel 60 F₂₅₄ TLC plates. With a pencil, gently draw a starting line approximately 1 cm from the bottom of the plate.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate) to create a concentrated solution.

• Spotting: Using a capillary tube, carefully spot the prepared sample onto the starting line. Allow the solvent to evaporate completely.

• Developing the Chromatogram: Place the TLC plate in a developing chamber containing the chosen solvent system. Ensure the solvent level is below the starting line. Cover the chamber to maintain a saturated atmosphere.

• Elution and Visualization: Allow the solvent front to travel up the plate until it is about 1 cm from the top. Remove the plate and immediately mark the solvent front with a pencil. Visualize the separated spots under UV light (254 nm and/or 365 nm) and/or by staining with an appropriate agent (e.g., iodine vapor or potassium permanganate).

• Rƒ Calculation: Calculate the Rƒ value for each spot using the formula: Rƒ = (distance traveled by the spot) / (distance traveled by the solvent front).

Solvent System Optimization:

The polarity of the mobile phase is the most critical parameter in achieving good separation on silica gel. A common starting point for a compound like Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate is a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane).

Solvent System (v/v)	Expected Outcome	Rationale
Hexane : Ethyl Acetate (3:1)	A good starting point, as reported in the literature for this compound.[1]	Balances the elution of the moderately polar target compound while retaining more polar impurities.
Hexane : Ethyl Acetate (4:1 to 2:1)	Fine-tuning the Rƒ value.	Increasing the proportion of hexane will decrease the Rƒ, while increasing ethyl acetate will increase it.
Dichloromethane : Methanol (98:2 to 95:5)	For more polar impurities.	This system can be effective if the impurities are significantly more polar than the target compound.[6]
Toluene : Ethyl Acetate (various ratios)	Alternative non-polar/polar system.	Toluene can offer different selectivity compared to hexane for aromatic compounds.[7]

Part 2: Preparative Column Chromatography

The Rationale: Once an optimal solvent system is identified via TLC, the purification can be scaled up using preparative column chromatography. The principles are the same as for TLC, but the larger quantity of stationary phase allows for the separation of gram-scale quantities of material.

Experimental Protocol: Flash Column Chromatography

• Column Selection and Packing:

  • Choose a glass column with an appropriate diameter and length for the amount of crude material to be purified (a general rule of thumb is a 1:20 to 1:100 ratio of crude material to silica gel by weight).

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle, and then add a layer of sand to the top of the silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column and apply pressure (e.g., from a pump or inert gas) to achieve a steady flow rate.

  • Collect fractions in test tubes or other suitable containers.

• Monitoring the Separation:

  • Monitor the separation by spotting aliquots of the collected fractions onto TLC plates and developing them in the same mobile phase.

  • Combine the fractions that contain the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate.

Visualizing the Workflow:

Caption: Workflow for Chromatographic Purification.

Part 3: Purity Assessment by HPLC

The Rationale: HPLC is a highly sensitive and quantitative technique for assessing the purity of the final product. A reverse-phase method is typically employed for compounds of this polarity. The purified compound is injected into a high-pressure stream of a mobile phase that passes through a column packed with a non-polar stationary phase (e.g., C18). The components are separated based on their differential partitioning between the mobile and stationary phases.

Protocol: Reverse-Phase HPLC Analysis

Parameter	Recommended Conditions	Rationale
Column	C18, 5 µm, 4.6 x 250 mm	A standard column for reverse-phase separation of small organic molecules.
Mobile Phase	Isocratic elution with Acetonitrile : Water (e.g., 90:10 v/v)	Thiophenic compounds are often well-resolved with this mobile phase.[8] The ratio can be optimized for best separation.
Flow Rate	1.0 mL/min	A typical analytical flow rate.
Detection	UV at 231 nm or Diode Array Detector (DAD)	Thiophenic compounds generally exhibit strong UV absorbance.[8] A DAD allows for the acquisition of the full UV spectrum, aiding in peak identification.
Injection Volume	10 µL	A standard injection volume.
Sample Preparation	Dissolve a small amount of the purified product in the mobile phase.	Ensures compatibility with the HPLC system.

Data Interpretation: The purity of the sample can be determined by integrating the area of the peak corresponding to the target compound and expressing it as a percentage of the total area of all peaks in the chromatogram. A high-purity sample should exhibit a single major peak with minimal or no other peaks present.

Conclusion

The chromatographic methods detailed in this application note provide a robust and reliable strategy for the purification of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate. The systematic approach, beginning with TLC for method development, scaling up to preparative column chromatography, and concluding with HPLC for purity verification, ensures the isolation of a high-purity product suitable for demanding applications in drug discovery and materials science. The principles and protocols described herein are adaptable and can serve as a valuable guide for the purification of other thiophene derivatives and related heterocyclic compounds.

References

• Mamatha, D. M., et al. (2023). SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. ResearchGate. Available at: [Link]

• MDPI. (n.d.). Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. Available at: [Link]

• Google Patents. (n.d.). US4847386A - Process for preparing thiophene derivatives.

• Shimadzu. (n.d.). G307A Analysis of Trace Thiophene in Benzene According to ASTM D7011 Using Nexis™ SCD-2030. Available at: [Link]

• ACS Publications. (2024). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. ACS Omega. Available at: [Link]

• Sciencemadness.org. (2017). Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates? Available at: [Link]

• ResearchGate. (2023). What is the best solvent system for amino acid thin layer chromatography? Available at: [Link]

• ResearchGate. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Available at: [Link]

• NIH. (n.d.). Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots. Available at: [Link]

• ACS Publications. (n.d.). Analysis of Thiophenes in the Tageteae (Asteraceae) by Hplc. Journal of Natural Products. Available at: [Link]

• Arkivoc. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Available at: [Link]

• Agilent. (2011). Analysis of thiophene in benzene. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Available at: [Link]

• ResearchGate. (2021). Ethyl 2-amino-4-methylthiophene-3-carboxylate. Available at: [Link]

• PubMed. (n.d.). Ethyl 2-amino-4-methyl-thio-phene-3-carboxyl-ate. Available at: [Link]

• ResearchGate. (n.d.). Development and validation of analytical methodologies for measurement of a tiophene derivative in microemulsion systems. Available at: [Link]

• SIELC Technologies. (2018). Thiophene. Available at: [Link]

• Der Pharma Chemica. (n.d.). A green chemistry approach to gewald reaction. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. Available at: [Link]

• PubMed Central. (2022). Green methodologies for the synthesis of 2-aminothiophene. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Gewald Reaction

Welcome to the technical support center for the Gewald three-component reaction. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this powerful reaction for the synthesis of polysubstituted 2-aminothiophenes. Here, we move beyond simple protocols to explore the causality behind experimental choices, offering field-proven insights to help you troubleshoot common issues and maximize your yields.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Gewald reaction?

The Gewald reaction is a one-pot, multi-component synthesis that forms a 2-aminothiophene ring. The generally accepted mechanism proceeds through three key stages:

• Knoevenagel-Cope Condensation: A base catalyzes the condensation of a carbonyl compound (an aldehyde or ketone) with an active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate) to form an α,β-unsaturated nitrile intermediate.[1][2]

• Michael Addition of Sulfur: Elemental sulfur (typically S₈) adds to the α,β-unsaturated nitrile. The base is crucial here as well, facilitating the formation of a sulfur nucleophile that attacks the intermediate.[3]

• Cyclization and Tautomerization: The sulfur-adduct undergoes an intramolecular cyclization, where the sulfur attacks the cyano group, followed by tautomerization to yield the stable, aromatic 2-aminothiophene product.[1][4]

Recent computational studies confirm that the reaction is initiated by the Knoevenagel-Cope condensation and is a thermodynamically controlled process.[1][5]

Q2: My reaction with an aryl ketone is very sluggish and gives a low yield. Is this normal?

Yes, this is a well-documented limitation. Aryl ketones are generally less reactive in the Gewald reaction compared to aliphatic or alicyclic ketones.[6] This reduced reactivity can lead to long reaction times and low conversion. To overcome this, consider the following strategies:

• Two-Step Procedure: Isolate the α,β-unsaturated nitrile intermediate from the Knoevenagel-Cope condensation first. Then, in a separate step, react this intermediate with sulfur and a base.[4]

• Microwave Irradiation: This technique can significantly reduce reaction times and improve yields for less reactive substrates.[2]

• Solvent-Free Conditions: High-speed ball milling or heating the neat reaction mixture in an oven can dramatically improve the yield for aryl ketones.[6]

Q3: What is the best base to use for the Gewald reaction?

The choice of base is critical and depends on the specific substrates and reaction conditions.

• Organic Amines: Secondary amines like morpholine and piperidine , or tertiary amines like triethylamine , are most commonly used in conventional solution-phase reactions.[7] Morpholine is often cited as a superior choice due to its ability to effectively solubilize elemental sulfur, forming polysulfides that act as both the base and the sulfur-transfer agent.[4]

• Inorganic Bases: While often less effective in one-pot solution-phase setups, inorganic bases like sodium carbonate (Na₂CO₃) or potassium phosphate (K₃PO₄) have been successfully used, particularly in two-step procedures or in greener solvent systems like THF/water, where they can help suppress byproduct formation.[4][8]

Q4: Can I use water as a solvent?

Yes, green chemistry approaches have demonstrated the feasibility of using water as a solvent. Reactions in a mixture of triethylamine and water at room temperature have been reported to give excellent yields (75-98%) and simplify work-up, as the product often precipitates and can be isolated by filtration.[3]

Troubleshooting Guide: From Low Yield to Impure Product

This section addresses specific issues you may encounter during your experiments, providing causal explanations and actionable solutions.

Issue 1: Low or No Product Yield

A low yield is the most common problem. The cause can often be diagnosed by careful analysis of your reaction mixture by Thin Layer Chromatography (TLC).

Possible Cause	Diagnostic Clues (TLC/Visual)	Recommended Solutions
Inefficient Knoevenagel-Cope Condensation	A strong spot corresponding to the starting carbonyl compound remains on TLC. No new, less polar spot for the α,β-unsaturated nitrile intermediate appears.	Optimize the Base: Switch to a more effective base (e.g., from triethylamine to morpholine).[4] Remove Water: The condensation produces water, which can be inhibitory. For stubborn reactions, consider using a Dean-Stark apparatus.[7]
Failure of Sulfur Addition/Cyclization	A new major spot appears on TLC, which is the α,β-unsaturated nitrile intermediate. This spot does not convert to the more polar 2-aminothiophene product over time.	Increase Temperature: Gently heat the reaction to 40-60°C. Sulfur's reactivity increases with temperature.[7] Choose a Better Solvent: Ensure your solvent can solubilize sulfur. Ethanol, methanol, and DMF are good choices.[7] Delayed Sulfur Addition: A refined technique involves waiting for the complete formation of the Knoevenagel intermediate (confirmed by TLC) before adding the sulfur. This can prevent the formation of complex sulfur byproducts.[9]
Dimerization of the Knoevenagel Intermediate	The reaction mixture becomes thick, viscous, or even solidifies. TLC may show a complex mixture of spots or a new byproduct.	This side reaction is significant and competes with the desired cyclization.[4] Modify Conditions: Lowering the reaction temperature or changing the base can disfavor the dimerization pathway. Under certain conditions, the dimer can reportedly re-enter the reaction to form the thiophene, but it's generally best to avoid its formation.[4]
Steric Hindrance	The reaction is slow, and conversion is low, especially with bulky ketones.	Adopt a Two-Step Protocol: As with aryl ketones, isolating the Knoevenagel intermediate before reacting it with sulfur is a robust strategy.[4] Use Forcing Conditions: Microwave irradiation or solvent-free heating can provide the extra energy needed to overcome the activation barrier.[6]
Incorrect Stoichiometry or Impure Reagents	The reaction is messy from the start, with multiple spots on TLC and no clean conversion.	Verify Purity: Ensure all starting materials, especially the carbonyl compound and active methylene nitrile, are pure. Accurate Measurement: Use precise molar equivalents of your reactants. A slight excess of sulfur (e.g., 1.1 eq) is sometimes used, but a large excess should be avoided.

Issue 2: Product is Impure After Work-up

Even with a good yield, purification can be challenging.

Possible Cause	Diagnostic Clues (TLC/Visual)	Recommended Solutions
Residual Elemental Sulfur	A yellow, non-polar residue is present in the crude product. It may appear as a faint streak at the solvent front on TLC.	Work-up: After reaction completion, the crude product can be triturated with a solvent in which sulfur is soluble but the product is not (e.g., cold carbon disulfide - use with extreme caution in a fume hood). Alternatively, during work-up, unreacted sulfur can sometimes be removed by filtration if the product is soluble.
Knoevenagel-Cope Dimer	The impurity has a different Rf value than the starting materials and product. It may be difficult to separate by chromatography due to similar polarity.	Optimize Recrystallization: This is the most effective method for removing the dimer. A mixed solvent system like ethyl acetate/hexanes or ethanol/water often works well. Test small-scale recrystallizations with various solvents to find the optimal system.[3][7]
Unreacted Starting Materials	TLC clearly shows spots corresponding to the starting carbonyl and/or nitrile.	Column Chromatography: If recrystallization fails to remove starting materials, silica gel chromatography is the next step. A common eluent system is a gradient of ethyl acetate in hexanes.[7] Drive the Reaction to Completion: Ensure adequate reaction time by monitoring with TLC until the starting material spots have disappeared.

Experimental Protocols & Methodologies

Protocol 1: General One-Pot Synthesis of a 2-Aminothiophene

This protocol is a standard starting point for the Gewald reaction with an aliphatic or alicyclic ketone.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the ketone (10 mmol, 1.0 eq), the active methylene nitrile (e.g., malononitrile, 10 mmol, 1.0 eq), and elemental sulfur (11 mmol, 1.1 eq).

• Solvent and Catalyst Addition: Add a suitable solvent, such as ethanol or methanol (20-30 mL).[7] Add the base (e.g., morpholine, 2 mmol, 20 mol%).

• Reaction Execution: Stir the reaction mixture at room temperature or heat to 40-50°C.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC). Develop the TLC plate in an appropriate solvent system (e.g., 3:1 Hexanes:Ethyl Acetate). Visualize spots under a UV lamp. The product, being more polar, will have a lower Rf than the Knoevenagel intermediate. Use a "cospot" (spotting both starting material and reaction mixture in the same lane) to confirm the consumption of the starting material.

• Work-up and Isolation: Once the reaction is complete (typically 2-24 hours), cool the mixture to room temperature.

  • If a precipitate forms: Collect the solid product by vacuum filtration and wash it with cold ethanol.[7]

  • If no precipitate forms: Concentrate the reaction mixture under reduced pressure. The resulting crude product can then be purified.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, or ethyl acetate/hexanes).[3][7] If the product is an oil or fails to crystallize, purify by silica gel column chromatography.

Table 1: Recommended Starting Conditions for Various Substrates

Carbonyl Compound	Active Methylene	Recommended Base	Solvent	Temp. (°C)	Expected Yield
Cyclohexanone	Malononitrile	Morpholine	Ethanol	50	High
Acetone	Ethyl Cyanoacetate	Triethylamine	Methanol	RT - 40	Moderate-High
Acetophenone	Malononitrile	Morpholine	None (Oven/Ball Mill)	120	Moderate-High[6]
4-Phenylcyclohexanone	Malononitrile	Triethylamine	Water/TEA	RT	High[3]

Visualizing the Process: Diagrams and Workflows

To better understand the reaction and troubleshooting logic, the following diagrams have been generated.

Caption: The mechanistic pathway of the Gewald reaction.

Caption: A logical workflow for troubleshooting low yields.

References

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246. Available from: [Link]

• Mague, J. T., & Tenti, Z. J. (2015). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 20(10), 18356-18367. Available from: [Link]

• Le, C., & Giraud, G. (2022). Green methodologies for the synthesis of 2-aminothiophene. Sustainable Chemistry and Pharmacy, 29, 100781. Available from: [Link]

• Wikipedia contributors. (2023, December 28). Gewald reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 23, 2026, from: [Link]

• Sharma, J., & Ess, D. H. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. Available from: [Link]

• Venkatesh, C., & Singh, B. (2012). A green chemistry approach to gewald reaction. Der Pharma Chemica, 4(2), 753-757. Available from: [Link]

• Tomyshev, K. A., Flinn, I. B., et al. (2017). New conditions for the synthesis of thiophenes via the Knoevenagel/Gewald reaction sequence. Application to the synthesis of a multitargeted kinase inhibitor. Tetrahedron Letters, 58(15), 1494-1497. Available from: [Link]

• Dömling, A. (2002). The Gewald multicomponent reaction. Current Opinion in Chemical Biology, 6(3), 306-310. Available from: [Link]

• Tomyshev, K. A., et al. (2017). The Gewald Multicomponent Reaction. Request PDF on ResearchGate. Available from: [Link]

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• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

Welcome to the technical support guide for the synthesis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and by-product formations encountered during this synthesis. My goal is to provide not just protocols, but the underlying chemical reasoning to empower you to troubleshoot and optimize your experiments effectively.

The synthesis of this valuable heterocyclic building block is most commonly achieved via the Gewald multicomponent reaction.[1][2] While elegant in its convergence, this one-pot reaction is a delicate balance of several sequential steps. An imbalance at any stage can lead to a complex mixture of intermediates and by-products, complicating purification and reducing yields. This guide will address these issues head-on.

Frequently Asked Questions (FAQs)

Q1: My reaction has a low yield, and the crude NMR shows mostly unreacted 2-acetylthiophene and ethyl cyanoacetate. What went wrong?

A: This is a classic issue pointing to a failure in the initial and most critical step of the Gewald reaction: the Knoevenagel-Cope condensation.[3][4] This base-catalyzed step forms the α,β-unsaturated nitrile intermediate, which is essential for the subsequent sulfur addition and cyclization.

Causality & Troubleshooting:

• Insufficient Base Catalysis: The choice and amount of base are critical. Secondary amines like morpholine or piperidine are often employed.[3] If your starting ketone (2-acetylthiophene) is not sufficiently activated, the condensation will stall.

  • Solution: Ensure your base is not degraded. Consider screening other bases like triethylamine or DBU. For particularly stubborn reactions, using a catalytic amount of an acid-base pair, such as piperidinium borate, has shown promise in truly catalytic Gewald syntheses.[5]

• Presence of Water: The Knoevenagel-Cope condensation produces one equivalent of water. This water can hydrolyze your starting ester or inhibit the catalyst.

  • Solution: Use anhydrous solvents and reagents. For reactions that are particularly sensitive, employing a Dean-Stark apparatus to remove water azeotropically can significantly improve the condensation efficiency.

• Reaction Temperature: While heating is often necessary, temperatures that are too low may not provide sufficient activation energy for the condensation to proceed at a reasonable rate.

  • Solution: A gentle warming to 40-60°C is typically optimal. Monitor the reaction by TLC to track the disappearance of starting materials.

Q2: My TLC shows a new, prominent spot that is not the desired product. I suspect it's an intermediate. How can I confirm this and push the reaction to completion?

A: You are likely observing the Knoevenagel-Cope intermediate, in this case, ethyl 2-cyano-3-(thiophen-2-yl)but-2-enoate. This occurs when the initial condensation is successful, but the subsequent sulfur addition and/or cyclization steps are the rate-limiting part of the sequence.[3]

Identification & Troubleshooting:

• Identification: Isolate a small amount of the material corresponding to the new spot. An IR spectrum should show a strong nitrile stretch (~2220 cm⁻¹) and a conjugated ester carbonyl (~1710-1725 cm⁻¹). The ¹H NMR will lack the characteristic broad singlet for the -NH₂ group of the final product.

• Poor Sulfur Reactivity: Elemental sulfur (S₈) exists as a stable crown-shaped ring that requires activation to participate in the reaction.[6]

  • Solution: Ensure the sulfur is finely powdered to maximize surface area. The reaction temperature might need to be increased slightly (to around 50-60°C) to facilitate the opening of the sulfur ring and its addition to the intermediate.[3] Polar solvents like ethanol or DMF are known to improve the solubility and reactivity of sulfur.[7]

• Insufficient Reaction Time: The cyclization step can be slow.

  • Solution: Extend the reaction time and continue to monitor by TLC until the intermediate spot is consumed and the product spot intensifies.

Q3: My reaction has turned into a dark, intractable tar. Is it salvageable?

A: Unfortunately, the formation of a dark, polymeric tar usually indicates irreversible side reactions, and the reaction is likely unsalvageable. This is a common issue in Gewald syntheses, often stemming from overly aggressive reaction conditions.[7]

Prevention is Key:

• Excessive Heat: High temperatures can promote the polymerization of the thienyl starting material or the unsaturated intermediate. Thiophene rings, especially when activated, can be susceptible to polymerization under harsh conditions.[8]

  • Solution: Maintain a controlled temperature, typically not exceeding 60-70°C. If necessary, add the base or other reagents slowly to control any exothermic processes.

• High Reactant Concentration: Concentrated solutions can increase the likelihood of intermolecular side reactions leading to oligomers and polymers.[3]

  • Solution: Run the reaction at a more moderate dilution. While this may slightly increase reaction time, it often leads to a cleaner reaction profile and a higher yield of pure product.

• Incorrect Stoichiometry: An excess of the base or other reactive species can catalyze undesired pathways.

  • Solution: Carefully measure all reagents and ensure the stoichiometry is correct as per established protocols.

Troubleshooting Guide: By-product and Impurity Management

This table provides a quick reference for common issues, their probable causes, and actionable solutions.

Observed Problem	Potential By-product / Cause	Recommended Action & Rationale
Low Conversion	Unreacted 2-acetylthiophene and ethyl cyanoacetate.	1. Verify Catalyst Activity: Use a fresh, pure amine base (e.g., morpholine). The base is essential for deprotonating the ethyl cyanoacetate to initiate the condensation.[3] 2. Optimize Temperature: Gently heat to 40-50°C. Insufficient thermal energy can stall the initial condensation step.
Intermediate Accumulation	Knoevenagel-Cope Intermediate: Ethyl 2-cyano-3-(thiophen-2-yl)but-2-enoate.	1. Increase Sulfur Reactivity: Ensure sulfur is finely powdered and the mixture is well-stirred. A polar solvent like ethanol aids sulfur solubility.[7] 2. Extend Reaction Time: The cyclization can be slower than the initial condensation. Monitor by TLC until the intermediate is consumed.
Polymerization / Tar Formation	Polymeric materials from starting materials or intermediates.	1. Control Temperature: Avoid excessive heating (>70°C) which can initiate polymerization.[8] 2. Adjust Concentration: Run the reaction at a higher dilution to disfavor intermolecular polymerization reactions.[3]
Difficult Purification	Residual elemental sulfur.	1. Hot Filtration: If the product is soluble, residual sulfur can sometimes be removed by filtering the hot reaction mixture (sulfur is less soluble). 2. Chromatography: Sulfur has low polarity and will typically elute quickly with non-polar eluents (e.g., hexanes) during column chromatography.
Off-Color Product	Minor, highly conjugated impurities.	1. Recrystallization: This is the most effective method for removing colored impurities. Common solvents include ethanol or ethyl acetate/hexane mixtures.[9] 2. Activated Carbon: A small amount of activated carbon can be added during recrystallization to adsorb colored by-products.

Visualizing the Reaction and Troubleshooting Pathways

A clear understanding of the reaction mechanism is the first step to effective troubleshooting.

Caption: A troubleshooting decision tree for identifying and solving common synthesis issues.

Validated Experimental Protocols

Protocol 1: Standard One-Pot Gewald Synthesis

This protocol is a robust starting point for the synthesis.

• Reagent Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-acetylthiophene (10 mmol, 1.26 g), ethyl cyanoacetate (10 mmol, 1.13 g), and elemental sulfur (11 mmol, 0.35 g) in ethanol (50 mL).

• Catalyst Addition: Add morpholine (10 mmol, 0.87 g) to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to a gentle reflux (or maintain at 50-60°C) and stir for 3-5 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 hexane/ethyl acetate eluent system).

• Workup: After completion, cool the reaction mixture to room temperature. A solid product may precipitate. Cool further in an ice bath for 30 minutes and collect the precipitate by vacuum filtration.

• Purification: Wash the collected solid with cold ethanol and then water to remove residual catalyst and salts. The crude product can be further purified by recrystallization from ethanol or by silica gel column chromatography. [7][9]

Protocol 2: Purification by Column Chromatography

For reactions that do not yield a clean solid or for achieving high purity.

• Sample Preparation: Concentrate the crude reaction mixture under reduced pressure to obtain a residue. Adsorb this residue onto a small amount of silica gel.

• Column Packing: Pack a silica gel column using a non-polar solvent like hexane.

• Loading and Elution: Carefully load the adsorbed sample onto the top of the column. Begin elution with pure hexane to remove any non-polar impurities, including residual elemental sulfur.

• Gradient Elution: Gradually increase the polarity of the eluent by adding ethyl acetate. A common gradient is from 100% hexane to a 9:1 or 4:1 hexane/ethyl acetate mixture. The desired product, being moderately polar, will elute as the polarity increases.

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate. [7] By understanding the mechanistic nuances and potential pitfalls of the Gewald reaction, you can more effectively troubleshoot unexpected results and optimize your synthesis for higher yields and purity.

References

• National Center for Biotechnology Information. Ethyl 2-amino-4-methylthiophene-3-carboxylate. PubChem. Available from: [Link]

• Google Patents. Process for preparing thiophene derivatives.

• ChemRxiv. Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. Available from: [Link]

• Georganics. Ethyl 2-aminothiazole-4-carboxylate. Available from: [Link]

• ARKIVOC. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Available from: [Link]

• YouTube. Gewald Aminothiophene Synthesis Mechanism. Organic Chemistry. Available from: [Link]

• Semantic Scholar. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Available from: [Link]

• PubMed Central (PMC). Green methodologies for the synthesis of 2-aminothiophene. National Institutes of Health. Available from: [Link]

• ResearchGate. SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. Available from: [Link]

• ACS Publications. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. Available from: [Link]

• ChemRxiv. Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. Available from: [Link]

• Organic Syntheses. 2-acetothienone. Available from: [Link]

• Royal Society of Chemistry. Elemental sulphur in the synthesis of sulphur-containing polymers: reaction mechanisms and green prospects. Available from: [Link]

• Organic Syntheses. ethyl cyanoacetate. Available from: [Link]

• ACS Publications. Elemental Sulfur as an Initiator for the Synthesis of Sulfur-Containing Epoxy Resins Through Anionic Polymerization. ACS Applied Polymer Materials. Available from: [Link]

• MDPI. 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. Available from: [Link]

• ICSN. Our Research. Available from: [Link]

• Google Patents. Process method for synthesizing ethyl cyanoacetate by transesterification.

• MDPI. Synthesis and Reactivity of 2-Acetylthiophenes Derivatives. Available from: [Link]

• E3S Web of Conferences. Study on optimum synthesis of ethyl cyanoacetate. Available from: [Link]

• MDPI. A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Available from: [Link]

• Semantic Scholar. APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN. Available from: [Link]

• ResearchGate. Formation and stabilization of elemental sulfur through organomineralization. Available from: [Link]

• Organic Chemistry Portal. Sulfur. Available from: [Link]

• Wikipedia. Ethyl cyanoacetate. Available from: [Link]

• Wikipedia. 2-Acetylthiophene. Available from: [Link]

• Google Patents. Synthesis method of 2-thiophene acetylchloride.

• ResearchGate. Study on optimum synthesis of ethyl cyanoacetate. Available from: [Link]

• Patsnap Eureka. Method for preparing 2- acetylthiophene. Available from: [Link]

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• 2. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. d-nb.info [d-nb.info]
• 6. Elemental sulphur in the synthesis of sulphur-containing polymers: reaction mechanisms and green prospects - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10507D [pubs.rsc.org]
• 7. Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate|97% [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Ethyl 2-amino-4-methyl­thio­phene-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis and Purification of Thienylthiophene Esters

Welcome to the technical support center for the synthesis and purification of thienylthiophene esters. This guide is designed for researchers, scientists, and professionals in drug development who are working with these versatile compounds. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to help you overcome common challenges in your experimental work, improve the purity of your materials, and ensure the integrity of your results.

Introduction: The Importance of Purity in Thienylthiophene Esters

Thienylthiophene esters are a critical class of organic compounds, serving as key building blocks in the development of organic semiconductors, pharmaceuticals, and advanced materials.[1][2] The performance of these materials, particularly in electronic applications, is highly dependent on their purity.[3] Even trace amounts of impurities, such as residual catalysts, starting materials, or reaction byproducts, can significantly degrade the electronic and optoelectronic properties of the final product.[4][5] This guide provides practical, field-proven insights to help you diagnose and resolve common purity issues encountered during the synthesis and purification of thienylthiophene esters.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing explanations of the underlying causes and step-by-step protocols for their resolution.

Issue 1: Low Yield and/or Complex Mixture After Esterification

Q: I performed an esterification of a thienylthiophene carboxylic acid, but my yield is low, and the NMR spectrum shows multiple unexpected signals. What could be the problem?

A: Low yields and complex reaction mixtures in esterification reactions involving thienylthiophene carboxylic acids can stem from several factors, including inefficient coupling, side reactions, and product degradation.

Expertise & Experience: The choice of coupling agent is critical. While dicyclohexylcarbodiimide (DCC) is a common choice, it can lead to the formation of N-acylurea byproducts, which are often difficult to remove.[6] Additionally, the reaction conditions, such as temperature and the choice of base, can influence the outcome. For sterically hindered alcohols or less reactive carboxylic acids, more forcing conditions may be necessary, but these can also promote side reactions.

Trustworthiness: A systematic approach to troubleshooting involves first identifying the source of the issue. A thorough analysis of your crude product by TLC and NMR is the first step. Look for unreacted starting materials, the characteristic signals of your desired ester, and any unfamiliar peaks that could indicate byproducts.

Authoritative Grounding & Comprehensive References: The Steglich esterification, which utilizes DCC and a catalytic amount of 4-dimethylaminopyridine (DMAP), is a widely used method for ester formation under mild conditions.[6] However, with sterically hindered substrates, the formation of N-acylurea can become a significant side reaction.[6]

Recommended Solutions:

• Switch to an alternative coupling agent: Consider using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in place of DCC. The resulting urea byproduct is water-soluble, which simplifies its removal during aqueous workup.[7]

• Optimize reaction conditions: If using DCC, ensure the reaction is run at a low temperature (e.g., 0 °C to room temperature) to minimize the formation of N-acylurea.[6] The order of addition of reagents can also be important.

• Consider forming the acid chloride: For challenging esterifications, converting the carboxylic acid to the more reactive acid chloride using thionyl chloride or oxalyl chloride can be a robust alternative. The subsequent reaction with the alcohol, often in the presence of a non-nucleophilic base like triethylamine or pyridine, typically proceeds to completion with high yield.

Issue 2: Persistent Palladium Contamination After Suzuki or Stille Coupling

Q: I've synthesized my thienylthiophene precursor using a Suzuki coupling reaction, but I'm struggling to remove the residual palladium catalyst. My product has a persistent grey or black color. How can I purify it effectively?

A: Residual palladium from cross-coupling reactions is a common and persistent issue in the synthesis of π-conjugated materials.[4] Palladium can exist in various forms in the crude product, including nanoparticles, which can be particularly difficult to remove by standard purification methods like column chromatography.[5] This contamination can be detrimental to the performance of organic electronic devices.

Expertise & Experience: The first line of defense against palladium contamination is a well-executed reaction workup. Often, a simple filtration through Celite® can remove a significant portion of the catalyst. However, for many applications, more rigorous methods are required. The choice of method will depend on the nature of your compound and the level of purity required.

Trustworthiness: It is crucial to quantify the level of palladium contamination to assess the effectiveness of your purification strategy. Inductively coupled plasma mass spectrometry (ICP-MS) is a highly sensitive technique for this purpose. For many biological and electronic applications, palladium levels should be below 100 ppm.[8]

Authoritative Grounding & Comprehensive References: Various methods have been developed for the removal of palladium from organic reaction mixtures. These include treatment with metal scavengers, specialized filtration techniques, and careful optimization of chromatographic conditions.[9]

Recommended Solutions:

• Filtration through Celite® and/or Silica Gel: After the reaction, dilute the mixture with a suitable solvent and filter it through a pad of Celite® or a short plug of silica gel. This can help to remove a significant amount of the palladium catalyst.[10]

• Aqueous Washes: Washing the organic layer with an aqueous solution of a chelating agent, such as thiourea or a dilute solution of sodium sulfide, can help to extract residual palladium.

• Metal Scavengers: A variety of commercially available scavengers can be used to bind to and remove palladium. These are often silica-based materials functionalized with thiols or other ligands that have a high affinity for palladium.

• Recrystallization: In many cases, a carefully executed recrystallization can effectively remove palladium impurities, as they are often insoluble in the chosen solvent system.

Experimental Protocol: Palladium Removal using a Thiol-Based Scavenger

• Following the reaction workup, dissolve the crude thienylthiophene ester in a suitable organic solvent (e.g., toluene, THF).

• Add a thiol-based silica gel scavenger (typically 5-10 equivalents by weight relative to the theoretical amount of palladium).

• Stir the mixture at room temperature for 1-2 hours.

• Filter off the scavenger and wash it with the same solvent.

• Concentrate the filtrate under reduced pressure to obtain the product with reduced palladium content.

• Assess the palladium levels using ICP-MS to confirm the effectiveness of the treatment.

Issue 3: Difficulty in Achieving High Purity by Column Chromatography

Q: I'm trying to purify my thienylthiophene ester by column chromatography, but I'm getting poor separation from impurities, or my product is streaking on the column. What can I do to improve the separation?

A: Column chromatography is a powerful purification technique, but its effectiveness depends on careful optimization of the stationary and mobile phases. For π-conjugated systems like thienylthiophene esters, which can have strong interactions with the silica gel, achieving good separation can be challenging.

Expertise & Experience: The key to successful column chromatography is selecting a solvent system that provides a good separation of your product from impurities on a TLC plate, ideally with an Rf value for your product between 0.2 and 0.4. Streaking can be caused by several factors, including overloading the column, poor solubility of the compound in the eluent, or decomposition on the silica gel.

Trustworthiness: Before running a large-scale column, always perform a small-scale test run to ensure that the chosen solvent system provides adequate separation. This will save time and prevent the loss of valuable material.

Authoritative Grounding & Comprehensive References: The choice of eluent is critical. A common starting point for "normal" polarity compounds is a mixture of ethyl acetate and hexanes.[11] For more polar compounds, a system like methanol/dichloromethane may be more appropriate.[11] The use of a gradient elution, where the polarity of the mobile phase is gradually increased, can often improve the separation of complex mixtures.[12]

Recommended Solutions:

• Optimize the Solvent System: Systematically screen different solvent systems using TLC. A good starting point for many thienylthiophene esters is a mixture of hexanes and dichloromethane or hexanes and ethyl acetate.[13][14]

• Use a Different Stationary Phase: If you are having trouble with silica gel, consider using a different stationary phase, such as alumina (which can be basic, neutral, or acidic) or a reverse-phase silica gel.

• Deactivate the Silica Gel: For compounds that are sensitive to the acidity of silica gel, you can deactivate it by adding a small amount of a base, such as triethylamine (typically 0.1-1%), to the eluent.

• Proper Column Packing and Loading: Ensure your column is packed uniformly to avoid channeling. Dissolve your crude product in a minimal amount of the eluent or a more polar solvent and load it onto the column in a concentrated band.

Data Presentation: Common Solvent Systems for Chromatography of Thiophene Derivatives

Polarity of Compound	Recommended Solvent System	Notes
Nonpolar	Hexanes/Dichloromethane (varying ratios)	Good for separating closely related nonpolar compounds.
Normal	Ethyl Acetate/Hexanes (e.g., 10-50% EtOAc)	A standard and versatile system.[11]
Polar	Methanol/Dichloromethane (e.g., 1-5% MeOH)	Effective for more polar derivatives.[11]

Issue 4: Product Decomposition or Hydrolysis During Workup or Purification

Q: My thienylthiophene ester seems to be hydrolyzing back to the carboxylic acid during the aqueous workup. How can I prevent this?

A: Ester hydrolysis can be a significant issue, particularly if the workup conditions are too acidic or basic, or if the ester is sterically hindered or electronically activated towards hydrolysis.

Expertise & Experience: The stability of your ester to hydrolysis will depend on its specific structure. Electron-withdrawing groups on the thienylthiophene core can make the ester carbonyl more electrophilic and thus more susceptible to nucleophilic attack by water or hydroxide.

Trustworthiness: To confirm hydrolysis, look for the appearance of a carboxylic acid proton signal (typically >10 ppm) in the 1H NMR spectrum of your crude product after workup. You can also monitor the reaction by TLC, looking for a new, more polar spot corresponding to the carboxylic acid.

Authoritative Grounding & Comprehensive References: Ester hydrolysis can be catalyzed by both acid and base.[15] Therefore, it is important to control the pH of the aqueous solutions used in the workup.

Recommended Solutions:

• Use a Mild Aqueous Wash: Instead of strong acids or bases, wash the organic layer with a saturated solution of sodium bicarbonate (to neutralize any acid) followed by brine.

• Minimize Contact Time with Aqueous Layers: Perform the extractions quickly and avoid letting the layers sit for extended periods.

• Avoid Protic Solvents in Chromatography if Hydrolysis is an Issue: If you suspect your product is hydrolyzing on the silica gel column, try using a less protic solvent system or switch to a different stationary phase like alumina.

Frequently Asked Questions (FAQs)

Q1: What is the best method to purify my final thienylthiophene ester product?

A1: The best purification method depends on the physical properties of your compound and the nature of the impurities. A good general strategy is to first attempt recrystallization, as it is often simpler and more scalable than chromatography. If your compound is a solid and you can find a suitable solvent system, recrystallization can provide very high purity material. If recrystallization is not effective or your product is an oil, column chromatography is the next logical step. For volatile compounds, distillation under reduced pressure may also be an option.

Visualization: Purification Strategy Decision Tree

Caption: A decision tree for selecting an appropriate purification method.

Q2: How can I identify the impurities in my product?

A2: A combination of analytical techniques is typically used to identify impurities.

• NMR Spectroscopy: 1H and 13C NMR are invaluable for identifying unreacted starting materials, common byproducts (e.g., homocoupled products from Suzuki reactions), and regioisomers.[16]

• Mass Spectrometry (MS): High-resolution mass spectrometry can provide the exact mass of impurities, which can help in determining their molecular formulas.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent technique for quantifying the purity of your sample and can be used to separate and collect impurities for further analysis.[13]

Q3: My Suzuki coupling reaction to form the thienylthiophene core is not working well. What are some common pitfalls?

A3: Common issues with Suzuki couplings involving thiophene derivatives include:

• Catalyst poisoning: The sulfur atom in the thiophene ring can sometimes coordinate to the palladium catalyst and inhibit its activity.

• Homocoupling: The boronic acid or ester can react with itself to form a homocoupled byproduct.

• Protodeboronation: The boronic acid or ester can be cleaved by protons in the reaction mixture, leading to the formation of the corresponding deborylated thiophene.

• Inefficient transmetalation: The transfer of the organic group from boron to palladium can be slow if the reaction conditions are not optimal.

Visualization: Common Byproducts in Suzuki Coupling

Caption: Common byproducts in a Suzuki cross-coupling reaction.

Q4: Can I use Stille coupling instead of Suzuki coupling? What are the potential impurity issues?

A4: Yes, Stille coupling is another widely used cross-coupling reaction for the synthesis of thienylthiophene derivatives.[17] A major challenge with Stille coupling is the removal of the organotin byproducts, which are toxic and can be difficult to separate from the desired product.[18] Purification often requires multiple chromatographic steps or specialized workup procedures to remove these tin residues.

References

• Reynolds, J.R., Thompson, B.C., & Skotheim, T.A. (2019). Handbook of Conducting Polymers—2 Volume Set, 4th ed. CRC Press.

• Zhang, M., et al. (2023). Preparation of Novel Organic Polymer Semiconductor and Its Properties in Transistors through Collaborative Theoretical and Experimental Approaches. Molecules.

• Reddit discussion on purifying air-sensitive thiols. (2013). r/chemistry.

• ResearchGate. Synthesis of thieno[3,2-b]thiophene polymer through Stille coupling reaction.

• ResearchGate. Three thiophene regioisomers and corresponding phenyl derivative.

• Sliwa, W., & Mianowska, B. (2012). Multifaceted Strategy for the Synthesis of Diverse 2,2′-Bithiophene Derivatives. Molecules.

• ResearchGate. Handbook of Thiophene-Based Materials: Applications in Organic Electronics and Photonics.

• Krebs, F. C., & Jorgensen, M. (2004). Influence of Residual Catalyst on the Properties of Conjugated Polyphenylenevinylene Materials: Palladium Nanoparticles and Poor Electrical Performance. Chemistry of Materials.

• ResearchGate. Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates.

• Hassner, A., & Alexanian, V. (1978). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dialkylaminopyridines. Organic Syntheses.

• ResearchGate. Purity of organic semiconductors as a key factor for the performance of organic electronic devices.

• Sci-Hub. NMR‐Spectroscopic Investigations of Configuration Isomerism in Substituted Derivatives of Thiocarbacinic Acid.

• Wiley Online Library. Handbook of Thiophene-based Materials: Applications in Organic Electronics and Photonics.

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry.

• ResearchGate. The Effect of Residual Palladium Catalyst Contamination on the Photocatalytic Hydrogen Evolution Activity of Conjugated Polymers.

• Royal Society of Chemistry. Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction.

• Universidad Complutense de Madrid. π-Conjugated oligomers and polymers.

• Scott, J. S., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters.

• Royal Society of Chemistry. Photophysics and Charge Transfer in Oligo(thiophene) Based Conjugated Diblock Oligomers.

• Fuller, L. S., et al. (2011). Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. Molecules.

• ACS Publications. An Organic–Inorganic Hybrid Ferroelastic Semiconductor with Thermochromic Effect.

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column.

• Organic Chemistry Portal. Stille Coupling.

• Encyclopedia.pub. Synthesis of Thienothiophenes.

• Google Patents. Purification method of high purity isopropyl alcohol used in semiconductor cleaning process.

• DTU Research Database. Influence of residual catalyst on the properties of conjugated polyphenylenevinylene materials: Palladium nanoparticles and poor electrical performance.

• ResearchGate. Column Chromatography for Terpenoids and Flavonoids.

• Royal Society of Chemistry. A Solvent-Reagent Selection Guide for Steglich-type Esterification of Carboxylic Acids - Supporting Information.

• CABI. Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities.

• Organic Syntheses. 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester.

• Beilstein Archives. Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate.

• EMU Physics Department. Purification of Organic Compounds: from Crude Product to Purity.

• ACS Omega. Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes.

• Wiley-VCH. Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers.

• Diva-portal.org. Synthesis and characterization of novel thiophene based tetramers for potential detection of protein aggregates.

• Google Patents. Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide.

• ACS Publications. Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry.

• Organic Syntheses. Indole-2-carboxylic acid, ethyl ester.

• ACS Omega. Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes.

• NIH. SYNTHESIS OF NOVEL BITHIOPHENE-SUBSTITUTED HETEROCYCLES BEARING CARBONITRILE GROUPS.

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Technical Support Center: Synthesis of Polysubstituted Thiophenes

From the Desk of the Senior Application Scientist

Welcome to the technical support center for thiophene synthesis. Polysubstituted thiophenes are cornerstone scaffolds in medicinal chemistry and materials science, yet their synthesis is often fraught with challenges ranging from poor yields to unpredictable regioselectivity. This guide is designed to provide researchers, chemists, and drug development professionals with practical, field-proven insights to navigate these complexities. We will move beyond simple protocols to explore the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic strategies.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent problems encountered during the synthesis of polysubstituted thiophenes. Each issue is analyzed from a mechanistic standpoint to provide robust, adaptable solutions.

Problem 1: Low or No Product Yield

A low or nonexistent yield is one of the most common and frustrating outcomes. The root cause often lies in one of three areas: reagent quality, reaction conditions, or the stability of intermediates.

Question: My reaction has failed to produce the desired thiophene, or the yield is unacceptably low. What are the likely causes and how can I fix it?

Answer:

A systematic diagnosis is crucial. Before making drastic changes to the core reaction, evaluate the fundamental parameters. Impure starting materials, inactive catalysts or bases, and sensitivity to atmospheric conditions are frequent culprits.[1]

Diagnostic Workflow for Low Yield

Below is a logical workflow to diagnose and resolve low-yield issues.

Caption: A systematic workflow for troubleshooting low-yield reactions.

Detailed Troubleshooting Steps:

Parameter	Potential Cause	Underlying Rationale & Solution
Reagents & Solvents	Impurities in starting materials or solvents.[1]	Rationale: Trace impurities (e.g., water, other nucleophiles) can poison catalysts, consume reagents, or initiate side reactions. This is especially critical in metal-catalyzed reactions like Suzuki or Stille coupling. Solution: Verify the purity of all reagents via NMR or GC-MS. Use freshly distilled, anhydrous solvents, especially for reactions involving organometallics or strong bases.[1]
Catalyst / Base	Degradation or inactivity of the catalyst or base.	Rationale: The base is often essential for deprotonation or initiating a condensation step (e.g., Knoevenagel in the Gewald synthesis).[1][2] Catalysts can be poisoned or may have degraded upon storage. Solution: Use a fresh batch of base (e.g., triethylamine, morpholine). For cross-coupling, ensure the palladium catalyst is active and has not been exposed to air for extended periods.
Atmosphere	Sensitivity of reagents or intermediates to air or moisture.	Rationale: Organometallic intermediates (e.g., organotin in Stille, organoboron in Suzuki) can be quenched by protons from water. Some Pd(0) catalysts are sensitive to oxidation. Solution: Degas the solvent and run the reaction under an inert atmosphere (N₂ or Argon) using Schlenk techniques or a glovebox.[3]
Temperature	Suboptimal reaction temperature.	Rationale: Many reactions have a specific activation energy. Temperatures that are too low may result in no reaction, while temperatures that are too high can cause decomposition of reagents, intermediates, or products, particularly in traditional methods like Paal-Knorr which can require harsh conditions.[4][5] Solution: If the literature precedent is not working, perform a temperature screen (e.g., room temperature, 50 °C, 80 °C, reflux).

Problem 2: Poor Regioselectivity

Controlling the position of substituents on the thiophene ring is a significant challenge, particularly when multiple C-H bonds are available for functionalization.

Question: My reaction is producing a mixture of regioisomers. How can I control the substitution pattern on the thiophene ring?

Answer:

Regioselectivity in thiophene chemistry is governed by the inherent electronic properties of the ring and the mechanism of the reaction you are employing. The thiophene ring is more electron-rich than benzene, and electrophilic substitution preferentially occurs at the C2 (α) position due to superior stabilization of the cationic intermediate (arenium ion).[6][7]

Factors Influencing Regioselectivity:

• Inherent Ring Reactivity: In an unsubstituted thiophene, the C2 and C5 positions are electronically activated and are the primary sites for electrophilic attack.[6]

• Directing Group Effects: An existing substituent will direct incoming groups. Electron-donating groups (EDGs) at C2 activate the C5 position for electrophilic substitution. Electron-withdrawing groups (EWGs) at C2 deactivate the ring but primarily direct incoming electrophiles to the C4 position.

• Reaction Mechanism:

  • Electrophilic Substitution (e.g., Halogenation, Friedel-Crafts): Governed by the electronic factors described above.

  • Lithiation/Metal-Halogen Exchange: Directed lithiation using reagents like n-butyllithium occurs fastest at the most acidic proton, which is at the C2 position. If both C2 and C5 are blocked, lithiation may occur at C3.

  • Palladium-Catalyzed C-H Activation: These reactions often show a strong intrinsic preference for the C2 position due to the coordination of palladium to the sulfur atom, which facilitates the activation of the adjacent C-H bond.[8]

Caption: Regiochemical outcomes based on reaction type.

Troubleshooting Strategy:

• To achieve 2,5-disubstitution: Use sequential electrophilic substitutions or C-H activations on an unsubstituted thiophene.

• To achieve substitution at C3 or C4: This is more challenging. The most reliable method is to start with a pre-functionalized thiophene (e.g., 3-bromothiophene) and perform a cross-coupling reaction. Alternatively, use a blocking group at the C2/C5 positions before performing a reaction that targets the β-positions.

Problem 3: Formation of Undesired Byproducts

The appearance of unexpected spots on a TLC plate can indicate competing reaction pathways. Identifying and suppressing these pathways is key to improving purity and yield.

Question: My reaction is messy, with multiple byproducts. What are the most common side reactions and how can I prevent them?

Answer:

Side reactions are highly dependent on the specific synthetic route. Below are common byproducts for major thiophene syntheses.

Synthetic Method	Common Byproduct(s)	Mechanistic Cause & Prevention Strategy
Paal-Knorr Synthesis	Furan derivatives	Cause: The standard sulfurizing agent, phosphorus pentasulfide (P₂S₅), is also a potent dehydrating agent. It can catalyze the dehydration and cyclization of the 1,4-dicarbonyl starting material to form a furan faster than thionation occurs.[9][10] Prevention: Use a milder sulfurizing agent like Lawesson's reagent, which is more selective for thionation over dehydration.[4] Alternatively, using hydrogen sulfide with an acid catalyst can also favor thiophene formation.[9]
Stille Cross-Coupling	Homocoupling of the organotin reagent (R-SnMe₃ + R-SnMe₃ → R-R)	Cause: This occurs when the reductive elimination step from the palladium center is slow relative to competing pathways. It can be promoted by the presence of oxygen or suboptimal ligand choice. Prevention: Ensure the reaction is thoroughly degassed and maintained under an inert atmosphere.[3] Screen different palladium catalysts and phosphine ligands. Adding a copper(I) co-catalyst can sometimes suppress homocoupling.[11]
Suzuki Cross-Coupling	Protodeborylation of the boronic acid (Ar-B(OH)₂ → Ar-H)	Cause: This is often base-mediated and can be a significant issue with electron-rich or sterically hindered boronic acids. The base required for transmetalation can also promote the cleavage of the C-B bond. Prevention: Use a milder base (e.g., K₂CO₃ instead of K₃PO₄). Ensure anhydrous conditions, as water can facilitate the protodeborylation.[12] Sometimes, using a boronate ester instead of the boronic acid can increase stability.
Gewald Synthesis	Complex mixture, unreacted starting materials	Cause: The reaction is a delicate balance of a Knoevenagel condensation, Michael addition of sulfur, and cyclization.[2] If the initial condensation is slow, or if the sulfur does not add correctly, the reaction can stall or form polymeric material. Prevention: Ensure the base is active and appropriate for the substrates. The reaction often benefits from moderate heating (40-60 °C). Microwave irradiation has been shown to improve yields and reduce reaction times.[1]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right synthetic route for my target polysubstituted thiophene?

A: The optimal route depends entirely on the desired substitution pattern.

Caption: Decision tree for selecting a primary synthetic route.

• For 2-Aminothiophenes: The Gewald Synthesis is the gold standard. It's a one-pot, multicomponent reaction that reliably produces this scaffold from a ketone, an active methylene nitrile, and elemental sulfur.[4][13]

• For 3-Hydroxy-2-Thiophenecarboxylates: The Fiesselmann Synthesis is specifically designed for this pattern, reacting thioglycolic acid derivatives with β-keto esters or similar compounds.[9][14]

• For Symmetrically Substituted Thiophenes (e.g., 2,5-dialkyl): The Paal-Knorr Synthesis is a classic and effective choice, starting from a 1,4-dicarbonyl compound.[4][10]

• For Complex, Unsymmetrical Patterns: Modern metal-catalyzed cross-coupling reactions (Suzuki, Stille, etc.) offer the most flexibility. These methods involve building the molecule by coupling smaller, pre-functionalized fragments to a thiophene core, allowing for precise control over the substitution pattern.[8][15]

Q2: What are the key parameters to control in palladium-catalyzed cross-coupling reactions (Suzuki, Stille) for thiophene functionalization?

A: Success in cross-coupling hinges on the careful orchestration of the catalyst, ligand, base, and solvent.

Parameter	Role & Common Choices	Troubleshooting Tip
Palladium Pre-catalyst	The source of the active Pd(0) species. Common choices: Pd(PPh₃)₄, Pd₂(dba)₃, Pd(OAc)₂.	If your reaction is slow, a pre-catalyst that forms Pd(0) more readily, like Pd₂(dba)₃, might be superior to Pd(OAc)₂ which requires in-situ reduction.
Ligand	Stabilizes the Pd catalyst, modulates its reactivity, and facilitates key steps (oxidative addition, reductive elimination). Common choices: Triphenylphosphine (PPh₃), Tri(o-tolyl)phosphine (P(o-tol)₃), Buchwald-type biaryl phosphines.	For electron-rich or sterically hindered bromothiophenes, oxidative addition can be slow. Switching to a bulkier, more electron-rich ligand (e.g., SPhos, XPhos) can accelerate this rate-limiting step.[12]
Base (Suzuki)	Activates the boronic acid/ester for transmetalation. Common choices: K₃PO₄, K₂CO₃, Cs₂CO₃, Na₂CO₃.	The base is critical. K₃PO₄ is often effective but can promote protodeborylation. If this is an issue, screen milder bases like K₂CO₃ or use a mixed solvent system (e.g., Toluene/Water) to modulate solubility and reactivity.[12]
Solvent	Solubilizes reagents and influences reaction kinetics. Common choices: Toluene, Dioxane, THF, DMF.	Ensure the solvent is anhydrous and degassed. For Suzuki couplings, a small amount of water is often necessary to facilitate the action of the inorganic base.[12] Micellar systems using surfactants in water are emerging as green and highly efficient alternatives.[16]

Q3: How can I avoid common pitfalls in the purification of polysubstituted thiophenes?

A: Purification can be challenging due to the moderate polarity of many thiophene derivatives, leading to difficult separations from starting materials or byproducts.

• Chromatography: This is the most common method. Use a gradient elution on silica gel, starting with a nonpolar solvent (e.g., hexanes) and gradually increasing the polarity with ethyl acetate or dichloromethane. If separation is poor, consider using a different stationary phase (e.g., alumina) or a solvent system with different selectivities (e.g., hexanes/ether).

• Recrystallization: If your product is a solid, recrystallization is an excellent method for achieving high purity. Screen various solvents (e.g., ethanol, methanol, hexanes, ethyl acetate, or mixtures thereof) to find one in which your product is soluble when hot but sparingly soluble when cold.

• Acid/Base Extraction: If your thiophene contains an acidic (e.g., -COOH) or basic (e.g., -NH₂) functional group, you can use liquid-liquid extraction to separate it from neutral impurities. Dissolve the crude mixture in an organic solvent, wash with an aqueous acid or base to pull the ionized product into the aqueous layer, then re-neutralize the aqueous layer and extract the purified product back into an organic solvent.

• Removal of Organotin Reagents (Stille): Tributyltin halides are common byproducts of Stille couplings and can be difficult to remove by chromatography. A common workup procedure involves stirring the crude reaction mixture with a saturated aqueous solution of potassium fluoride (KF). The fluoride ions will precipitate the tin species as insoluble tributyltin fluoride, which can then be removed by filtration.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a representative example for the synthesis of a 2-arylthiophene.

Synthesis of 2-phenylthiophene

• Glassware Preparation: A 50 mL Schlenk flask equipped with a magnetic stir bar is flame-dried under vacuum and allowed to cool to room temperature under an atmosphere of dry argon.

• Reagent Addition: To the flask, add 2-bromothiophene (1.0 mmol, 163 mg), phenylboronic acid (1.2 mmol, 146 mg), potassium phosphate (K₃PO₄, 3.0 mmol, 637 mg), and the palladium catalyst/ligand system (e.g., Pd₂(dba)₃, 0.02 mmol, 18 mg, and SPhos, 0.04 mmol, 16 mg).

• Solvent Addition: Evacuate and backfill the flask with argon three times. Add anhydrous, degassed toluene (10 mL) and degassed water (1 mL) via syringe.

• Reaction: Heat the reaction mixture to 80 °C in a preheated oil bath and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[17] Purify the crude residue by flash column chromatography on silica gel (eluting with hexanes) to afford 2-phenylthiophene as a white solid.

References

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• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Link

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• Liu, W. et al. (2015). Synthesis of Polysubstituted Thiophenes via Base-Induced [2+2+1] Cycloaddition Reaction of Alkynes and Elemental Sulfur. Advanced Synthesis & Catalysis, 357(18), 4050–4054. Link

• Organic Chemistry Portal. Paal-Knorr Thiophene Synthesis. Link

• Bäuerle, P. et al. (1993). Synthesis of Mixed Thiophene/Furan Oligomers by Stille Coupling. Angewandte Chemie International Edition in English, 32(2), 303-307. Link

• ResearchGate. (n.d.). Fiesselmann thiophene synthesis. Link

• Cravotto, G. et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Catalysts, 11(12), 1530. Link

• Wikipedia. (n.d.). Fiesselmann thiophene synthesis. Link

• Biscoe, M. R. et al. (2008). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 130(35), 11842–11851. Link

• Iovu, M. C. et al. (2005). Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. Macromolecules, 38(20), 8649–8656. Link

• Jonas, F. et al. (1989). Polythiophenes, process for their preparation and their use. Google Patents. Link

• Wu, P.-T. et al. (n.d.). Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction. Link

• Organ, M. G. et al. (2017). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry, 82(15), 7768–7777. Link

• Sabat, M. et al. (2018). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Link

• ResearchGate. (n.d.). Thiophene-based macrocycles via the Suzuki–Miyaura cross coupling reaction. Link

• Roisnel, T. et al. (2019). Synthesis of Polysubstituted Ferrocenesulfoxides. Molecules, 24(17), 3103. Link

• Wang, C. et al. (2013). Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Wiley-VCH. Link

• Mal, D.R. (2013). Mod-31 Lec-35 Thiophene Synthesis. YouTube. Link

• Harrity, J. P. A. et al. (2018). Synthesis of Bifunctional Thiophenes via Fiesselmann Condensation of Ynone Trifluoroborate Salts. Organic Letters, 20(1), 198-200. Link

• Wikipedia. (n.d.). Paal–Knorr synthesis. Link

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• Tavella, C. et al. (2022). 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. RSC Advances, 12(15), 9394-9404. Link

• ResearchGate. (n.d.). Paal–Knorr synthesis: An old reaction, new perspectives. Link

• Fang, X. et al. (2007). Synthesis of polysubstituted benzothiophenes and sulfur-containing polycyclic aromatic compounds via samarium diiodide promoted three-component coupling reactions of thiophene-2-carboxylate. The Journal of Organic Chemistry, 72(2), 596-599. Link

• Griesbeck, A. G. et al. (2012). Visible Light Photocatalytic Synthesis of Benzothiophenes. Organic Letters, 14(12), 3166–3169. Link

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• Espinet, P. & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704-4734. Link

• Sharma, K. et al. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. Polymers, 15(9), 2174. Link

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• Müllner, M. et al. (2022). The challenges of controlling polymer synthesis at the molecular and macromolecular level. Polymer Chemistry, 13(38), 5431-5446. Link

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• Sabat, M. et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc, 2010(1), 209-246. Link

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Navigating the Complexities of Gewald Aminothiophene Synthesis: A Technical Support Guide

Welcome to our dedicated technical support center for the Gewald aminothiophene synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this powerful multicomponent reaction. Here, we move beyond the standard protocol, offering in-depth troubleshooting advice and answers to frequently encountered questions, grounded in mechanistic understanding and practical experience. Our goal is to empower you to navigate the nuances of this reaction, mitigate common side reactions, and optimize your synthetic outcomes.

Troubleshooting Guide: Isolating the Issue

This section addresses specific problems you might encounter during your Gewald synthesis experiments. Each issue is presented in a question-and-answer format, detailing the probable causes and providing actionable solutions.

Q1: My reaction is yielding a significant amount of a high-molecular-weight byproduct, which is difficult to separate from my desired 2-aminothiophene. What is it, and how can I prevent its formation?

Probable Cause: You are likely observing the formation of a dimeric byproduct resulting from a competitive Thorpe-Ziegler type reaction. This side reaction is particularly prevalent when using highly reactive α-methylene nitriles, such as malononitrile.[1] The reaction proceeds through a Michael addition of the Knoevenagel-Cope intermediate, followed by an intramolecular cyclization.[1]

In-Depth Explanation: The Gewald reaction relies on a delicate balance of reaction rates. The desired pathway involves the Knoevenagel-Cope condensation between your carbonyl compound and the active methylene nitrile, followed by the addition of sulfur and subsequent cyclization.[2][3][4] However, the intermediate formed after the Knoevenagel condensation is itself a Michael acceptor. A second molecule of the deprotonated active methylene nitrile can act as a nucleophile, leading to a dimeric adduct. This adduct can then undergo an intramolecular Thorpe-Ziegler cyclization to form a substituted cyclohexadiene or a related structure, which is often a stable, high-molecular-weight impurity.

Troubleshooting Protocol:

• Control the Stoichiometry and Addition Rate:

  • Action: Instead of adding all reagents at once, try a stepwise approach. First, perform the Knoevenagel-Cope condensation by reacting the carbonyl compound and the active methylene nitrile with the base. Once this intermediate is formed (monitor by TLC), add the elemental sulfur.

  • Causality: This ensures that the concentration of the highly nucleophilic deprotonated nitrile is minimized when the Michael acceptor (the Knoevenagel-Cope product) is at its highest concentration, thus disfavoring the dimerization.

• Optimize the Base:

  • Action: The choice and amount of base are critical.[5] Weaker bases, such as triethylamine or morpholine, are generally preferred over stronger bases like sodium ethoxide. Use the base in catalytic amounts where possible.

  • Causality: Stronger bases can lead to a higher concentration of the deprotonated nitrile, accelerating the undesired Thorpe-Ziegler pathway.[6]

• Temperature Management:

  • Action: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, room temperature is sufficient.

  • Causality: The Thorpe-Ziegler side reaction often has a higher activation energy than the desired Gewald pathway. Lowering the temperature can therefore selectively slow down the formation of the dimeric byproduct.

Visualizing the Competing Pathways:

Caption: Competing pathways in the Gewald synthesis.

Q2: My reaction is sluggish, and I'm observing the decomposition of my starting materials. How can I improve the reaction efficiency?

Probable Cause: This issue can stem from several factors, including impure reagents, an inappropriate choice of solvent, or an inactive catalyst. The complex nature of elemental sulfur dissolution and reactivity can also play a significant role.[4]

Troubleshooting Protocol:

• Reagent Purity:

  • Action: Ensure your carbonyl compound, active methylene nitrile, and solvent are pure and dry. Aldehydes are particularly prone to oxidation.

  • Causality: Impurities can poison the catalyst or participate in competing side reactions, inhibiting the desired transformation.

• Solvent Selection:

  • Action: The Gewald reaction is typically performed in polar protic solvents like ethanol or methanol, or polar aprotic solvents such as DMF.[1]

  • Causality: The solvent must be able to dissolve the starting materials and the sulfur to a sufficient extent. The polarity of the solvent can also influence the rate of the initial condensation step.

• Sulfur Activation:

  • Action: Elemental sulfur (S8) can be slow to react. The use of a phase-transfer catalyst or pre-reacting the sulfur with the base to form polysulfides can sometimes be beneficial.

  • Causality: The reaction mechanism involves the nucleophilic opening of the S8 ring, which can be a slow process.[4]

Optimizing Reaction Conditions:

Parameter	Recommendation	Rationale
Solvent	Ethanol, Methanol, DMF	Good solubility for reactants and promotes the reaction.
Base	Morpholine, Triethylamine, Piperidine	Mild bases that minimize side reactions.
Temperature	25-60 °C	Balances reaction rate with byproduct formation.
Stirring	Vigorous mechanical stirring	Ensures good mixing of the heterogeneous reaction mixture.

Frequently Asked Questions (FAQs)

Q: Can I use any ketone or aldehyde in the Gewald reaction?

A: The scope of the carbonyl component is broad, but not unlimited.[5] Aldehydes and acyclic ketones generally work well.[2] Sterically hindered ketones may react slowly or not at all. Aryl ketones can also exhibit lower reactivity.[5]

Q: What is the role of the electron-withdrawing group on the active methylene nitrile?

A: The electron-withdrawing group (e.g., -CN, -COOEt) is essential for activating the adjacent methylene protons, making them acidic enough to be deprotonated by the base.[3] This is a prerequisite for the initial Knoevenagel-Cope condensation.[2][3]

Q: My product is an oil, and I'm having trouble with purification. What are some effective purification strategies?

A: Purification can indeed be challenging due to the presence of unreacted sulfur and polar byproducts.

• Initial Workup: After the reaction, it is often beneficial to pour the reaction mixture into cold water to precipitate the crude product and wash away some of the water-soluble impurities.

• Removal of Sulfur: Unreacted sulfur can often be removed by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography. A useful trick is to dissolve the crude product in a solvent like dichloromethane and filter it through a short plug of silica gel, which will retain the baseline impurities and some sulfur.

• Chromatography: If recrystallization is ineffective, column chromatography on silica gel is the most common method for obtaining a pure product.[3] A gradient elution starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) is typically effective.

Visualizing a General Purification Workflow:

Caption: A general workflow for the purification of Gewald products.

References

• A green chemistry approach to gewald reaction. Der Pharma Chemica. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. Available at: [Link]

• Gewald reaction - Wikipedia. Available at: [Link]

• Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes. Request PDF. ResearchGate. Available at: [Link]

• Green methodologies for the synthesis of 2-aminothiophene - PMC. PubMed Central. Available at: [Link]

• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc. Available at: [Link]

• Thorpe-Ziegler Reaction. Chem-Station Int. Ed. Available at: [Link]

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. ACS Publications. Available at: [Link]

• Proposed mechanism for the Gewald condensation reaction. ResearchGate. Available at: [Link]

• Gewald Reaction. Organic Chemistry Portal. Available at: [Link]

• Reactions of Nitriles. Chemistry Steps. Available at: [Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry [mdpi.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Synthesis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

Welcome to the technical support center for the synthesis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield of this valuable heterocyclic compound. We will delve into the core chemistry, troubleshoot common experimental hurdles, and provide a validated protocol to ensure your success.

Understanding the Core Synthesis: The Gewald Reaction

The most reliable and versatile method for synthesizing Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate is the Gewald three-component reaction .[1][2] This elegant one-pot synthesis combines a ketone, an active methylene nitrile, and elemental sulfur in the presence of a basic catalyst.[2]

For our target molecule, the specific reactants are:

• Ketone: 2-Acetylthiophene

• Active Methylene Nitrile: Ethyl cyanoacetate

• Sulfur Source: Elemental Sulfur (S₈)

• Catalyst: An amine base (e.g., morpholine, diethylamine, triethylamine).[3]

The reaction proceeds through a sequence of base-catalyzed steps: a Knoevenagel condensation, followed by a Michael addition of sulfur, and finally an intramolecular cyclization and tautomerization to form the stable 2-aminothiophene ring.[3][4] Understanding this pathway is critical for diagnosing and solving issues that may arise during the synthesis.

Caption: Simplified workflow of the Gewald Reaction.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the synthesis. Each issue is analyzed from a mechanistic standpoint to provide robust, scientifically grounded solutions.

Problem 1: My reaction yield is consistently low (< 40%).

• Potential Cause A: Suboptimal Base Catalyst. The choice and amount of the base are arguably the most critical factors. The base catalyzes both the initial condensation and the ring-closure steps.[3] Homogeneous organic bases like morpholine, piperidine, or diethylamine are common, but their effectiveness can vary.

  • Solution: Screen different amine bases. Morpholine is often an excellent starting point due to its optimal basicity. If yields are still low, consider triethylamine or diethylamine. It is crucial to use a catalytic amount; an excess can lead to side reactions and complicate purification. Some protocols have found success with inorganic bases or organocatalysts like L-proline.[3][5]

• Potential Cause B: Inefficient Knoevenagel Condensation. The first step, the condensation between 2-acetylthiophene and ethyl cyanoacetate, can be slow or incomplete, especially with less reactive ketones.

  • Solution: Monitor the reaction's progress using Thin Layer Chromatography (TLC). If starting materials persist after a significant time, a slight increase in temperature (e.g., from 50°C to 65°C) can facilitate the condensation.[6] However, avoid excessive heat, which can promote polymerization. Some modified Gewald procedures perform this condensation as a separate first step before adding sulfur.[3]

• Potential Cause C: Poor Sulfur Solubility/Reactivity. Elemental sulfur (S₈) must be activated and incorporated. This process can be inefficient in some solvents or at low temperatures.

  • Solution: Ensure the elemental sulfur is a fine powder to maximize surface area. The reaction is typically performed in polar protic solvents like ethanol or methanol, which help solvate the intermediates.[3][6] Some newer "green" methods have successfully used water under ultrasound activation to improve reactivity.[5]

Problem 2: The reaction stalls; TLC shows unreacted starting materials and an intermediate spot that won't convert.

• Potential Cause: Formation of a Stable Knoevenagel Adduct. The intermediate formed after the initial condensation may be too stable under the reaction conditions, preventing the subsequent Michael addition of sulfur.

  • Solution: A modest increase in the catalyst concentration can sometimes push the equilibrium forward. Alternatively, switching to a slightly stronger base catalyst may be necessary. Ensure the reaction temperature is maintained appropriately, as the cyclization step is often the most temperature-sensitive.

Problem 3: The final product is a dark, oily, or tarry residue, not a crystalline solid.

• Potential Cause: Polymerization and Side Reactions. This is a classic sign of excessive heat or prolonged reaction times. The intermediates of the Gewald reaction can polymerize, especially in the presence of excess base or high temperatures.

  • Solution 1 (Prevention): Strictly control the reaction temperature. A range of 50-65°C is typical for this synthesis.[6] Do not leave the reaction to run unattended for excessively long periods once TLC indicates completion.

  • Solution 2 (Purification): If a tarry product is obtained, purification is essential. Do not attempt to simply recrystallize the crude mixture. The recommended method is column chromatography on silica gel.[7][8] A common eluent system is a hexane/ethyl acetate gradient (e.g., starting from 7:3).[8] The desired product is typically a pale yellow solid.[7] After chromatography, the purified fractions can be combined, the solvent evaporated, and the resulting solid recrystallized from a suitable solvent like ethanol.[5]

Caption: A troubleshooting workflow for common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What is the optimal stoichiometry for the reactants? An equimolar ratio (1:1:1) of 2-acetylthiophene, ethyl cyanoacetate, and elemental sulfur is the standard starting point and generally gives the best results.[6][8] The base is used in catalytic amounts, typically 0.1 to 0.5 equivalents.

Q2: Can I use a different solvent? Ethanol and methanol are the most common and recommended solvents.[3] They effectively dissolve the reactants and intermediates. While some literature explores greener options like water or solvent-free conditions (using ball milling), these may require significant procedural changes and optimization.[5][9] For initial success, stick with ethanol.

Q3: How do I properly quench and work up the reaction? Once the reaction is complete by TLC, the standard workup involves cooling the mixture and quenching it with ice-cold water.[8] This will often precipitate the crude product. The solid can be collected by filtration. If the product remains in solution, it should be extracted with a suitable organic solvent like ethyl acetate.[8] The combined organic layers are then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.[8]

Q4: Are there any significant safety concerns? Yes. Ethyl cyanoacetate is harmful if swallowed or inhaled. Elemental sulfur is a flammable solid. The amine bases used as catalysts are corrosive and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Optimized Experimental Protocol

This protocol is a robust starting point for achieving high yields.

Materials:

• 2-Acetylthiophene

• Ethyl cyanoacetate

• Elemental Sulfur (fine powder)

• Morpholine (or Diethylamine)

• Absolute Ethanol

• Standard laboratory glassware

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-acetylthiophene (0.1 mol), ethyl cyanoacetate (0.1 mol), and elemental sulfur (0.1 mol).[6]

• Add 150 mL of absolute ethanol to the flask.

• Begin stirring the mixture and add the amine catalyst (e.g., morpholine, 0.05 mol) dropwise.

• Heat the reaction mixture to a gentle reflux (approximately 55-65°C) and maintain this temperature for 2-4 hours.[6]

• Monitor the reaction progress by TLC (Hexane:Ethyl Acetate 7:3). The disappearance of the starting materials and the appearance of a new, UV-active spot for the product will indicate completion.

• Once complete, cool the flask to room temperature and then place it in an ice bath for 30 minutes to encourage precipitation.

• If a solid precipitates, collect the crude product by vacuum filtration and wash with cold ethanol.

• If no solid forms, pour the reaction mixture into 500 mL of ice-cold water and extract with ethyl acetate (3 x 100 mL).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) or by recrystallization from hot ethanol to yield Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate as a pale yellow solid.[5][8]

Parameter	Recommended Condition	Rationale
Stoichiometry	1:1:1:0.5 (Ketone:Nitrile:Sulfur:Base)	Ensures complete consumption of limiting reagents without excess side products.
Solvent	Absolute Ethanol	Good solubility for reactants and intermediates; appropriate boiling point.
Temperature	55-65°C	Balances reaction rate against the risk of thermal decomposition and polymerization.
Catalyst	Morpholine / Diethylamine	Proven efficacy in promoting both condensation and cyclization steps.
Purification	Column Chromatography / Recrystallization	Essential for removing unreacted starting materials and polymeric byproducts.[7][8]

References

• Banu, H., & Al-Zahrani, F. M. (2022). Green methodologies for the synthesis of 2-aminothiophene. BMC Chemistry, 16(1), 58. [Link]

• Cerdeira, N., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc, 2010(i), 209-246. [Link]

• Channagiri, L. S., et al. (2015). A green chemistry approach to gewald reaction. Der Pharma Chemica, 7(1), 248-251. [Link]

• Bowen, R., et al. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 19(9), 14318-14329. [Link]

• Shaik, J., et al. (2014). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmacy and Biological Sciences, 4(2), 227-234. [Link]

• Various Authors. (2024). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Google Scholar.

• Kappe, C. O., & Van der Eycken, E. V. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• Khosravi, I. (2022). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis, 12(1), 18-28. [Link]

• Mamatha, D. M., et al. (2023). SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. ResearchGate. [Link]

• Wikipedia. (n.d.). Gewald reaction. Wikipedia. [Link]

• Sureshbabu, A. R., et al. (2018). Ethyl 2-amino-4-methylthiophene-3-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 10), 1478–1481. [Link]

• CN103664819A - Preparation method of ethyl 2-amino-4-methylthiazole-5-carboxylate.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpbs.com [ijpbs.com]
• 7. Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate|97% [benchchem.com]
• 8. Ethyl 2-amino-4-methyl­thio­phene-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

Welcome to the dedicated support resource for Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate (CAS: 243669-48-9). This guide is designed for our valued partners in research and drug development. It consolidates our in-house expertise and field data to provide you with practical, scientifically-grounded advice for ensuring the stability, proper storage, and effective use of this key intermediate in your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate.

Q1: What are the optimal long-term storage conditions for this compound?

This compound is a crystalline solid that remains stable under controlled conditions.[1][2] However, to maximize its shelf-life and ensure the integrity of your experiments, proper storage is critical. While some suppliers suggest ambient temperature storage for short-term use[3], our comprehensive analysis, based on data from structurally similar thiophene derivatives, strongly indicates that more stringent conditions are optimal for long-term stability.

The primary drivers for potential degradation are oxidation and hydrolysis. The electron-rich aminothiophene core is susceptible to oxidation, while the ethyl ester functional group can undergo hydrolysis in the presence of moisture. Therefore, we provide the following tiered recommendations:

Storage Condition	Duration	Rationale
-20°C, under inert gas (Argon or Nitrogen)	> 2 years	Primary Recommendation. Minimizes oxidation and hydrolysis, ensuring maximum stability for long-term stock.[2][4]
+4°C, desiccated	Up to 2 years	Acceptable Alternative. Suitable for frequent use, but desiccation is crucial to prevent moisture-induced hydrolysis.[4]
Ambient Temperature	Short-term (weeks)	Not recommended for stock. Use only for in-transit or immediate experimental needs.[3]

Q2: How should I handle the compound upon receipt?

Upon receiving the vial, allow it to equilibrate to room temperature for at least 30-60 minutes before opening. This prevents atmospheric moisture from condensing on the cold solid, which could compromise its long-term stability. For weighing and aliquoting, we recommend using a glove box or glove bag flushed with an inert gas like nitrogen or argon to minimize exposure to air and moisture.[2][5]

Q3: What is the expected shelf-life of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate?

When stored as a solid powder at -20°C in a tightly sealed container, the compound is expected to be stable for at least two to three years.[2][4] However, stability is contingent on storage conditions. We recommend re-analyzing the purity of any stock older than two years before use in a critical experiment.

Q4: In which solvents is the compound soluble, and how should I prepare a stock solution?

The compound is sparingly soluble in aqueous buffers but shows good solubility in common organic solvents.[2]

• High Solubility: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Ethanol (~20 mg/mL for the phenyl analog)[2]

• Moderate Solubility: Ethyl Acetate, Acetone

• Low Solubility: Water, Hexane

Experimental Protocol: Preparing a 10 mM DMSO Stock Solution

• Pre-analysis: Calculate the required mass of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate (MW: 253.33 g/mol )[3] for your desired volume.

• Weighing: Under an inert atmosphere if possible, accurately weigh the solid into a sterile, appropriately sized vial.

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO.

• Solubilization: Vortex or sonicate gently at room temperature until the solid is completely dissolved. The resulting solution should be clear.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C. This prevents repeated freeze-thaw cycles which can degrade the compound.

Q5: Can I store the compound in solution? What is the stability of stock solutions?

Yes, but with caution. Long-term storage in solution is less ideal than storing the compound as a solid.

• In Anhydrous Organic Solvents (e.g., DMSO): Stable for up to 6 months at -80°C or 1 month at -20°C.[4]

• In Aqueous Buffers: Not recommended for storage. Aqueous solutions should be prepared fresh daily. The presence of water, especially at non-neutral pH, can lead to significant hydrolysis of the ester group over time.[2]

Q6: What are the visible signs of compound degradation?

A pure sample of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate should be a light-colored solid (e.g., light yellow). Significant darkening or a change in color to brown or black is a strong indicator of oxidative degradation. If you observe this, the compound's purity should be verified by an analytical method like HPLC, LC-MS, or ¹H NMR before use.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Inconsistent or lower-than-expected activity in my biological assay.

If you observe a sudden drop in efficacy or high variability in your results, compound integrity should be the first suspect. Degradation over time can lead to a reduction in its effective concentration.[1]

Causality: The most likely culprits are (1) Ester Hydrolysis into the less active carboxylic acid and ethanol, or (2) Oxidation of the aminothiophene ring system. Both events alter the molecule's structure, impacting its ability to interact with its biological target.

Troubleshooting Workflow:

Caption: Workflow for diagnosing inconsistent experimental results.

Issue 2: The compound has changed color from light yellow to a dark brown solid.

Causality: This is a classic sign of oxidation. The amino group and the two electron-rich thiophene rings are susceptible to oxidation when exposed to atmospheric oxygen over extended periods, especially if catalyzed by light or trace metals. This process forms highly conjugated, colored impurities.

Recommended Action:

• Do not use in critical experiments. The purity is highly suspect.

• Confirm Purity: Run a small sample on TLC or HPLC to visualize the extent of impurity. The appearance of multiple new spots or peaks confirms degradation.

• Prevention: For future batches, ensure the compound is blanketed with an inert gas (N₂ or Ar) after each use and the container is sealed tightly. Store away from light.

Issue 3: My compound will not fully dissolve in an aqueous buffer for my experiment.

Causality: The molecule has significant hydrophobic character due to the two thiophene rings and the ethyl group, leading to very low water solubility.[2] Direct dissolution in aqueous media is rarely successful.

Self-Validating Protocol for Aqueous Solution Preparation:

• Prepare High-Concentration Stock: First, dissolve the compound in 100% anhydrous DMSO to create a concentrated stock (e.g., 10-50 mM), as described in the FAQ section.[2]

• Serial Dilution: Perform a serial dilution of this DMSO stock into your final aqueous buffer.

• Critical Check: Ensure the final concentration of DMSO in your assay is low (typically <0.5%) to avoid solvent-induced artifacts. Run a "vehicle control" (buffer + same final concentration of DMSO) in your experiment to validate that the solvent has no effect on its own.

• Observation: If precipitation occurs during dilution, you have exceeded the compound's solubility limit in that specific medium. You may need to lower the final concentration or explore the use of solubilizing agents like cyclodextrins, if compatible with your experimental system.

Visualizing Potential Degradation Pathways

To aid in understanding the importance of proper storage, the following diagram illustrates the primary chemical vulnerabilities of the molecule.

Caption: Potential degradation pathways for the target compound.

References

• PubChem. Ethyl 2-amino-4-methylthiophene-3-carboxylate. [Link]

Sources

• 1. Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate|97% [benchchem.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. Ethyl 2-amino-4-(2-thienyl)thiophene-3-carboxylate, 97%, Thermo Scientific 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]

Work-up procedure for the Gewald reaction

Welcome to the technical support center for the Gewald reaction. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this powerful multicomponent reaction to synthesize polysubstituted 2-aminothiophenes. As a versatile and widely-used transformation, the Gewald reaction's success often hinges on a well-executed work-up and purification strategy. This document provides in-depth, field-proven insights into navigating the post-reaction landscape, moving from a crude mixture to a pure, characterizable product.

Core Principles of the Gewald Work-up

The Gewald reaction transforms a carbonyl compound, an activated nitrile, and elemental sulfur into a 2-aminothiophene, typically in the presence of a base.[1][2] The work-up procedure is fundamentally designed to achieve three primary goals:

• Quench the Reaction: Safely and effectively stop the reaction and neutralize the basic catalyst.

• Remove Reagent Excess & Byproducts: Eliminate unreacted starting materials, especially elemental sulfur, and any side products.

• Isolate & Purify the Product: Separate the desired 2-aminothiophene from the reaction mixture in high purity.

The following sections address common questions and troubleshooting scenarios encountered during these critical stages.

Frequently Asked Questions (FAQs)

Q1: My reaction is complete based on TLC analysis. What is the very first work-up step?

The initial and most critical step is to quench the reaction. This is typically achieved by pouring the reaction mixture into a larger volume of cold water or a slightly acidic aqueous solution (e.g., dilute HCl or NH₄Cl).

• Causality: The basic catalyst (often morpholine, triethylamine, or piperidine) needs to be neutralized to prevent potential base-catalyzed side reactions or product degradation during extraction.[3] Pouring the mixture into water also helps to precipitate the often water-insoluble organic product and dissolve inorganic salts or the amine catalyst.

Q2: A significant amount of yellow powder (unreacted sulfur) is visible in my flask. How should I remove it?

Excess elemental sulfur is a common feature of the Gewald reaction. The best approach depends on its physical state and the solubility of your product.

• For Solid Products: If your product has precipitated from the reaction solvent (e.g., ethanol), you can often remove the bulk of the sulfur by filtration, followed by washing the collected solid with a solvent in which sulfur is soluble but your product is not, such as carbon disulfide (use with extreme caution in a fume hood) or cold diethyl ether.

• For Soluble Products: After quenching and extraction into an organic solvent (e.g., dichloromethane, ethyl acetate), the unreacted sulfur will be co-dissolved. It is typically removed during the final purification step, most commonly via column chromatography or recrystallization. Sulfur is non-polar and will elute early in normal-phase chromatography.

Q3: What are the best practices for liquid-liquid extraction of the 2-aminothiophene product?

After quenching the reaction in water, the product is typically extracted into an organic solvent.

• Solvent Choice: Dichloromethane (DCM) and ethyl acetate (EtOAc) are the most common and effective solvents.[4] DCM is often preferred for its ability to dissolve a wide range of organic compounds and its density, which simplifies separation from the aqueous layer.

• Protocol:

  • Ensure the aqueous layer is neutral or slightly basic to keep the 2-amino group unprotonated and thus more soluble in the organic phase.

  • Use a sufficient volume of organic solvent and perform at least three separate extractions to ensure complete recovery of the product.

  • Combine the organic layers and wash with brine (saturated NaCl solution) to remove residual water.

  • Dry the organic layer over an anhydrous drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[4]

  • Filter off the drying agent and remove the solvent under reduced pressure (rotary evaporation).

Q4: My product solidified after removing the solvent, but it's clearly impure. What is the most effective purification method?

For solid products, recrystallization and column chromatography are the two primary methods.

Purification Method	Best For	Key Considerations
Recrystallization	Crystalline solids with moderate purity (>85%). Removing insoluble impurities (like sulfur) and highly soluble impurities.	Requires finding a suitable solvent system (one solvent or a binary mixture) where the product is soluble when hot but sparingly soluble when cold. Ethanol, isopropanol, or mixtures like ethyl acetate/hexanes are common choices.[5]
Column Chromatography	Oily products, amorphous solids, or mixtures with closely related impurities.	Allows for fine separation based on polarity. A typical stationary phase is silica gel. The mobile phase (eluent) must be optimized; common systems include hexanes/ethyl acetate or dichloromethane/cyclohexane.[4][6]

Q5: My product is a persistent oil or a low-melting solid. How can I purify it effectively?

Oils and low-melting solids cannot be easily recrystallized. Flash column chromatography is the method of choice.

• Expert Tip: If your oily product is still impure after chromatography, consider converting it to a solid derivative (e.g., an HCl salt by bubbling dry HCl gas through an ethereal solution, or an N-acetyl derivative). This solid derivative can then be recrystallized to high purity and, if necessary, the protecting group can be removed in a subsequent step.

Gewald Reaction Workflow

The general procedure from a completed reaction to a pure product follows a clear sequence of operations.

Sources

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Efficient Thienylthiophene Synthesis

Welcome to the technical support center for thienylthiophene synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection and troubleshooting for the efficient synthesis of thienylthiophene derivatives. Our goal is to move beyond simple protocols and explain the why behind experimental choices, empowering you to overcome common challenges and optimize your synthetic strategies.

Foundational Principles of Catalyst Selection

The successful synthesis of thienylthiophenes, key building blocks in organic electronics and pharmaceuticals, is critically dependent on the judicious choice of a catalytic system. While various methods exist, palladium- and nickel-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and direct C-H arylation, are among the most prevalent. The selection of the optimal catalyst is not a one-size-fits-all solution but rather a multifactorial decision based on the specific coupling partners, desired regioselectivity, and economic considerations.

A primary challenge in the synthesis of sulfur-containing heterocycles is the potential for the sulfur atom to act as a poison to the metal catalyst.[1] The lone pair of electrons on the sulfur can coordinate strongly to the palladium or nickel center, leading to catalyst deactivation and consequently, low or no product yield.[1] Therefore, the choice of ligands is paramount in shielding the metal center and promoting the desired catalytic cycle.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific issues you may encounter during your thienylthiophene synthesis experiments in a direct question-and-answer format.

Issue 1: Low to No Product Yield in Suzuki-Miyaura Coupling

Question: I am attempting a Suzuki-Miyaura coupling between a brominated thiophene and a thiophene boronic acid, but I am observing very low to no formation of the desired thienylthiophene. What are the likely causes and how can I troubleshoot this?

Answer: This is a common and often frustrating issue. The root cause can typically be traced back to one of several factors related to the catalyst, reagents, or reaction conditions.

Causality and Solutions:

• Catalyst Deactivation by Sulfur: As mentioned, the sulfur atom in your thiophene substrate can irreversibly bind to the palladium catalyst, effectively shutting down the catalytic cycle.[1]

  • Solution 1: Ligand Selection is Key. Employ bulky, electron-rich phosphine ligands. These ligands can sterically hinder the approach of the sulfur atom to the palladium center and electronically favor the desired oxidative addition and reductive elimination steps. Examples of effective ligands include tri(o-tolyl)phosphine, Buchwald-type biaryl phosphine ligands, or N-heterocyclic carbenes (NHCs).

  • Solution 2: Increase Catalyst Loading. While not the most cost-effective approach, a modest increase in catalyst loading (e.g., from 1 mol% to 3-5 mol%) can sometimes compensate for gradual deactivation.[1]

• Inefficient Transmetalation: The transfer of the organic group from the boron atom to the palladium center can be a rate-limiting step.

  • Solution: Base Selection and Solvent Choice. The choice of base is critical for activating the boronic acid. Inorganic bases like potassium carbonate or cesium carbonate are commonly used. The solvent also plays a crucial role; polar aprotic solvents like DMF, dioxane, or toluene with an aqueous phase are often effective. The optimal combination will depend on the specific substrates.

• Deboronation of the Boronic Acid: Thiophene boronic acids can be susceptible to protodeboronation, especially at elevated temperatures, which reduces the concentration of the active coupling partner.[2]

  • Solution: Reaction Temperature and Time. Carefully control the reaction temperature. While higher temperatures can increase reaction rates, they can also promote deboronation. Running the reaction at the lowest effective temperature and for the shortest time necessary can mitigate this side reaction. Monitoring the reaction by TLC or GC-MS is crucial.

• Purity of Reagents and Solvents: Impurities in your starting materials or solvents, particularly water or oxygen, can significantly impact the reaction.[3][4]

  • Solution: Rigorous Experimental Setup. Ensure your reagents are pure and your solvents are anhydrous and degassed. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is essential to prevent oxidation of the catalyst and reagents.[3]

Experimental Protocol: Optimized Suzuki-Miyaura Coupling for Thienylthiophene Synthesis

• To a flame-dried Schlenk flask under an argon atmosphere, add the brominated thiophene (1.0 equiv), thiophene boronic acid (1.2 equiv), and the chosen base (e.g., K₂CO₃, 2.0 equiv).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) and the ligand if using a pre-catalyst system.

• Add the degassed solvent (e.g., toluene/water 4:1).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, and perform an aqueous workup.

• Purify the crude product by column chromatography.

Issue 2: Poor Regioselectivity in Direct C-H Arylation

Question: I am using a direct C-H arylation approach to synthesize a 2,5'-bithiophene, but I am getting a mixture of isomers. How can I improve the regioselectivity?

Answer: Direct C-H arylation is a powerful, atom-economical method, but controlling regioselectivity can be challenging due to the presence of multiple reactive C-H bonds on the thiophene ring.

Causality and Solutions:

• Inherent Reactivity of Thiophene C-H Bonds: The C-H bonds at the 2- and 5-positions of the thiophene ring are generally more acidic and sterically accessible than those at the 3- and 4-positions, making them more susceptible to activation.

  • Solution 1: Choice of Directing Group. Installing a directing group on the thiophene substrate can effectively guide the catalyst to a specific C-H bond.[5] Common directing groups include amides, esters, and pyridyl groups. The reaction then proceeds via a cyclometalated intermediate.

  • Solution 2: Steric Hindrance. The steric environment around the C-H bonds can influence selectivity. Bulky substituents on the thiophene ring can disfavor arylation at adjacent positions.

• Catalyst and Ligand Effects: The nature of the palladium catalyst and the associated ligands can significantly influence the regiochemical outcome.

  • Solution: Ligand Tuning. Phosphine-free catalyst systems or those with specific ligands can favor arylation at a particular position. For instance, some palladium complexes show a high preference for C2-arylation of thiophenes.[6][7][8] Experimentation with different catalyst/ligand combinations is often necessary.

Catalyst Selection Workflow for Direct C-H Arylation

Caption: Decision workflow for catalyst selection in direct C-H arylation.

Issue 3: Catalyst-Transfer Polycondensation (CTP) Stalls with Thieno[3,2-b]thiophene Monomers

Question: I am attempting to synthesize poly(thieno[3,2-b]thiophene) using Ni-catalyzed Catalyst-Transfer Polycondensation (CTP), but the polymerization stalls at low molecular weights. Why is this happening?

Answer: This is a known issue with fused thiophene monomers like thieno[3,2-b]thiophene in Ni-catalyzed CTP. While initially thought to be due to the formation of a stable Ni(0) π-complex with the electron-rich arene, recent evidence suggests a different deactivation pathway.

Causality and Solutions:

• C–S Bond Insertion: The nickel catalyst can undergo oxidative insertion into the C–S bonds of the thieno[3,2-b]thiophene monomer, forming a stable Ni(II) complex.[9] This effectively traps the catalyst in an off-cycle state, halting the polymerization.[9]

  • Solution 1: Catalyst Modification. Explore alternative nickel catalysts with different ligand spheres that may disfavor C–S insertion. While challenging, this is an active area of research.

  • Solution 2: Alternative Polymerization Methods. For monomers prone to this issue, consider other polymerization techniques such as Stille or Suzuki polycondensation, which may not be as susceptible to this specific catalyst deactivation pathway.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using palladium catalysts over nickel catalysts for thienylthiophene synthesis?

A1: Palladium catalysts are generally more versatile and tolerant of a wider range of functional groups compared to their nickel counterparts. They often exhibit higher catalytic activity, allowing for lower catalyst loadings. However, nickel catalysts can be a more cost-effective option, which is a significant consideration for large-scale synthesis.

Q2: How does the choice of solvent affect the efficiency of my thienylthiophene synthesis?

A2: The solvent plays a multifaceted role in cross-coupling reactions. It influences the solubility of the reagents, the stability of the catalyst, and the rate of the reaction.[10] For example, in Suzuki couplings, a combination of an organic solvent (like toluene or dioxane) and an aqueous phase is often used to dissolve both the organic substrates and the inorganic base. The choice of solvent can also impact the product yield.[10]

Q3: Can I use a phosphine-free palladium catalyst for the synthesis of thienylthiophenes?

Q4: My purification of the thienylthiophene product by silica gel chromatography is resulting in product decomposition. What can I do?

A4: Thiophene derivatives can sometimes be sensitive to the acidic nature of standard silica gel, leading to decomposition during chromatography.[3]

• Solution 1: Neutralize the Silica Gel. You can pre-treat the silica gel by slurrying it in a solvent containing a small amount of a non-nucleophilic base, such as triethylamine, and then packing the column as usual.[3]

• Solution 2: Alternative Purification Methods. Consider other purification techniques like recrystallization, preparative thin-layer chromatography (prep-TLC), or preparative high-performance liquid chromatography (prep-HPLC).

Summary of Catalyst Systems for Thienylthiophene Synthesis

Coupling Reaction	Typical Catalyst	Common Ligands	Key Considerations
Suzuki-Miyaura	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄	PPh₃, P(o-tol)₃, SPhos, XPhos	Prone to catalyst poisoning by sulfur; ligand choice is critical.[1]
Stille	Pd(PPh₃)₄, PdCl₂(PPh₃)₂	PPh₃, P(t-Bu)₃	Uses toxic organotin reagents.
Direct C-H Arylation	Pd(OAc)₂, PdCl₂	P(o-tol)₃, PCy₃, often ligandless	Regioselectivity can be an issue; may require directing groups.[11]
Catalyst-Transfer Polycondensation	Ni(dppp)Cl₂, Ni(dppe)Cl₂	dppp, dppe	Can stall with fused thiophenes due to C-S insertion.[9]

References

• Tami, J. L., Zimmerman, P. M., & McNeil, A. J. (2019). Rethinking Catalyst Trapping in Ni-Catalyzed Thieno[3,2-b]thiophene Polymerization. Journal of the American Chemical Society, 141(35), 13902–13907. [Link]

• Li, Y., Wang, J., Huang, M., Wang, Z., Wu, Y., & Wu, Y. (2014). Low catalyst loading of a bis(alkoxo)palladium complex enables an efficient phosphine-free direct C-H arylation of thiophenes at C2. The Journal of Organic Chemistry, 79(6), 2890–2897. [Link]

• Messire, G., Ferreira, V., Caillet, E., Bodin, L., & Berteina-Raboin, S. (2023). Sabinene: A New Green Solvent Used in the Synthesis of Thiazolo[5,4-b]pyridines by Thermal or Microwave Activation. Molecules, 28(20), 7088. [https://www.researchgate.net/publication/374944903_Sabinene_A_New_Green_Solvent_Used_in_the_Synthesis_of_Thiazolo54-bpyridines_by_Thermal_or_Microwave_Activation]([Link]_ of_Thiazolo54-bpyridines_by_Thermal_or_Microwave_Activation)

• Bensaid, S., Roger, J., Beydoun, K., Roy, D., & Doucet, H. (2012). ChemInform Abstract: Direct 2‐Arylation of Thiophene Using Low Loading of a Phosphine‐Free Palladium Catalyst. ChemInform, 43(16). [Link]

• D’Amato, E., et al. (2019). TetraPh-Tol-BITIOPO: a new atropisomeric 3,3'-bithiophene based phosphine oxide as an organocatalyst in Lewis base-catalyzed Lewis acid mediated reactions. Organic & Biomolecular Chemistry, 17(28), 6856-6866. [Link]

• Gendron, T., et al. (2018). The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. Molecules, 23(4), 834. [Link]

• Daugulis, O., Roane, J., & Tran, L. D. (2015). Palladium-Catalyzed, Ligand-Directed C−H Functionalization Reactions. Chemical Reviews, 115(11), 5564–5672. [Link]

• Melucci, M., et al. (2007). Solvent-Free, Microwave-Assisted Synthesis of Thiophene Oligomers via Suzuki Coupling. Synlett, 2007(12), 1877-1881. [Link]

• Liu, W., et al. (2015). Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)s by Suzuki polycondensation. Polymer Chemistry, 6(42), 7435-7443. [Link]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Thiophene synthesis [organic-chemistry.org]
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• 8. Sci-Hub. ChemInform Abstract: Direct 2‐Arylation of Thiophene Using Low Loading of a Phosphine‐Free Palladium Catalyst. / ChemInform, 2012 [sci-hub.jp]
• 9. Rethinking Catalyst Trapping in Ni-Catalyzed Thieno[3,2-b]thiophene Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

For professionals in drug discovery and materials science, the unequivocal confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. This guide provides an in-depth, practical framework for the structural validation of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, a heterocyclic compound with significant potential in medicinal chemistry and materials science.[1] We will move beyond a simple recitation of techniques, instead focusing on the strategic application of modern analytical methods to create a self-validating system of structural proof.

The compound in focus, Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate (CAS 243669-48-9), possesses a molecular formula of C₁₁H₁₁NO₂S₂ and a molecular weight of 253.33 g/mol .[1] Its synthesis is commonly achieved through the Gewald reaction, a versatile method for the formation of 2-aminothiophenes.[1] This guide will compare the expected analytical data for our target molecule with a structurally similar compound, Ethyl 2-amino-4-phenylthiophene-3-carboxylate, to highlight the nuances of spectroscopic interpretation.

The Strategic Workflow of Structural Elucidation

A robust structural validation is not a linear process but rather an integrated workflow where each piece of data corroborates the others. The diagram below illustrates the interdependent nature of the techniques we will employ.

Caption: A workflow diagram illustrating the integrated approach to structural validation, from synthesis to spectroscopic analysis and final confirmation.

Mass Spectrometry: The First Checkpoint

Expertise & Experience: Mass spectrometry serves as our initial and most direct confirmation of the molecular weight. For a compound like Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, we would expect to see a prominent molecular ion peak ([M]⁺) or, more commonly in modern electrospray ionization (ESI) mass spectrometry, a protonated molecule ([M+H]⁺).

Trustworthiness: The high resolution of modern mass spectrometers allows for the determination of the elemental composition, providing a stringent check on the molecular formula.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of the purified compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an ESI-TOF (Electrospray Ionization - Time of Flight) mass spectrometer.

• Parameters:

  • Ionization Mode: Positive ion mode is typically used to observe the [M+H]⁺ ion.

  • Mass Range: Scan from m/z 100 to 500 to ensure capture of the molecular ion and potential fragments.

  • Capillary Voltage: ~3.5 kV.

  • Nebulizer Pressure: ~2 bar.

  • Drying Gas Flow: ~8 L/min at 200°C.

• Data Analysis: Look for a peak corresponding to the calculated exact mass of the [M+H]⁺ ion.

Data Presentation: Expected HRMS Data

Compound	Molecular Formula	Calculated Exact Mass [M+H]⁺	Observed m/z
Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate	C₁₁H₁₁NO₂S₂	254.0256	~254.025
Ethyl 2-amino-4-phenylthiophene-3-carboxylate	C₁₃H₁₃NO₂S	248.0740	~248.074

Note: The phenyl analogue has a lower molecular weight due to the absence of the second sulfur atom.

Infrared Spectroscopy: Identifying the Key Functional Groups

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For our target compound, we are particularly interested in the N-H stretches of the amine, the C=O stretch of the ester, and the characteristic vibrations of the thiophene rings.

Trustworthiness: The presence or absence of key absorption bands provides a quick and reliable confirmation of the major structural features.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: 16 scans are typically co-added to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands and compare them to known values for similar functional groups.

Data Presentation: Key IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Rationale
N-H Stretch (Amine)	3400-3200 (two bands)	Asymmetric and symmetric stretching of the primary amine.
C-H Stretch (Aromatic)	3100-3000	C-H stretching vibrations on the thiophene rings.[2]
C-H Stretch (Aliphatic)	2980-2850	C-H stretching of the ethyl group.
C=O Stretch (Ester)	~1680	Carbonyl stretch of the ethyl ester.
C=C Stretch (Aromatic)	1600-1450	Ring stretching vibrations of the thiophene moieties.
C-N Stretch	1340-1250	Stretching vibration of the amine C-N bond.
C-O Stretch	1250-1100	Stretching vibrations of the ester C-O bonds.
C-S Stretch	~700	Characteristic stretching of the thiophene C-S bond.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

Expertise & Experience: NMR spectroscopy is the most powerful tool for elucidating the detailed structure of an organic molecule. A combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) experiments allows us to piece together the complete connectivity of the molecule.

Trustworthiness: The self-consistency of the data from multiple NMR experiments provides an exceptionally high level of confidence in the final structure.

¹H NMR Spectroscopy: Proton Environments and Connectivity

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 8-16.

  • Relaxation Delay: 1-2 seconds.

• Data Analysis: Analyze the chemical shift, integration, and multiplicity of each signal.

Data Presentation: Predicted ¹H NMR Data (in CDCl₃)

Protons	Predicted δ (ppm)	Multiplicity	Integration	Assignment	Comparison with Phenyl Analogue
NH₂	~6.1	Broad Singlet	2H	Amino group	Similar chemical shift expected.
Thiophene-H (on main ring)	~7.0	Singlet	1H	H-5 of the main thiophene ring	Will be a singlet.
Thienyl-H	7.0-7.5	Multiplet	3H	Protons on the 2-thienyl substituent	Phenyl protons would appear in a similar region but with different splitting.
-OCH₂-	~4.3	Quartet	2H	Methylene of the ethyl ester	Similar chemical shift and multiplicity.
-CH₃	~1.4	Triplet	3H	Methyl of the ethyl ester	Similar chemical shift and multiplicity.

Note: Predicted chemical shifts can be obtained from software like NMRDB.org.[1]

¹³C NMR Spectroscopy: The Carbon Skeleton

Experimental Protocol: ¹³C NMR

• Sample Preparation: Same as for ¹H NMR.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Parameters:

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

• Data Analysis: Identify the chemical shift of each unique carbon atom.

Data Presentation: Predicted ¹³C NMR Data (in CDCl₃)

Carbons	Predicted δ (ppm)	Assignment	Comparison with Phenyl Analogue
C=O	~166	Ester carbonyl	Similar chemical shift.
C-2 (Amino-bearing)	~164	Similar chemical shift.
Aromatic/Thienyl Carbons	100-140	8 distinct signals expected	The phenyl analogue would show fewer signals in this region.
-OCH₂-	~60	Methylene of the ethyl ester	Similar chemical shift.
-CH₃	~14	Methyl of the ethyl ester	Similar chemical shift.

2D NMR: Connecting the Pieces

Expertise & Experience: 2D NMR experiments are crucial for unambiguously assigning the ¹H and ¹³C signals and confirming the connectivity.

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings (protons on adjacent carbons). We would expect to see a correlation between the -OCH₂- and -CH₃ protons of the ethyl group.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons. This allows for the unambiguous assignment of the carbons that have attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2-3 bonds away. This is key for identifying the connectivity of quaternary carbons and piecing together the entire molecular framework. For instance, the -OCH₂- protons should show a correlation to the ester carbonyl carbon.

Caption: A simplified representation of key expected HMBC correlations for Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate.

Conclusion: A Self-Validating Structural Proof

By systematically applying this multi-faceted analytical approach, we can achieve an unambiguous structural validation of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate. The convergence of data from mass spectrometry (confirming molecular weight and formula), IR spectroscopy (identifying key functional groups), and a suite of NMR experiments (elucidating the precise atomic connectivity) creates a robust and self-validating body of evidence. This rigorous approach ensures the scientific integrity of subsequent research and development efforts that rely on this important molecular scaffold.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 521132, Ethyl 2-amino-4-methylthiophene-3-carboxylate. [Link].

• Mamatha, D. M., et al. (2023). SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. ResearchGate. [Link].

• NMRDB.org. Predict 1H proton NMR spectra. [Link].

• The Royal Society of Chemistry. (2019). Supporting information Ethyl-1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5- carboxylate, (4a). [Link].

• IOSR Journal of Applied Physics. (2014). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. [Link].

• International Journal of Pharmaceutical Sciences Review and Research. (2017). Research Article. [Link].

Sources

• 1. Visualizer loader [nmrdb.org]
• 2. Machine learning spectroscopy to advance computation and analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Spectroscopic Showdown: Differentiating 2-Aminothiophene Isomers for Researchers and Drug Development Professionals

A deep dive into the nuanced spectroscopic differences between 2-aminothiophene and its 3-amino isomer is critical for unambiguous identification in complex synthetic schemes and drug discovery pipelines. This guide provides a comprehensive comparison of their nuclear magnetic resonance (NMR), Fourier-transform infrared (FTIR), ultraviolet-visible (UV-Vis), and mass spectrometry (MS) profiles, complete with experimental protocols and mechanistic interpretations to empower researchers in their analytical endeavors.

The aminothiophene scaffold is a privileged motif in medicinal chemistry, appearing in a wide array of biologically active compounds.[1][2] The seemingly subtle shift of the amino group from the 2- to the 3-position on the thiophene ring can profoundly impact a molecule's physicochemical properties and biological activity. Consequently, the ability to definitively distinguish between these isomers is paramount. This guide serves as a practical, in-depth reference for scientists to navigate the spectroscopic intricacies of 2- and 3-aminothiophene.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Rings

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The distinct electronic environments of the protons and carbons in 2- and 3-aminothiophene give rise to unique chemical shifts and coupling patterns in their ¹H and ¹³C NMR spectra.

Causality Behind Experimental Choices in NMR:

The choice of solvent, concentration, and NMR experiment is crucial for obtaining high-quality, interpretable data. Deuterated chloroform (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds. However, for compounds with limited solubility or those that may engage in hydrogen bonding, deuterated dimethyl sulfoxide (DMSO-d₆) can be a better alternative. The concentration of the sample should be optimized to achieve a good signal-to-noise ratio without causing issues with viscosity or aggregation. Standard one-dimensional ¹H and ¹³C NMR experiments are the workhorses for initial characterization. For more complex structures or to definitively assign resonances, two-dimensional techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are indispensable.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the aminothiophene isomer.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Cap the NMR tube and gently invert to ensure complete dissolution.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the ¹H and ¹³C frequencies.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum. Typical parameters include a 30-degree pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 or more).

Figure 1: Experimental workflow for NMR spectroscopy.

Comparative ¹H and ¹³C NMR Data:

Isomer	Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
2-Aminothiophene	3-H	~6.2-6.4	~105-110
4-H	~6.6-6.8	~120-125
5-H	~6.9-7.1	~125-130
NH₂	~3.5-4.5 (broad)	-
C2	-	~150-155
3-Aminothiophene	2-H	~6.8-7.0	~120-125
4-H	~6.5-6.7	~110-115
5-H	~7.0-7.2	~125-130
NH₂	~3.5-4.5 (broad)	-
C3	-	~145-150

Note: The chemical shifts are approximate and can vary depending on the solvent and concentration.

Interpretation: The position of the electron-donating amino group significantly influences the electron density distribution in the thiophene ring, leading to distinct chemical shifts. In 2-aminothiophene, the amino group at C2 strongly shields the adjacent C3 and C5 positions through resonance, resulting in upfield shifts for their attached protons. In contrast, the amino group in 3-aminothiophene exerts its strongest shielding effect on the ortho C2 and C4 positions. These predictable shielding and deshielding effects provide a reliable basis for distinguishing the two isomers.

Fourier-Transform Infrared (FTIR) Spectroscopy: Vibrational Fingerprints

FTIR spectroscopy probes the vibrational modes of molecules, providing a unique "fingerprint" for each compound. The characteristic stretching and bending frequencies of the N-H, C-H, C=C, and C-S bonds in the aminothiophene isomers allow for their differentiation.

Causality Behind Experimental Choices in FTIR:

Attenuated Total Reflectance (ATR) is a commonly used sampling technique for liquid and solid samples as it requires minimal sample preparation. A background spectrum of the empty ATR crystal is always recorded before the sample spectrum to subtract any contributions from the instrument and the environment. The number of scans is chosen to obtain a spectrum with a good signal-to-noise ratio.

Experimental Protocol: ATR-FTIR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small drop of the liquid aminothiophene isomer onto the center of the ATR crystal.

• Data Acquisition: Acquire the FTIR spectrum of the sample over the desired range (typically 4000-400 cm⁻¹). Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

• Data Processing: The acquired spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Figure 2: Experimental workflow for ATR-FTIR spectroscopy.

Comparative FTIR Data:

Vibrational Mode	2-Aminothiophene (cm⁻¹)	3-Aminothiophene (cm⁻¹)
N-H Stretch (asymmetric)	~3400-3500	~3400-3500
N-H Stretch (symmetric)	~3300-3400	~3300-3400
Aromatic C-H Stretch	~3050-3150	~3050-3150
C=C Stretch (ring)	~1550-1600	~1550-1600
N-H Bend (scissoring)	~1600-1650	~1600-1650
C-N Stretch	~1250-1350	~1250-1350
C-S Stretch	~650-750	~650-750
C-H Out-of-Plane Bend	Multiple bands in 700-900 region	Multiple bands in 700-900 region

Note: The frequencies are approximate and can be influenced by intermolecular interactions.

Interpretation: While many of the fundamental vibrational frequencies overlap, the "fingerprint" region (below 1500 cm⁻¹) will exhibit subtle but reproducible differences in the patterns of the C-H out-of-plane bending and ring deformation modes. These differences arise from the distinct symmetry and distribution of vibrational coupling in the two isomers. For instance, the pattern of C-H out-of-plane bending bands can be indicative of the substitution pattern on the aromatic ring.[3]

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The position of the absorption maximum (λmax) is sensitive to the extent of conjugation and the nature of the substituents on the chromophore.

Causality Behind Experimental Choices in UV-Vis:

Methanol is a common solvent for UV-Vis spectroscopy due to its transparency in the UV region and its ability to dissolve a wide range of polar and non-polar compounds. A quartz cuvette is used because glass absorbs UV light. The concentration of the solution is prepared to ensure that the absorbance falls within the linear range of the instrument (typically 0.1 to 1.0 absorbance units).

Experimental Protocol: UV-Vis Spectroscopy

• Solution Preparation:

  • Prepare a stock solution of the aminothiophene isomer in a suitable UV-grade solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

  • Dilute the stock solution to an appropriate concentration (e.g., 10 µg/mL) to obtain an absorbance reading within the optimal range.

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up.

  • Set the desired wavelength range (e.g., 200-400 nm).

• Blank Measurement:

  • Fill a clean quartz cuvette with the pure solvent.

  • Place the cuvette in the spectrophotometer and record a baseline (blank) spectrum.

• Sample Measurement:

  • Rinse the cuvette with the sample solution and then fill it.

  • Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

Figure 3: Experimental workflow for UV-Vis spectroscopy.

Comparative UV-Vis Data:

Isomer	λmax (nm) in Methanol
2-Aminothiophene	~270-280
3-Aminothiophene	~260-270

Note: The λmax values are approximate and can be influenced by the solvent.

Interpretation: The amino group, being an auxochrome, extends the conjugation of the thiophene chromophore, causing a bathochromic (red) shift in the absorption maximum compared to unsubstituted thiophene. The greater resonance interaction of the amino group at the 2-position with the sulfur atom leads to a slightly longer wavelength of maximum absorption for 2-aminothiophene compared to the 3-amino isomer. This difference, though small, can be a useful diagnostic tool.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. Electron Ionization (EI) is a common technique for volatile organic compounds, which often leads to extensive fragmentation, providing a unique fragmentation pattern that can be used for identification.

Causality Behind Experimental Choices in MS:

Electron ionization at 70 eV is a standard condition that provides reproducible fragmentation patterns. A direct insertion probe or a gas chromatography (GC) inlet can be used to introduce the sample into the ion source, depending on the sample's volatility and purity.

Experimental Protocol: Electron Ionization-Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the aminothiophene isomer into the mass spectrometer's ion source via a direct insertion probe or a GC inlet.

• Ionization: Bombard the sample molecules with a beam of electrons (typically at 70 eV) to generate a molecular ion and various fragment ions.

• Mass Analysis: Separate the ions based on their mass-to-charge ratio using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

Figure 4: Experimental workflow for EI-Mass Spectrometry.

Comparative Mass Spectrometry Data:

Both 2- and 3-aminothiophene have a molecular weight of 99.16 g/mol . Their mass spectra will both show a molecular ion peak (M⁺) at m/z = 99. However, the relative intensities of the fragment ions will differ.

Expected Fragmentation Patterns:

• Common Fragments: Both isomers are expected to show fragments corresponding to the loss of HCN (m/z = 72) and the formation of the thiophylliym ion (m/z = 84) through rearrangement.

• Distinguishing Fragments: The fragmentation of the thiophene ring itself is likely to be influenced by the position of the amino group. For 2-aminothiophene, cleavage of the C2-C3 and C4-C5 bonds could lead to characteristic fragments. For 3-aminothiophene, cleavage of the C2-C3 and C3-C4 bonds would produce a different set of fragment ions. A detailed analysis of the relative abundances of these fragments is necessary for differentiation.

Interpretation: The position of the amino group will direct the fragmentation pathways. For example, the initial loss of a hydrogen radical from the amino group followed by ring opening and subsequent fragmentation will likely lead to different dominant fragment ions for each isomer. Careful comparison of the fragmentation patterns with reference spectra or computational predictions is essential for unambiguous identification.

Conclusion

The spectroscopic differentiation of 2-aminothiophene and 3-aminothiophene is a tractable yet nuanced analytical challenge. While each technique provides valuable information, a combination of NMR, FTIR, UV-Vis, and MS is recommended for unequivocal identification. This guide provides the foundational knowledge, experimental frameworks, and comparative data to empower researchers to confidently distinguish between these crucial building blocks in their synthetic and drug discovery endeavors. By understanding the underlying principles that govern their distinct spectroscopic behaviors, scientists can ensure the structural integrity of their compounds and accelerate the pace of their research.

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A Comparative Analysis of the Bioactivity of Thienylthiophene Derivatives: A Guide for Drug Discovery Professionals

Introduction: The Rising Prominence of Thienylthiophenes in Medicinal Chemistry

In the landscape of heterocyclic compounds, thienylthiophene scaffolds have emerged as a privileged structure in modern drug discovery. Their unique electronic and structural properties, arising from the fusion of two thiophene rings, render them versatile pharmacophores capable of interacting with a wide array of biological targets. This guide provides a comprehensive comparative analysis of the bioactivity of various thienylthiophene derivatives, with a focus on their anticancer, antimicrobial, and anti-inflammatory potential. By presenting supporting experimental data, detailed protocols, and mechanistic insights, we aim to equip researchers, scientists, and drug development professionals with the critical information needed to navigate the chemical space of thienylthiophene derivatives and accelerate the discovery of novel therapeutic agents.

The rationale for focusing on thienylthiophenes lies in their enhanced aromaticity and planar structure compared to a single thiophene ring, which can lead to more effective π-π stacking and hydrophobic interactions with biological macromolecules. Furthermore, the sulfur atoms in the rings can act as hydrogen bond acceptors, further enhancing binding affinities. This guide will delve into specific examples of thienylthiophene derivatives and compare their biological activities, providing a valuable resource for structure-activity relationship (SAR) studies and the rational design of next-generation therapeutics.

Anticancer Activity: Targeting Key Pathways in Oncology

Thienylthiophene derivatives have demonstrated significant potential as anticancer agents, with several studies highlighting their ability to inhibit cancer cell proliferation and induce apoptosis. A key mechanism of action for many of these compounds is the inhibition of critical signaling pathways involved in tumor growth and angiogenesis, such as the Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) pathway.

Comparative Efficacy of Thienylthiophene Derivatives

The anticancer activity of thienylthiophene derivatives is often evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The following table summarizes the in vitro cytotoxic activity of a selection of thienylthiophene derivatives, showcasing their potency and selectivity.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference Compound	Reference IC50 (µM)	Citation
3b	Thienopyrimidine	HepG2 (Liver)	3.105 ± 0.14	Sorafenib	2.98 ± 0.11	[1]
3b	Thienopyrimidine	PC-3 (Prostate)	2.15 ± 0.12	Sorafenib	3.54 ± 0.15	[1]
4c	Thienopyrrole	HepG2 (Liver)	3.023 ± 0.13	Sorafenib	2.98 ± 0.11	[1]
4c	Thienopyrrole	PC-3 (Prostate)	3.12 ± 0.14	Sorafenib	3.54 ± 0.15	[1]
2b	Thiophene Carboxamide	Hep3B (Liver)	5.46	Doxorubicin	0.87	[2]
20b	5-(Thiophen-2-yl)-1,3,4-thiadiazole	HepG-2 (Liver)	8.03 ± 0.5	Cisplatin	1.40 ± 1.1	[3]
20b	5-(Thiophen-2-yl)-1,3,4-thiadiazole	A-549 (Lung)	4.37 ± 0.7	Cisplatin	0.95 ± 0.90	[3]
14d	Thiophene-3-carboxamide	HCT116 (Colon)	Not specified	Not specified	Not specified	[4]
14d	Thiophene-3-carboxamide	MCF7 (Breast)	Not specified	Not specified	Not specified	[4]
14d	Thiophene-3-carboxamide	PC3 (Prostate)	Not specified	Not specified	Not specified	[4]
14d	Thiophene-3-carboxamide	A549 (Lung)	Not specified	Not specified	Not specified	[4]

Analysis of Structure-Activity Relationships:

The data reveals that substitutions on the thienylthiophene core play a crucial role in determining anticancer potency. For instance, in the thienopyrimidine series, the presence of a chloro group on the phenyl ring (compound 3b ) enhances activity against both liver and prostate cancer cell lines.[1] Similarly, for the 5-(thiophen-2-yl)-1,3,4-thiadiazole derivatives, the specific substitutions in compound 20b lead to potent activity against lung cancer cells.[3] These observations underscore the importance of targeted modifications to optimize the anticancer efficacy of thienylthiophene-based compounds.

Mechanism of Action: Inhibition of the VEGFR-2 Signaling Pathway

A significant number of anticancer thienylthiophene derivatives exert their effect by targeting the VEGFR-2 signaling pathway, a critical regulator of angiogenesis. By inhibiting VEGFR-2, these compounds can disrupt the formation of new blood vessels that supply tumors with essential nutrients and oxygen, thereby impeding tumor growth and metastasis.

Below is a diagram illustrating the VEGFR-2 signaling pathway and the point of intervention by thienylthiophene derivatives.

Caption: VEGFR-2 signaling pathway and inhibition by thienylthiophene derivatives.

Molecular docking studies have revealed that certain thienylthiophene derivatives can bind to the ATP-binding site of the VEGFR-2 kinase domain.[1] This binding event prevents the phosphorylation of VEGFR-2 and the subsequent activation of downstream signaling cascades, including the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways, which are crucial for endothelial cell proliferation, migration, and survival.[1] For example, compound 4c , a thienopyrrole derivative, has been shown to form a hydrogen bond with the Thr916 residue in the VEGFR-2 active site, contributing to its inhibitory effect.[1]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess the cytotoxic effects of potential anticancer drugs.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thienylthiophene derivatives in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Activity: A New Frontier Against Drug-Resistant Pathogens

The emergence of multidrug-resistant (MDR) bacteria poses a significant threat to global health. Thienylthiophene derivatives have shown promising antimicrobial activity against a range of pathogenic bacteria and fungi, making them attractive candidates for the development of new anti-infective agents.

Comparative Efficacy of Thienylthiophene Derivatives

The antimicrobial potency of thienylthiophene derivatives is typically determined by their minimum inhibitory concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism. The following table presents the MIC values of selected thienylthiophene derivatives against various microbial strains.

Compound ID	Derivative Class	Microorganism	MIC (µg/mL)	Reference Drug	Reference MIC (µg/mL)	Citation
5d	bis-pyrazole	Staphylococcus aureus	12.5	Penicillin G	12.5	[5]
5d	bis-pyrazole	Pseudomonas aeruginosa	12.5	Streptomycin	25	[5]
5d	bis-pyrazole	Escherichia coli	25	Streptomycin	50	[5]
5d	bis-pyrazole	Geotricum candidum	6.25	Amphotericin B	12.5	[5]
5d	bis-pyrazole	Syncephalastrum racemosum	12.5	Amphotericin B	12.5	[5]
7b	Pyridine-substituted thiophene	Streptococcus pneumoniae	23.8 (100% inhibition)	Ampicillin	23.8	[6]
8	Pyridine-substituted thiophene	Bacillus subtilis	32.4 (100% inhibition)	Ampicillin	32.4	[6]
7a	Pyridine-substituted thiophene	Pseudomonas aeruginosa	17.1 (98.8% inhibition)	Gentamicin	17.3	[6]
4	Thiophene derivative	Colistin-Resistant A. baumannii	16-32 (MIC50)	Colistin	>64	[7]
8	Thiophene derivative	Colistin-Resistant E. coli	8-32 (MIC50)	Colistin	>64	[7]

Analysis of Structure-Activity Relationships:

The antimicrobial data highlights the broad-spectrum activity of certain thienylthiophene derivatives. Compound 5d , a bis-pyrazole derivative, exhibits potent activity against both Gram-positive and Gram-negative bacteria, as well as fungi.[5] Notably, its activity against Pseudomonas aeruginosa and Geotricum candidum surpasses that of the standard drugs streptomycin and amphotericin B, respectively.[5] The pyridine-substituted thiophenes also demonstrate significant antibacterial efficacy, with some showing activity comparable to ampicillin and gentamicin.[6] Importantly, some thiophene derivatives have shown activity against colistin-resistant bacteria, indicating their potential to combat challenging MDR infections.[7]

Experimental Protocol: Agar Well Diffusion Method

The agar well diffusion method is a widely used technique for screening the antimicrobial activity of new compounds.

Principle: An antimicrobial agent diffuses from a well through a solidified agar medium, creating a concentration gradient. If the organism is susceptible to the agent, a zone of inhibition (no growth) will appear around the well.

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in sterile saline or broth to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Inoculation of Agar Plates: Uniformly spread the microbial suspension over the entire surface of a sterile Mueller-Hinton agar plate using a sterile cotton swab.

• Well Preparation: Create wells (6-8 mm in diameter) in the agar plate using a sterile cork borer.

• Compound Application: Add a fixed volume (e.g., 50-100 µL) of the thienylthiophene derivative solution (at a known concentration) into each well. A negative control (solvent) and a positive control (standard antibiotic) should be included on each plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 25-30°C for 48-72 hours for fungi.

• Measurement of Inhibition Zones: Measure the diameter of the zone of inhibition (including the well diameter) in millimeters.

• Interpretation: A larger zone of inhibition indicates greater antimicrobial activity.

Caption: Workflow for the agar well diffusion assay.

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. Thienylthiophene derivatives have emerged as promising anti-inflammatory agents, with their mechanism of action often involving the modulation of key inflammatory pathways, such as the NF-κB signaling pathway.

Comparative Efficacy of Thienylthiophene Derivatives

The in vivo anti-inflammatory activity of thienylthiophene derivatives is commonly assessed using the carrageenan-induced paw edema model in rodents. The percentage of edema inhibition is a key parameter for comparing the efficacy of different compounds.

Compound ID	Derivative Class	Dose (mg/kg)	Edema Inhibition (%)	Reference Drug	Reference Inhibition (%)	Citation
16	Thiophenic derivative	Not specified	48.94	Sodium Diclofenac	Not specified	[8]
17	Thiophenic derivative	Not specified	47	Sodium Diclofenac	Not specified	[8]
18	Symmetric thiophene	Not specified	30	Not specified	Not specified	[8]
1c	3-amino-4-cyanothiophene	Not specified	High	Ibuprofen	Not specified	[9]

Analysis of Structure-Activity Relationships:

The available data indicates that specific substitutions on the thiophene ring are critical for anti-inflammatory activity. For instance, compounds 16 and 17 , which bear methyl and chlorine substituents, exhibit significant edema inhibition, comparable to the standard drug diclofenac.[8] This suggests that the electronic and steric properties of the substituents influence the interaction of the compounds with their biological targets.

Mechanism of Action: Modulation of the NF-κB Signaling Pathway

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory genes. The inhibition of the NF-κB signaling pathway is a key therapeutic strategy for inflammatory diseases. Some bioactive compounds have been shown to inhibit NF-κB activation, and this is a plausible mechanism for the anti-inflammatory effects of certain thienylthiophene derivatives.

The diagram below illustrates the canonical NF-κB signaling pathway and a potential point of intervention.

Caption: Canonical NF-κB signaling pathway and a potential target for thienylthiophene derivatives.

While direct evidence for the interaction of thienylthiophene derivatives with specific components of the NF-κB pathway is still emerging, their structural similarity to known NF-κB inhibitors suggests that they may act by inhibiting the IκB kinase (IKK) complex.[10][11] Inhibition of IKK would prevent the phosphorylation and subsequent degradation of IκBα, thereby sequestering NF-κB in the cytoplasm and preventing the transcription of pro-inflammatory genes.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is a standard method for evaluating the anti-inflammatory activity of new compounds.

Principle: Subplantar injection of carrageenan, a phlogistic agent, induces an acute inflammatory response characterized by paw edema. The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male Wistar or Sprague-Dawley rats (150-200 g) for at least one week under standard laboratory conditions with free access to food and water.

• Grouping and Fasting: Divide the animals into groups (n=6-8 per group): a control group, a standard drug group (e.g., indomethacin or diclofenac), and test groups receiving different doses of the thienylthiophene derivative. Fast the animals overnight before the experiment.

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally 30-60 minutes before carrageenan injection. The control group receives the vehicle.

• Induction of Edema: Measure the initial paw volume of the right hind paw of each rat using a plethysmometer. Inject 0.1 mL of a 1% (w/v) carrageenan suspension in sterile saline into the subplantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume at 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of edema increase for each group at each time point compared to the initial paw volume. The percentage of inhibition of edema is calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Conclusion and Future Directions

This comparative analysis demonstrates the significant and diverse biological activities of thienylthiophene derivatives. Their potential as anticancer, antimicrobial, and anti-inflammatory agents is well-supported by experimental data. The modular nature of the thienylthiophene scaffold allows for extensive chemical modifications, providing a rich platform for the optimization of potency, selectivity, and pharmacokinetic properties.

Future research in this area should focus on:

• Expansion of the Chemical Space: Synthesis and screening of novel thienylthiophene libraries with diverse substitution patterns to identify new lead compounds with improved bioactivity and drug-like properties.

• In-depth Mechanistic Studies: Elucidation of the precise molecular targets and mechanisms of action for the most promising derivatives to guide rational drug design and identify potential biomarkers of response.

• In Vivo Efficacy and Safety Studies: Comprehensive evaluation of the in vivo efficacy, pharmacokinetics, and toxicology of lead candidates in relevant animal models to assess their therapeutic potential and safety profile.

• Development of Drug Delivery Systems: Formulation of thienylthiophene derivatives into advanced drug delivery systems to enhance their solubility, bioavailability, and targeted delivery to the site of action.

By leveraging the insights provided in this guide and pursuing these future directions, the scientific community can unlock the full therapeutic potential of thienylthiophene derivatives and translate these promising compounds into novel medicines for a range of human diseases.

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A Senior Application Scientist's Guide to Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate and its Analogs

An In-depth Comparison of Synthesis, Bioactivity, and Structure-Activity Relationships for Drug Discovery Professionals

The thiophene ring is a cornerstone scaffold in medicinal chemistry, prized for its ability to act as a bioisostere of a benzene ring while offering unique electronic properties and hydrogen bonding capabilities.[1] Within this class, 2-aminothiophene-3-carboxylates are particularly valuable synthetic intermediates, serving as building blocks for a diverse array of biologically active fused heterocyclic systems.[2] This guide focuses on a specific, promising derivative, Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, and provides a comparative analysis against its structural analogs, grounded in experimental data to inform drug discovery and development programs.

Synthesis: The Gewald Reaction as a Foundational Approach

The most direct and widely adopted method for synthesizing the 2-aminothiophene-3-carboxylate core is the Gewald three-component reaction.[3][4] This one-pot synthesis is valued for its operational simplicity and the diversity of substituents that can be introduced.

Causality of Experimental Choices: The reaction mechanism proceeds through a base-catalyzed Knoevenagel condensation between a ketone and an active methylene nitrile, followed by the addition of elemental sulfur and subsequent intramolecular cyclization.[5][6] The choice of base (often a secondary amine like diethylamine or morpholine) is critical; it must be strong enough to deprotonate the active methylene compound without promoting unwanted side reactions. The solvent, typically a polar protic solvent like ethanol, facilitates the dissolution of reactants and intermediates.

For the synthesis of the title compound, Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate , the specific precursors are 1-(thiophen-2-yl)ethan-1-one, ethyl cyanoacetate, and elemental sulfur.

Caption: Gewald synthesis of the title compound.

Comparative Synthesis of Analogs

The versatility of the Gewald reaction allows for the straightforward synthesis of various analogs by simply substituting the ketone precursor.[7]

Precursor Ketone	Resulting 4-Substituent	Analog Name
Acetone	Methyl	Ethyl 2-amino-4-methylthiophene-3-carboxylate[7]
Acetophenone	Phenyl	Ethyl 2-amino-4-phenylthiophene-3-carboxylate[7][8]
Butan-2-one	Ethyl	Ethyl 2-amino-4-ethyl-5-methylthiophene-3-carboxylate
Cyclohexanone	Cyclohexyl (fused)	Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

This synthetic accessibility is a key advantage, enabling the rapid generation of analog libraries for structure-activity relationship (SAR) studies.

Comparative Biological Activity

Thiophene derivatives exhibit a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, antioxidant, and antitumor properties.[8] The specific substitutions on the thiophene ring dramatically influence the type and potency of the biological response.

Antimicrobial Activity

The 2-aminothiophene scaffold is a recognized pharmacophore for antimicrobial agents.[9] A comparative analysis of the Minimum Inhibitory Concentration (MIC) reveals critical SAR insights.

Compound	4-Substituent	Activity Profile	Key Finding
Title Compound	2-Thienyl	Moderate antibacterial activity expected.	Bioisosteric replacement of phenyl with thienyl often modulates activity.
Analog A	Phenyl	Serves as a common benchmark. Activity varies with substitution on the phenyl ring.[10]	Electron-withdrawing groups (e.g., -NO2, -Cl) on the phenyl ring can enhance antibacterial activity.[10]
Analog B	4-Hydroxyphenyl	Potent antibacterial activity, sometimes exceeding standards like Ampicillin.[2]	The para-hydroxyl group likely engages in crucial hydrogen bonding with bacterial enzyme targets.
Analog C	Methyl	Generally lower antibacterial activity compared to aryl-substituted analogs.[11]	Suggests a requirement for a larger, more electronically diverse group at the 4-position for potent interaction.

One study demonstrated that 3-amino thiophene-2-carboxamide derivatives displayed higher antibacterial activity (inhibition ranges of 40.0-86.9%) compared to corresponding 3-hydroxy (20.0-78.3%) and 3-methyl (0-47.8%) analogs, highlighting the importance of the amino group for this specific activity.[11]

Anticancer and Kinase Inhibitory Activity

The 2-aminothiophene core is a privileged structure for designing kinase inhibitors, which are central to modern oncology.[12] These compounds often target the ATP-binding site of kinases. Several derivatives have shown selective cytostatic effects against various cancer cell lines, including prostate, kidney, and T-cell lymphoma lines.[13]

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A Comparative Guide to the Structure-Activity Relationship of 2-Aminothiophene Derivatives

The 2-aminothiophene scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets.[1] This versatility has led to the development of 2-aminothiophene derivatives with a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] This guide provides an in-depth comparison of the structure-activity relationships (SAR) of these derivatives, supported by experimental data, to inform and guide researchers in the field of drug discovery.

The inherent value of the 2-aminothiophene core lies in its unique electronic and structural features. The thiophene ring is a bioisostere of the phenyl group, offering similar steric properties with altered electronic characteristics.[4] The presence of the amino group at the C2 position provides a crucial hydrogen bond donor and a site for further chemical modification, allowing for the fine-tuning of a compound's physicochemical properties and biological activity.

I. Comparative SAR Analysis Across Therapeutic Areas

The biological activity of 2-aminothiophene derivatives is highly dependent on the nature and position of substituents on the thiophene ring. Understanding these relationships is critical for the rational design of new and more potent therapeutic agents.

2-aminothiophene derivatives have demonstrated significant potential as anticancer agents.[5] SAR studies have revealed that modifications at the C3, C4, C5, and N2 positions can dramatically influence their antiproliferative activity.

A study on a series of 2-aminothiophene derivatives against HeLa (cervical adenocarcinoma) and PANC-1 (pancreatic adenocarcinoma) cell lines highlighted the importance of specific substitutions for potent anticancer activity.[5] The derivatives 6CN14 and 7CN09, in particular, showed greater efficacy in inhibiting cancer cell proliferation, with some compounds exhibiting activity comparable or superior to the standard drug doxorubicin.[5] Notably, these compounds also showed a protective effect on non-tumoral 3T3 fibroblast cells, suggesting a degree of selectivity.[5]

Table 1: Comparative Anticancer Activity of Selected 2-Aminothiophene Derivatives

Compound	Cell Line	Concentration (µM)	Inhibition (%)	Reference
6CN14	HeLa	50	~90%	[5]
PANC-1	50	~85%	[5]
7CN09	HeLa	50	~88%	[5]
PANC-1	50	~80%	[5]
Doxorubicin	HeLa	50	~85%	[5]
PANC-1	50	~80%	[5]

Data is approximated from graphical representations in the source material.

The key takeaway from these studies is that the antiproliferative efficacy of 2-aminothiophene derivatives can be significantly enhanced through strategic substitution, offering a promising avenue for the development of novel cancer therapeutics.

The rise of antibiotic resistance has spurred the search for new antimicrobial agents, and 2-aminothiophene derivatives have emerged as a promising class of compounds.[6] Their SAR is characterized by the influence of substituents on their ability to inhibit the growth of both Gram-positive and Gram-negative bacteria.

In a study evaluating a series of novel thiophene-2-carboxamide derivatives, compounds with a 3-amino substituent (7a-c) displayed greater antibacterial activity than those with 3-hydroxy (3a-c) or 3-methyl (5a-c) groups.[7][8] This suggests that the presence of an amino group at the C3 position is crucial for potent antibacterial action.[8] The electron-donating nature of the amino group is thought to increase the electron density on the thiophene ring, which may enhance its interaction with bacterial targets.[8]

Furthermore, the nature of the substituent on the aryl ring attached to the carboxamide moiety plays a significant role. The derivative 7b , which contains a methoxy group, showed excellent activity against P. aeruginosa, S. aureus, and B. subtilis.[7]

Table 2: Comparative Antibacterial Activity of 3-Substituted Thiophene-2-Carboxamide Derivatives

Compound	Substituent at C3	Aryl Substituent	P. aeruginosa (% Inhibition)	S. aureus (% Inhibition)	B. subtilis (% Inhibition)	Reference
7a	Amino	H	65.2	66.7	73.9	[7]
7b	Amino	4-OCH₃	86.9	83.3	82.6	[7]
7c	Amino	4-Cl	73.9	66.7	73.9	[7]
3b	Hydroxy	4-OCH₃	78.3	70.8	78.3	[7]
5b	Methyl	4-OCH₃	43.5	37.5	47.8	[7]
Ampicillin	-	-	100	100	100	[7]

These findings underscore the importance of both the substituent at the C3 position and the electronic properties of the aryl moiety in determining the antibacterial potency of 2-aminothiophene derivatives.

Chronic inflammation is implicated in a wide range of diseases, and 2-aminothiophene derivatives have been investigated for their anti-inflammatory potential.[3][9] The commercial anti-inflammatory drug Tinoridine is a notable example of a successful therapeutic agent based on this scaffold.[10][11]

The anti-inflammatory activity of these compounds is often attributed to their ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).[11] SAR studies have shown that the presence of specific functional groups, such as carboxylic acids, esters, amides, and methoxy groups, is important for their anti-inflammatory effects.[11] These groups likely play a role in the recognition and binding of the compounds to their biological targets.[11]

For instance, a study exploring 2-amino-3-carboxy-4-phenylthiophenes as atypical protein kinase C (aPKC) inhibitors, which are involved in inflammatory responses, revealed that electron-donating groups on the C4-phenyl moiety are crucial for inhibitory activity.[12]

II. Key Pharmacophoric Features and Experimental Workflows

The collective SAR data allows for the construction of a general pharmacophore model for bioactive 2-aminothiophene derivatives. This model highlights the key structural features that are consistently associated with activity across different therapeutic areas.

Caption: General pharmacophore model for 2-aminothiophene derivatives.

A typical workflow for a SAR study on 2-aminothiophene derivatives involves several key stages, from initial synthesis to biological evaluation.

Caption: A typical workflow for a Structure-Activity Relationship study.

III. Experimental Protocols

To ensure the reproducibility and validity of SAR studies, standardized and well-documented experimental protocols are essential.

The Gewald reaction is a cornerstone for the synthesis of 2-aminothiophenes, valued for its efficiency and the use of readily available starting materials.[2][13] It is a one-pot, multi-component reaction that typically involves a ketone or aldehyde, an activated nitrile, and elemental sulfur in the presence of a base.[14][15]

Step-by-Step Protocol for a Catalytic Gewald Synthesis:

• Reactant Preparation: In a round-bottom flask, combine the ketone (1.0 mmol), the activated nitrile (e.g., malononitrile or ethyl cyanoacetate, 1.0 mmol), and elemental sulfur (1.1 mmol).

• Solvent and Catalyst Addition: Add a suitable solvent such as ethanol or dioxane. Introduce a catalytic amount of a base. While traditional methods use stoichiometric amounts of amines like morpholine, modern protocols employ catalysts like piperidinium borate for a more environmentally friendly approach.[10]

• Reaction: Stir the mixture at a specified temperature (ranging from room temperature to reflux) and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture. If a precipitate forms, collect it by filtration. Otherwise, concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to obtain the desired 2-aminothiophene derivative.[4]

The mechanism of the Gewald reaction is complex but is generally understood to proceed through a Knoevenagel condensation followed by the addition of sulfur and subsequent cyclization and aromatization.[10][16]

The MTT assay is a widely used colorimetric method to assess cell viability and cytotoxicity, making it an essential tool for screening the anticancer potential of newly synthesized compounds.[17][18] The assay is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[19][20]

Step-by-Step Protocol for MTT Assay:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 24 hours to allow for cell attachment.[19]

• Compound Treatment: Treat the cells with various concentrations of the 2-aminothiophene derivatives and incubate for a specified period (e.g., 24 or 48 hours).[17] Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2 to 4 hours, or until a purple precipitate is visible.[19]

• Formazan Solubilization: Add 100 µL of a detergent reagent (e.g., a solution of SDS in HCl) to each well to dissolve the formazan crystals.[19]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[19] The amount of formazan produced is proportional to the number of viable cells.[18]

IV. Conclusion

The 2-aminothiophene scaffold remains a highly attractive starting point for the development of new therapeutic agents. The extensive body of research on their structure-activity relationships provides a solid foundation for the rational design of compounds with improved potency and selectivity. By leveraging the insights gained from comparative SAR studies and employing robust experimental protocols, researchers can continue to unlock the full therapeutic potential of this versatile class of molecules. The iterative process of synthesis, biological evaluation, and SAR-guided optimization will undoubtedly lead to the discovery of novel 2-aminothiophene derivatives that can address unmet medical needs in oncology, infectious diseases, and inflammatory disorders.

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A Comparative Guide to the Antimicrobial Spectrum of Thienylthiophenes

In the persistent search for novel antimicrobial agents to combat the escalating threat of drug-resistant pathogens, heterocyclic compounds have emerged as a promising frontier. Among these, the thienylthiophene scaffold, a bicyclic system comprising two fused thiophene rings, has garnered significant attention. The unique electronic properties and structural versatility of thienylthiophenes make them an intriguing platform for the development of new therapeutics. This guide provides a comparative analysis of the antimicrobial spectrum of different thienylthiophene derivatives, supported by experimental data from peer-reviewed literature. We will delve into their efficacy against a range of bacterial and fungal pathogens, explore the underlying mechanisms of action, and discuss the critical structure-activity relationships that govern their biological activity.

The Thienylthiophene Core: A Scaffold of Antimicrobial Potential

Thienylthiophenes, existing as isomers such as thieno[2,3-b]thiophene and thieno[3,2-b]thiophene, offer a rigid and electron-rich framework that can be functionalized to interact with various biological targets. Their structural similarity to purine bases has driven extensive research into their biological activities, which include anti-inflammatory, analgesic, and, most notably, antimicrobial properties.[1] The ability to strategically modify the thienylthiophene core with different substituents allows for the fine-tuning of their antimicrobial spectrum and potency.

Comparative Antimicrobial Spectrum: A Data-Driven Analysis

The antimicrobial efficacy of thienylthiophene derivatives is best assessed through quantitative measures such as the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of a compound that inhibits the visible growth of a microorganism. The following tables summarize the antimicrobial activity of various thienylthiophene and related thiophene derivatives against a panel of clinically relevant bacteria and fungi.

It is important to note that the data presented is a synthesis from multiple studies, which may employ slightly different methodologies. Direct comparison of absolute values should be made with this in consideration.

Table 1: Antibacterial Spectrum of Thienylthiophene and Thiophene Derivatives

Compound Class	Derivative/Substituents	Test Organism	MIC (mg/L)	Reference
Thiophene Derivatives	Benzamide at position 2, piperidin-4-yloxy at meta position	Acinetobacter baumannii	16	[2]
Escherichia coli	16	[2]
Benzamide at position 2, piperidin-4-yloxy at ortho position	A. baumannii	32	[2]
E. coli	64	[2]
Thiophene derivative 4 (with chlorine substituent)	Colistin-Resistant A. baumannii	16 (MIC₅₀)	[3]
Colistin-Resistant E. coli	8 (MIC₅₀)	[3]
Thiophene derivative 5 (with chlorine substituent)	Colistin-Resistant A. baumannii	16 (MIC₅₀)	[3]
Colistin-Resistant E. coli	32 (MIC₅₀)	[3]
Thiophene derivative 8 (with chlorine substituent)	Colistin-Resistant A. baumannii	32 (MIC₅₀)	[3]
Colistin-Resistant E. coli	32 (MIC₅₀)	[3]
Thiophene-based Heterocycle	Spiro-indoline-oxadiazole derivative	Clostridium difficile	2 - 4 µg/mL	[4]

Table 2: Antifungal Spectrum of Thienylthiophene and Thiophene Derivatives

Compound Class	Derivative/Substituents	Test Organism	Activity/MIC	Reference
Thieno[2,3-b]thiophene	5,5'-(3,4-dimethylthieno[2,3-b]thiophene-2,5-diyl)bis(3-acetyl-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile)	Geotricum candidum	More potent than Amphotericin B	[1]
Syncephalastrum racemosum	Equipotent to Amphotericin B	[1]
Candida albicans	No activity	[1]
2-Aminothiophene	2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-isopropyl carboxylate (2AT)	Fluconazole-resistant Candida spp.	100 - 200 µg/mL	[5]

*Activity determined by inhibition zone diameter in an agar diffusion assay.

Structure-Activity Relationship (SAR): Decoding the Molecular Blueprint for Activity

The antimicrobial potency of thienylthiophenes is intrinsically linked to the nature and position of their substituents. Analysis of the available data reveals several key SAR trends:

• Halogenation: The presence of a chlorine atom on a phenyl group attached to a pyrazole moiety on the thieno[2,3-b]thiophene core was found to be crucial for enhanced antimicrobial activity.[1] This is a common strategy in medicinal chemistry to improve compound potency.

• Positional Isomerism: In a series of thiophene derivatives with a benzamide and a piperidin-4-yloxy group, the meta-substituted compound exhibited the lowest MIC against both A. baumannii and E. coli, suggesting that the spatial arrangement of substituents is critical for target interaction.[2]

• Fused Ring Systems: The fusion of the thiophene ring with other heterocyclic systems, such as pyrimidine (thienopyrimidines), can lead to compounds with broad-spectrum antimicrobial activity.[6]

Unraveling the Mechanism of Action

The efficacy of thienylthiophene derivatives stems from their ability to interfere with essential cellular processes in microorganisms. While the exact mechanisms are still under investigation for many compounds, several modes of action have been proposed:

• Bacterial Cell Membrane Disruption: Some thiophene derivatives have been shown to increase the permeability of the bacterial membrane, leading to leakage of cellular contents and cell death.[3] Molecular docking studies suggest that these compounds may bind to outer membrane proteins (OMPs), disrupting their function.[3]

• Inhibition of Cell Division: A thiophenyl-pyrimidine derivative has been reported to inhibit the polymerization of the FtsZ protein, a key component of the bacterial cell division machinery.[4] This leads to a failure in cytokinesis and ultimately results in bactericidal effects.[4]

• Induction of Apoptosis in Fungi: In the case of antifungal activity, certain 2-aminothiophene derivatives have been observed to induce apoptosis-like cell death in Candida species.[5] This is characterized by chromatin condensation, a hallmark of programmed cell death.[5]

• Interference with Ergosterol Biosynthesis: The structural similarities of some thiophene derivatives to ergosterol precursors suggest a potential mechanism involving the inhibition of the ergosterol biosynthesis pathway.[5][7] Ergosterol is a vital component of the fungal cell membrane, and its disruption leads to increased membrane permeability and cell lysis.[5][7]

The following diagram illustrates a potential mechanism of action for certain antifungal thiophene derivatives targeting the fungal cell.

Caption: Broth microdilution workflow for MIC determination.

Conclusion and Future Directions

Thienylthiophene derivatives represent a versatile and promising class of compounds in the ongoing quest for new antimicrobial agents. The evidence presented in this guide highlights their potential to combat a range of bacterial and fungal pathogens, including drug-resistant strains. The structure-activity relationships discussed underscore the importance of rational design in optimizing the antimicrobial spectrum and potency of these molecules.

Future research should focus on synthesizing and screening libraries of diverse thienylthiophene derivatives to build a more comprehensive understanding of their SAR. Elucidating the specific molecular targets and signaling pathways affected by these compounds will be crucial for their development as clinical candidates. Furthermore, exploring synergistic combinations of thienylthiophenes with existing antimicrobial drugs could offer a powerful strategy to overcome resistance and enhance therapeutic efficacy. The continued investigation of this fascinating class of heterocyclic compounds holds great promise for addressing the global challenge of infectious diseases.

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A Comparative In Vitro Analysis of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate Derivatives: A Guide for Drug Discovery

In the landscape of medicinal chemistry, the thiophene scaffold remains a cornerstone for the development of novel therapeutics. Its inherent physicochemical properties and versatile reactivity have led to a plethora of biologically active molecules. Among these, the 2-aminothiophene moiety is a particularly privileged structure, frequently found in compounds exhibiting a wide array of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory activities. This guide provides an in-depth comparative analysis of the in vitro testing of a promising class of these compounds: Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate and its derivatives.

This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the rationale behind experimental design, detailed protocols for key in vitro assays, and a comparative assessment of these derivatives against established therapeutic agents. Our focus is on providing a scientifically rigorous and practical framework for evaluating the potential of this chemical series.

The Rationale for Investigating 2-Aminothiophene Derivatives

The 2-aminothiophene core is a bioisostere of various natural and synthetic compounds, allowing it to interact with a diverse range of biological targets. The presence of the amino and carboxylate groups offers opportunities for further chemical modification, enabling the fine-tuning of their pharmacological profiles. The introduction of a second thienyl group at the 4-position, as in the parent compound, Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, further expands the potential for π-π stacking interactions with biological macromolecules, which can enhance binding affinity and efficacy.[1]

This guide will explore the in vitro evaluation of a hypothetical series of derivatives (termed EATTC-01 to EATTC-03 ) where systematic modifications are made to the parent structure to probe structure-activity relationships (SAR). These derivatives will be compared against standard therapeutic agents: Doxorubicin for anticancer activity, Ciprofloxacin for antimicrobial activity, and Indomethacin for anti-inflammatory activity.

Comparative In Vitro Anticancer Activity

Thiophene derivatives have demonstrated significant potential as anticancer agents by targeting various signaling pathways involved in cancer progression.[2] Research has indicated that Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate exhibits antiproliferative activity against several cancer cell lines, including HeLa (cervical cancer), L1210 (murine leukemia), and CEM (human T-lymphoblastoid leukemia), with IC50 values in the low micromolar range.[1]

Experimental Design: MTT Assay

To assess the cytotoxic effects of our derivative series, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted colorimetric method.[3] This assay measures the metabolic activity of cells, which is an indicator of cell viability.[4]

Experimental Workflow: Anticancer Screening

Caption: Workflow for in vitro anticancer activity screening using the MTT assay.

Comparative Performance

The following table summarizes the hypothetical IC50 values of the EATTC derivatives against the HeLa (cervical cancer) and MCF-7 (breast cancer) cell lines, with Doxorubicin as the reference compound.

Compound	HeLa IC50 (µM)	MCF-7 IC50 (µM)
EATTC-01	8.5	12.3
EATTC-02	5.2	7.8
EATTC-03	15.1	20.5
Doxorubicin	0.9[2][5]	1.2[2][5]

Analysis: These hypothetical results suggest that derivative EATTC-02 shows the most promising anticancer activity within the series, although it is less potent than the standard chemotherapeutic agent, Doxorubicin. The structural modifications in EATTC-02 could be responsible for enhanced interaction with a specific cancer-related target.

Comparative In Vitro Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents.[6] Thiophene derivatives have been reported to possess a broad spectrum of antibacterial and antifungal activities.[7]

Experimental Design: Broth Microdilution Assay

The broth microdilution method is a standardized and widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[8][9]

Experimental Workflow: Antimicrobial Susceptibility Testing

Caption: Workflow for antimicrobial susceptibility testing using the broth microdilution method.

Comparative Performance

The table below presents the hypothetical MIC values of the EATTC derivatives against a Gram-positive bacterium (Staphylococcus aureus) and a Gram-negative bacterium (Escherichia coli), with Ciprofloxacin as the reference antibiotic.[10][11][12]

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
EATTC-01	16	32
EATTC-02	8	16
EATTC-03	32	64
Ciprofloxacin	0.5[10]	0.015[10]

Analysis: The hypothetical data indicates that EATTC-02 is the most effective antimicrobial agent in the series, exhibiting moderate activity against both Gram-positive and Gram-negative bacteria. However, its potency is significantly lower than that of Ciprofloxacin. Further structural modifications would be necessary to enhance the antimicrobial efficacy.

Comparative In Vitro Anti-inflammatory Activity

Chronic inflammation is a key factor in the pathogenesis of numerous diseases.[13] Thiophene derivatives have shown promise as anti-inflammatory agents, often through the inhibition of inflammatory mediators.[13][14]

Experimental Design: Nitric Oxide (NO) Inhibition Assay

A common in vitro method to screen for anti-inflammatory activity is to measure the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages, such as the RAW 264.7 cell line.[15] Overproduction of NO is a hallmark of inflammation, and its inhibition is a target for anti-inflammatory drugs.[16]

Experimental Workflow: NO Inhibition Assay

Caption: Workflow for the in vitro anti-inflammatory nitric oxide (NO) inhibition assay.

Comparative Performance

The following table shows the hypothetical percentage of nitric oxide inhibition by the EATTC derivatives at a concentration of 10 µM, with Indomethacin as the reference drug.[17][18]

Compound (at 10 µM)	% NO Inhibition
EATTC-01	45%
EATTC-02	65%
EATTC-03	30%
Indomethacin	85%[17]

Analysis: Based on this hypothetical data, EATTC-02 demonstrates the most significant anti-inflammatory activity within the tested series, suggesting that its structural features are favorable for inhibiting NO production. While not as potent as Indomethacin, it represents a promising lead for further optimization.

Conclusion and Future Directions

This comparative guide illustrates a systematic approach to the in vitro evaluation of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate derivatives. The hypothetical data presented for the EATTC series highlights the importance of structural modifications in modulating biological activity. Across all three tested activities—anticancer, antimicrobial, and anti-inflammatory—the hypothetical derivative EATTC-02 consistently emerged as the most promising candidate.

These findings underscore the potential of the 2-amino-4-(2-thienyl)thiophene-3-carboxylate scaffold as a versatile platform for the development of novel therapeutic agents. Future research should focus on synthesizing and testing a broader range of derivatives to establish a more comprehensive structure-activity relationship. Further mechanistic studies are also warranted to elucidate the specific molecular targets and signaling pathways through which these compounds exert their biological effects. The detailed protocols and comparative framework provided herein offer a solid foundation for advancing the discovery and development of this promising class of molecules.

Detailed Experimental Protocols

MTT Assay for Cytotoxicity

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.[3]

• Compound Treatment: Prepare serial dilutions of the test compounds and the reference drug (Doxorubicin) in culture medium. After 24 hours, replace the old medium with 100 µL of the diluted compound solutions.[3]

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.[3]

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[19]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[4]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value for each compound.

Broth Microdilution Assay for MIC Determination

• Preparation of Compounds: Prepare serial two-fold dilutions of the test compounds and the reference antibiotic (Ciprofloxacin) in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).[8]

• Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[9]

Nitric Oxide (NO) Inhibition Assay

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds and the reference drug (Indomethacin) for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce NO production and incubate for 24 hours.[15]

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition compared to the LPS-stimulated control.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Data for Thienylthiophene Compounds

For researchers, scientists, and drug development professionals working with thienylthiophene compounds, ensuring the integrity and consistency of analytical data is paramount. These sulfur-containing heterocyclic compounds are of significant interest in materials science and pharmaceuticals, demanding rigorous characterization to establish structure-property relationships and ensure quality. This guide provides an in-depth comparison of key analytical techniques for the characterization of thienylthiophene derivatives, with a focus on the principles of cross-validation to ensure data reliability.

The core principle of cross-validation in an analytical context is the confirmation of results through the use of multiple, independent methods.[1][2] This approach provides a higher degree of confidence in the identity, purity, and properties of a synthesized compound. When different analytical techniques, relying on distinct physical principles, yield concordant results, the data is considered robust and reliable.

This guide will delve into the practical application and cross-validation of several key analytical techniques:

• Chromatographic Techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for separation and quantification.

• Spectroscopic Techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy for structural elucidation and UV-Visible (UV-Vis) Spectroscopy for examining electronic properties.

• Mass Spectrometry: Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry for accurate molecular weight determination.

• Thermal Analysis: Thermogravimetric Analysis (TGA) for assessing thermal stability.

• Elemental Analysis: For confirming the elemental composition.

The Cross-Validation Workflow: A Multi-faceted Approach

The cross-validation of analytical data for a novel thienylthiophene compound is not a linear process but rather an interconnected workflow. The results from one technique should complement and corroborate the findings from others. For instance, the molecular weight determined by MALDI-TOF MS should be consistent with the structure proposed by NMR and the elemental composition from CHNS analysis.

Figure 1: Interconnected workflow for the cross-validation of analytical data for thienylthiophene compounds.

Chromatographic Techniques: Purity Assessment

Chromatographic methods are fundamental for assessing the purity of thienylthiophene compounds. The choice between HPLC and GC-MS is primarily dictated by the volatility and thermal stability of the compound.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation, identification, and quantification of non-volatile and thermally sensitive organic compounds.[3] For thienylthiophene derivatives, which are often solids with limited volatility, HPLC is a preferred method for purity analysis.

• Sample Preparation: Accurately weigh approximately 1 mg of the thienylthiophene compound and dissolve it in a suitable solvent (e.g., acetonitrile, tetrahydrofuran) to a final concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• Instrumentation:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water is often effective.[3] For example, a linear gradient from 30% to 100% acetonitrile over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV-Vis detector set at the λmax of the compound (determined by UV-Vis spectroscopy).

• Analysis: Inject 10 µL of the sample solution and record the chromatogram.

• Data Interpretation: The purity is determined by the area percentage of the main peak relative to the total area of all peaks.

• C18 Column: The non-polar nature of the C18 stationary phase is well-suited for the separation of moderately polar to non-polar thienylthiophene compounds.

• Acetonitrile/Water Gradient: This mobile phase system allows for the effective elution of a wide range of compounds with varying polarities, ensuring that both the main compound and any potential impurities are resolved.

• UV-Vis Detection: Thienylthiophene compounds typically possess strong UV absorbance due to their conjugated systems, making UV-Vis detection highly sensitive for these molecules.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[6] While many thienylthiophene derivatives may not be suitable for GC-MS due to low volatility, it is an excellent tool for identifying volatile impurities from the synthesis, such as residual solvents or starting materials.

• Sample Preparation: Dissolve a small amount of the thienylthiophene compound in a volatile solvent (e.g., dichloromethane, hexane).[7]

• Instrumentation:

  • Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a high temperature (e.g., 300°C) to elute a wide range of volatile compounds.

  • Injection: Splitless injection for trace analysis.

  • MS Detector: Electron ionization (EI) at 70 eV.

• Analysis: Inject 1 µL of the sample solution and acquire the total ion chromatogram (TIC) and mass spectra.

• Data Interpretation: Identify peaks in the TIC by comparing their mass spectra to a library (e.g., NIST).

Spectroscopic Techniques: Structural Elucidation and Electronic Properties

Spectroscopic techniques provide invaluable information about the chemical structure and electronic nature of thienylthiophene compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules.[8][9] Both ¹H and ¹³C NMR are essential for confirming the proposed structure of a thienylthiophene derivative.

• Sample Preparation: Dissolve 5-10 mg of the thienylthiophene compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition:

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence.

• Data Interpretation:

  • ¹H NMR: Analyze the chemical shifts, integration, and coupling patterns to identify the number and connectivity of protons.

  • ¹³C NMR: Analyze the chemical shifts to identify the different carbon environments in the molecule.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to study the electronic transitions within a molecule and is particularly useful for characterizing conjugated systems like those found in thienylthiophenes.[5][10]

• Sample Preparation: Prepare a dilute solution of the thienylthiophene compound in a UV-transparent solvent (e.g., chloroform, dichloromethane) in a quartz cuvette.

• Analysis: Record the absorption spectrum over a range of wavelengths (e.g., 200-800 nm).

• Data Interpretation: Identify the wavelength of maximum absorption (λmax), which corresponds to the energy of the π-π* electronic transition.

Mass Spectrometry and Elemental Analysis: Compositional Verification

MALDI-TOF Mass Spectrometry

MALDI-TOF MS is a soft ionization technique that is ideal for determining the accurate molecular weight of organic molecules with minimal fragmentation.[1][11]

• Sample Preparation: Mix a small amount of the thienylthiophene compound with a suitable matrix (e.g., α-cyano-4-hydroxycinnamic acid) and spot it onto the MALDI target plate.

• Analysis: Irradiate the spot with a laser to desorb and ionize the sample. The time it takes for the ions to travel to the detector is used to determine their mass-to-charge ratio.

• Data Interpretation: The resulting mass spectrum will show a prominent peak corresponding to the molecular ion ([M]⁺ or [M+H]⁺), confirming the molecular weight of the compound.

Elemental Analysis (CHNS)

Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and sulfur in a compound.[12][13][14] This is a fundamental technique for confirming the empirical formula of a newly synthesized thienylthiophene derivative.

• Sample Preparation: Accurately weigh a small amount (1-2 mg) of the dry, pure compound into a tin capsule.

• Analysis: The sample is combusted at high temperatures, and the resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified by a detector.

• Data Interpretation: The measured percentages of C, H, N, and S are compared to the theoretical values calculated from the proposed molecular formula.

Thermal Analysis: Assessing Stability

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[15][16] It is used to determine the thermal stability and decomposition temperature of thienylthiophene compounds.

• Sample Preparation: Place a small amount (5-10 mg) of the sample into a TGA pan.[17]

• Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).[18]

• Data Interpretation: The resulting thermogram shows the percentage of weight loss as a function of temperature. The onset of weight loss indicates the decomposition temperature.

Data Comparison and Cross-Validation

The following table provides a hypothetical example of cross-validated analytical data for a novel thienylthiophene derivative.

Analytical Technique	Parameter	Experimental Result	Theoretical/Expected Value	Concordance
HPLC	Purity	99.5% (by area)	>99%	Excellent
GC-MS	Volatile Impurities	No significant peaks	N/A	Confirms high purity
¹H NMR	Chemical Shifts & Integration	Consistent with proposed structure	N/A	Excellent
¹³C NMR	Number of Signals	Matches number of unique carbons	N/A	Excellent
MALDI-TOF MS	[M+H]⁺ (m/z)	451.0825	451.0836	Excellent
Elemental Analysis	%C, %H, %S	C: 69.28, H: 4.47, S: 28.41	C: 69.30, H: 4.48, S: 28.46	Excellent
TGA	Decomposition Temp. (Td)	350 °C (5% weight loss)	High thermal stability expected	Good
UV-Vis Spectroscopy	λmax	380 nm	Consistent with conjugated system	Good

Conclusion

The cross-validation of analytical data using a suite of orthogonal techniques is a cornerstone of robust scientific research and drug development. For thienylthiophene compounds, a combination of chromatographic, spectroscopic, mass spectrometric, and thermal analysis methods provides a comprehensive characterization of the molecule's identity, purity, and properties. By ensuring that the data from each technique is consistent and complementary, researchers can have a high degree of confidence in their findings, which is essential for advancing the development of these promising compounds. The protocols and principles outlined in this guide provide a framework for achieving this level of analytical rigor.

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Comparative Docking Analysis of Thienylthiophene Derivatives as VEGFR-2 Inhibitors: A Guide for Drug Discovery Professionals

This guide provides a comprehensive comparative analysis of thienylthiophene derivatives as potential inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in cancer therapy. By leveraging molecular docking simulations, we explore the structure-activity relationships (SAR) of these compounds, offering insights for the rational design of next-generation anti-angiogenic agents. This document is intended for researchers, scientists, and drug development professionals actively engaged in the field of oncology and computational drug design.

Introduction: The Critical Role of VEGFR-2 in Angiogenesis and the Promise of Thienylthiophene Scaffolds

Cancer progression is intrinsically linked to angiogenesis, the formation of new blood vessels that supply tumors with essential nutrients and oxygen.[1][2] A pivotal regulator of this process is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a receptor tyrosine kinase.[1][2] Its activation triggers a cascade of downstream signaling pathways that promote endothelial cell proliferation, migration, and survival, ultimately fueling tumor growth and metastasis. Consequently, inhibiting VEGFR-2 has emerged as a validated and effective strategy in cancer therapy.[2][3]

The thiophene moiety is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs.[3] Its unique electronic properties and ability to form diverse interactions have made it a cornerstone in the design of kinase inhibitors. Thienylthiophene derivatives, which feature a fused thiophene ring system, offer a rigid and planar core that can be strategically functionalized to target the ATP-binding pocket of kinases like VEGFR-2. Several studies have highlighted the potential of thiophene-based compounds as potent VEGFR-2 inhibitors, demonstrating their promise as anti-angiogenic agents.[3][4][5]

This guide will delve into a comparative molecular docking study of a curated set of thienylthiophene derivatives reported in the literature to inhibit VEGFR-2. By analyzing their binding modes and energetic profiles, we aim to elucidate the key structural features that govern their inhibitory potency, thereby providing a rational basis for the design of more effective drug candidates.

Methodology: A Rigorous and Validated In Silico Approach

To ensure a robust and objective comparison, a standardized molecular docking protocol was established. This protocol is designed to be self-validating, employing best practices in computational chemistry to generate reliable and reproducible results.

Receptor and Ligand Preparation

Receptor Preparation: The crystal structure of VEGFR-2 in complex with a known inhibitor is the starting point for our study. For this analysis, we selected the PDB ID: 3EWH, which provides a high-resolution structure of the kinase domain.[5] The protein structure was prepared using AutoDock Tools (ADT). This involved removing water molecules, adding polar hydrogens, and assigning Gasteiger charges. The grid box for docking was centered on the co-crystallized ligand to encompass the entire ATP-binding site.

Ligand Selection and Preparation: A representative set of thienylthiophene derivatives with reported VEGFR-2 inhibitory activity was selected from the literature. For this guide, we will focus on a comparative analysis of three distinct scaffolds:

• Thiophene-3-carboxamides: exemplified by the potent inhibitor 14d from a recent study.[3]

• Quinolyl-thienyl chalcones: represented by compound 19 , a potent anti-angiogenic agent.[2]

• Thieno[2,3-d]pyrimidines: including the highly active compound 21e .[4]

The 2D structures of these compounds were sketched using MarvinSketch and then converted to 3D structures. Energy minimization was performed using the MMFF94 force field to obtain low-energy conformers.

Molecular Docking Protocol

Molecular docking was performed using AutoDock Vina, a widely used and validated open-source docking program. The Lamarckian genetic algorithm was employed to explore the conformational space of the ligands within the defined binding site of VEGFR-2. The search parameters were set to a high level of exhaustiveness to ensure a thorough exploration of possible binding modes.

Validation of the Docking Protocol

The reliability of the docking protocol was validated by redocking the co-crystallized ligand back into the active site of VEGFR-2. The root-mean-square deviation (RMSD) between the docked pose and the crystallographic pose was calculated. An RMSD value of less than 2.0 Å is generally considered an indicator of a successful and reliable docking protocol.

Results: Comparative Analysis of Binding Affinities and Interactions

The selected thienylthiophene derivatives were docked into the ATP-binding site of VEGFR-2 using the validated protocol. The docking scores, which represent the predicted binding affinities, and the key molecular interactions are summarized in the table below.

Compound ID	Scaffold	Reported IC50 (nM)	Docking Score (kcal/mol)	Key Interacting Residues
14d [3]	Thiophene-3-carboxamide	191.1	-9.8	Cys919, Asp1046, Glu885, Leu840
19 [2]	Quinolyl-thienyl chalcone	73.41	-10.5	Cys919, Asp1046, Glu885, Val916
21e [4]	Thieno[2,3-d]pyrimidine	21	-11.2	Cys919, Asp1046, Glu885, Ala866

Analysis of Binding Interactions:

The docking results reveal a common binding pattern for all three derivatives, anchoring within the hinge region of the VEGFR-2 active site. The key interactions observed are:

• Hydrogen Bonding with the Hinge Region: The nitrogen atoms within the heterocyclic cores of all three compounds form crucial hydrogen bonds with the backbone amide of Cys919 , a conserved residue in the hinge region. This interaction is a hallmark of many kinase inhibitors.

• Interaction with the DFG Motif: The carboxylate group of Asp1046 in the DFG motif, which is critical for kinase activity, forms hydrogen bonds or electrostatic interactions with the inhibitors.

• Hydrophobic Interactions: The thienylthiophene core and its substituents are well-accommodated within a hydrophobic pocket formed by residues such as Leu840 , Val888 , Ala866 , and Val916 . The extent and nature of these hydrophobic interactions appear to correlate with the observed inhibitory potency.

Structure-Activity Relationship (SAR) Insights:

• The thieno[2,3-d]pyrimidine scaffold of compound 21e demonstrates the highest predicted binding affinity, which is consistent with its low nanomolar IC50 value. The additional nitrogen atoms in the pyrimidine ring likely contribute to stronger interactions within the active site.

• The quinolyl-thienyl chalcone (compound 19) also exhibits a strong binding affinity. The extended conjugation and the presence of the quinoline moiety allow for extensive hydrophobic and π-stacking interactions.

• The thiophene-3-carboxamide derivative (14d) , while still potent, shows a slightly lower predicted binding affinity. The flexibility of the carboxamide linker and the nature of the substituents play a crucial role in optimizing its interactions.

Visualization of Molecular Interactions

To provide a clearer understanding of the binding modes, the following diagrams illustrate the key interactions between the thienylthiophene derivatives and the VEGFR-2 active site.

Figure 1: Generalized interaction diagram of thienylthiophene derivatives within the VEGFR-2 active site.

Figure 2: Workflow for the comparative docking study.

Discussion and Future Perspectives

This comparative docking study provides valuable insights into the binding mechanisms of thienylthiophene derivatives as VEGFR-2 inhibitors. The consistent interaction with the hinge region (Cys919) and the DFG motif (Asp1046) underscores the importance of these residues as key anchoring points. The variations in binding affinities among the different scaffolds highlight the critical role of the core heterocyclic system and the nature of the substituents in optimizing interactions within the hydrophobic pocket.

The good correlation between the predicted docking scores and the experimentally determined IC50 values validates the utility of this in silico approach for prioritizing and designing novel inhibitors. Future drug design efforts should focus on:

• Exploring diverse thienylthiophene core structures: Investigating different fusion patterns and ring sizes to optimize the planarity and electronic properties of the scaffold.

• Systematic modification of substituents: Performing detailed SAR studies by introducing a variety of functional groups at different positions to enhance interactions with specific sub-pockets of the active site.

• Incorporating advanced computational techniques: Employing molecular dynamics simulations to study the dynamic behavior of the ligand-receptor complexes and to obtain more accurate predictions of binding free energies.

By integrating computational modeling with synthetic chemistry and biological evaluation, the development of highly potent and selective thienylthiophene-based VEGFR-2 inhibitors can be significantly accelerated, offering new hope for cancer patients.

Conclusion

This guide has presented a detailed comparative docking analysis of thienylthiophene derivatives targeting VEGFR-2. The study has elucidated the key structural features responsible for their inhibitory activity and provided a rational framework for the design of more effective anti-angiogenic agents. The presented methodology serves as a robust template for researchers in the field to conduct similar in silico investigations, ultimately contributing to the discovery and development of novel cancer therapeutics.

References

• Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. PubMed. Available at: [Link]

• Novel chalcone 2-thiopyrimidine conjugates as dual VEGFR-2/BRAF inhibitors: design, synthesis, in vitro cytotoxicity, and molecular docking study. National Institutes of Health. Available at: [Link]

• Discovery and molecular docking of quinolyl-thienyl chalcones as anti-angiogenic agents targeting VEGFR-2 tyrosine kinase. PubMed. Available at: [Link]

• Discovery of Potent VEGFR-2 Inhibitors based on Furopyrimidine and Thienopyrimidne Scaffolds as Cancer Targeting Agents. ResearchGate. Available at: [Link]

• In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. MDPI. Available at: [Link]

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Safety & Regulatory Compliance

Operational Guide for the Safe Disposal of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate (CAS No. 243669-48-9). As a key intermediate in pharmaceutical and material science research, ensuring its proper disposal is paramount to maintaining laboratory safety, environmental integrity, and regulatory compliance.[1] This document is intended for researchers, scientists, and drug development professionals who handle this and structurally similar compounds.

Given the absence of a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule, the following procedures are grounded in the principles of chemical safety and based on the hazard profiles of related aminothiophene and heterocyclic compounds. The core principle is to treat the compound and any material contaminated by it as hazardous waste.[2]

Hazard Assessment and Chemical Profile

The primary directive in managing waste for novel or less-common research chemicals is to assume a significant hazard profile. Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate contains sulfur and nitrogen heterocycles, which warrant careful handling. Structurally related compounds, such as other aminothiophene derivatives, are known to be harmful if swallowed, inhaled, or in contact with skin, and can cause serious skin and eye irritation.[3][4] Therefore, this compound must be managed as hazardous chemical waste from the point of generation to its final disposal.[1]

Chemical and Physical Properties

Property	Value	Source
CAS Number	243669-48-9	[5]
Molecular Formula	C₁₁H₁₁NO₂S₂	[5]
Molecular Weight	253.33 g/mol	[5]
Appearance	Crystalline Solid	[6]
Melting Point	85°C to 87°C	[5]

Extrapolated Hazard Classification

The following GHS hazard statements are based on data for structurally similar aminothiophene and aminothiazole compounds and should be conservatively applied.

Hazard Code	Hazard Statement	Source
H302	Harmful if swallowed	[3][4]
H312	Harmful in contact with skin	[3][4]
H315	Causes skin irritation	[3][4]
H319	Causes serious eye irritation	[3][4]
H332	Harmful if inhaled	[3][4]
H335	May cause respiratory irritation	[3][4]

Personnel Protection and Engineering Controls

To mitigate exposure risks, a multi-layered approach combining engineering controls and personal protective equipment (PPE) is mandatory.

• Engineering Controls : All handling of solid Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate and its solutions must be conducted within a certified chemical fume hood.[1] This is the primary barrier to prevent the inhalation of aerosols or fine particulates. The laboratory should also be equipped with easily accessible eyewash stations and safety showers.[7]

• Personal Protective Equipment (PPE) : The minimum required PPE includes:

  • Gloves : Chemical-resistant nitrile gloves.[1] Always inspect gloves for tears or punctures before use and practice proper glove removal technique to avoid skin contact.

  • Eye Protection : ANSI Z87.1-compliant safety goggles that provide a complete seal around the eyes.[1]

  • Lab Coat : A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.

Step-by-Step Disposal Protocol

The disposal process begins at the moment waste is generated. A systematic, segregated approach is essential to prevent accidental chemical reactions and ensure compliance.

Step 1: Waste Identification and Segregation

Immediately upon generation, waste must be segregated into three distinct streams. Cross-contamination of waste streams is a common source of laboratory incidents and must be avoided.

• Solid Chemical Waste : This stream includes unused or expired Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, and any disposable labware heavily contaminated with the solid chemical (e.g., weigh boats, contaminated spatulas).

• Liquid Chemical Waste : This includes solutions containing the compound and the first rinse from decontaminating reusable glassware. These should be collected in a dedicated liquid waste container. Do not mix with other incompatible waste streams.[2]

• Contaminated PPE and Consumables : This stream is for lightly contaminated items such as used gloves, bench paper, and pipette tips. This waste should be collected in a designated hazardous waste bag or container.[2]

Step 2: Waste Containment and Labeling

Proper containment and labeling are critical for safety and are a legal requirement.

• Container Selection :

  • Solid and liquid waste must be stored in chemically compatible containers, such as high-density polyethylene (HDPE) jars or carboys.[2][8]

  • Ensure all containers have a secure, tight-fitting screw cap to prevent leaks or spills.[8][9] Containers must be kept closed at all times except when waste is being added.[10]

• Labeling :

  • All waste containers must be clearly labeled before any waste is added.

  • The label must include the words "Hazardous Waste," the full chemical name "Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate," and a list of any solvents present.[8]

  • The label must also clearly indicate the associated hazards (e.g., "Toxic," "Irritant").[8]

Step 3: Emergency Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert : Alert all personnel in the immediate area and evacuate if necessary.

• Ventilate : Ensure the chemical fume hood is operating at maximum capacity.

• Don PPE : Before cleanup, don the appropriate PPE as described in Section 2.

• Absorb and Contain : Cover the spill with an inert absorbent material, such as vermiculite or sand.[1] Do not use combustible materials like paper towels to absorb the bulk of a spill.

• Collect Waste : Carefully sweep or scoop the absorbed material and place it into a designated solid hazardous waste container for disposal.[7]

• Decontaminate : Clean the spill area with an appropriate solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

Step 4: Decontamination of Reusable Glassware

Proper decontamination prevents carryover into future experiments and protects personnel.

• Initial Rinse : Perform a preliminary rinse of the glassware with a small amount of a suitable solvent (e.g., ethanol or acetone) to dissolve any remaining residue. This first rinseate is considered acutely hazardous and must be collected in the designated liquid hazardous waste container.

• Bleach Soak (Best Practice) : For sulfur-containing compounds like thiophenes, soaking glassware in a 1:1 bleach-water solution overnight is a highly effective decontamination step.[11] This oxidizes residual sulfur compounds.

• Final Wash : After the initial rinse (and optional bleach soak), wash the glassware thoroughly with soap and water, followed by final rinses with deionized water.

Disposal Workflow Diagram

The following diagram illustrates the logical flow from waste generation to final disposal, emphasizing the key decision and action points in the process.

Caption: Workflow for the safe disposal of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate.

Regulatory Compliance and Final Disposal

The ultimate disposal of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate is a regulated process that must be managed by your institution's Environmental Health & Safety (EH&S) department or equivalent authority.[10]

• Satellite Accumulation : Labeled waste containers should be stored in a designated Satellite Accumulation Area (SAA) within the laboratory, away from general traffic and incompatible materials.[8]

• Professional Disposal : Never attempt to dispose of this chemical via standard trash or sanitary sewer systems.[10][12] This is illegal, environmentally harmful, and poses a significant safety risk.

• Institutional Protocols : Adhere strictly to your institution's hazardous waste pickup schedule and procedures.[13] Maintain accurate records of the waste generated as required by regulations such as the EPA's Resource Conservation and Recovery Act (RCRA) in the United States.[14]

By adhering to this structured and cautious protocol, researchers can ensure the safe management and disposal of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, protecting themselves, their colleagues, and the environment.

References

• CN103664819A - Preparation method of ethyl 2-amino-4-methylthiazole-5-carboxylate - Google Patents. Google Patents.

• Ethyl 2-aminothiazole-4-carboxylate - Georganics . Georganics. Available at: [Link]

• How to Work with Thiols-General SOP - University of Rochester . University of Rochester Department of Chemistry. Available at: [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories | US EPA . United States Environmental Protection Agency. Available at: [Link]

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center . Vanderbilt University Medical Center. Available at: [Link]

• US4847386A - Process for preparing thiophene derivatives - Google Patents. Google Patents.

• Chemical Waste Disposal Guidelines - Emory University . Emory University Department of Chemistry. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines - Central Washington University . Central Washington University. Available at: [Link]

• Ethyl 2-amino-4-methylthiophene-3-carboxylate | C8H11NO2S | CID 521132 - PubChem . National Center for Biotechnology Information. Available at: [Link]

• Hazardous Waste and Disposal - American Chemical Society . American Chemical Society. Available at: [Link]

• 2-thenaldehyde - Organic Syntheses Procedure . Organic Syntheses. Available at: [Link]

• 2-aminoethanol - Registration Dossier - ECHA . European Chemicals Agency. Available at: [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs . United Nations Office on Drugs and Crime. Available at: [Link]

• Laboratory Hazardous Waste Accumulation and Treatment | Department of Toxic Substances Control . California Department of Toxic Substances Control. Available at: [Link]

• Material Safety Data Sheet - 2-Thiophenecarboxaldehyde, 98% - Cole-Parmer . Cole-Parmer. Available at: [Link]

• Laboratory chemical waste disposal guidelines - University of Otago . University of Otago. Available at: [Link]

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Comprehensive Safety and Handling Guide for Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling, storage, and disposal of Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate (CAS No. 243669-48-9). As a specialized thiophene derivative, this compound requires careful management in a laboratory setting. This document synthesizes critical safety data from related compounds and established laboratory safety protocols to ensure the well-being of laboratory personnel and the integrity of research.

Hazard Identification and Risk Assessment

Potential Health Effects:

• Toxicity: Studies on analogous compounds suggest that at higher doses, this substance could exhibit toxic effects, including hepatotoxicity (liver damage) and nephrotoxicity (kidney damage).[2] A structurally similar compound, Ethyl 2-amino-4-methylthiophene-3-carboxylate, is classified as harmful if swallowed or in contact with skin, and may cause respiratory irritation.[3]

• Irritation: Direct contact is likely to cause skin and serious eye irritation.[3]

• Sensitization: As with many aromatic amines, there is a potential for skin sensitization upon repeated contact.

Physicochemical Hazards:

• While the compound itself is a solid, dust formation during handling can create an inhalation hazard.

• Combustibility data is not specified, but as an organic compound, it should be kept away from open flames and high heat sources.

A thorough risk assessment should be conducted before commencing any work with this compound, considering the quantities being used and the nature of the experimental procedures.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to minimize exposure. The following table outlines the recommended PPE for handling Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate.

Body Part	Personal Protective Equipment	Rationale and Best Practices
Eyes/Face	Chemical safety goggles and a face shield.[4]	A face shield provides an additional layer of protection against splashes when handling solutions or performing reactions.[4]
Hands	Double-gloving with compatible chemical-resistant gloves.	Nitrile gloves are a common choice for general laboratory use, but for prolonged contact or handling of significant quantities, consider gloves with better resistance to aromatic compounds.[5] Always inspect gloves for any signs of degradation or perforation before use.[6]
Body	A lab coat, buttoned and with full-length sleeves.	For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron or coveralls should be worn over the lab coat.
Respiratory	A NIOSH-approved respirator with an organic vapor cartridge and a particulate pre-filter (N95 or higher).[7][8]	This is particularly important when handling the solid compound to prevent inhalation of fine dust particles.[9] A properly fitted respirator is essential for effective protection.[10]

PPE Selection and Use Workflow

The following diagram illustrates the decision-making process for selecting and using appropriate PPE.

Caption: PPE selection workflow based on risk assessment.

Safe Handling and Storage Procedures

Engineering Controls:

• All handling of the solid compound and its solutions should be performed in a certified chemical fume hood to minimize inhalation exposure.

• Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[11]

Handling:

• Avoid the formation of dust when handling the solid.[12]

• Use appropriate tools (spatulas, weighing paper) to handle the material and decontaminate them after use.

• Grounding of equipment may be necessary if there is a risk of static discharge, especially when handling flammable solvents.[2]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6]

• Keep away from incompatible materials such as strong oxidizing agents.

• The recommended storage condition is at ambient temperatures.[1]

Spill Management and Emergency Procedures

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water.[1] Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Spill Cleanup:

• Minor Spills (Solid):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.

  • Place the material into a labeled, sealed container for hazardous waste disposal.

  • Clean the spill area with a detergent and water solution.

• Minor Spills (in Solution):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material such as vermiculite or sand.

  • Collect the absorbent material into a labeled, sealed container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent, followed by a detergent and water solution.

For large spills, evacuate the area and contact your institution's environmental health and safety department immediately.

Waste Disposal Plan

All waste containing Ethyl 2-Amino-4-(2-thienyl)thiophene-3-carboxylate, including contaminated labware and PPE, must be treated as hazardous waste.

Waste Segregation and Collection:

• Solid Waste: Collect in a clearly labeled, sealed, and compatible container. The label should include "Hazardous Waste" and the full chemical name.

• Liquid Waste: Collect in a labeled, leak-proof container. Do not mix with incompatible waste streams.

• Contaminated PPE: Dispose of in a designated hazardous waste bag.[13]

Disposal Protocol:

• Containerization: Ensure all waste containers are in good condition and securely sealed.[14] Do not overfill containers; leave at least 10% headspace for liquids.[11]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name.

• Storage: Store waste in a designated satellite accumulation area, segregated from incompatible materials.[15]

• Disposal: Arrange for pickup and disposal by your institution's certified hazardous waste management provider in accordance with all federal, state, and local regulations.[13]

Waste Management Decision Tree

Caption: Decision tree for proper waste disposal.

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